(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

• CAS: 1187931-24-3

Core Science & Biosynthesis

An In-Depth Technical Guide to (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperazine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of therapeutic agents. Its unique physicochemical properties, including its basicity and ability to participate in hydrogen bonding, make it a versatile building block for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1] The introduction of chirality, as seen in (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine, further enhances the potential for developing highly selective and potent therapeutics, particularly in the realm of central nervous system (CNS) disorders.[2]

This technical guide provides a comprehensive overview of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine, a chiral N-substituted piperazine derivative. As a senior application scientist, this document is structured to deliver not just procedural steps but also the underlying scientific rationale, field-proven insights, and a framework for its synthesis, purification, characterization, and potential applications in drug discovery and development.

Chemical Structure and Physicochemical Properties

(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine possesses a stereocenter at the 2-position of the piperazine ring, inherited from its starting material, (S)-2-methylpiperazine. The N1-position is substituted with a 1-ethylpropyl (sec-pentyl) group, introducing a second potential element of chirality depending on the synthetic route, though in this context it is treated as a racemic or non-chiral addition for simplicity in initial synthesis.

Molecular Formula: C₁₂H₂₆N₂

Molecular Weight: 198.35 g/mol

Predicted Physicochemical Properties:

Property	Predicted Value	Source
XlogP	2.3	PubChem
Topological Polar Surface Area (TPSA)	15.3 Ų	PubChem
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	2	PubChem
Rotatable Bond Count	3	PubChem

The lipophilicity (XlogP) suggests good potential for oral bioavailability and blood-brain barrier penetration, a desirable characteristic for CNS-targeted agents.[3] The topological polar surface area is also within the range typically associated with good cell permeability.

Synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

The synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine is most directly achieved through the N-alkylation of the chiral starting material, (S)-2-methylpiperazine. This nucleophilic substitution reaction involves the attack of the secondary amine of the piperazine on an appropriate alkylating agent.

Synthetic Workflow

Caption: Synthetic workflow for the N-alkylation of (S)-2-methylpiperazine.

Experimental Protocol: N-Alkylation of (S)-2-Methylpiperazine

This protocol is a representative method based on established procedures for the N-alkylation of piperazine derivatives.[4]

Materials:

• (S)-2-Methylpiperazine

• 3-Bromopentane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• Reaction Setup: To a solution of (S)-2-methylpiperazine (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.0 eq).

• Addition of Alkylating Agent: Add 3-bromopentane (1.1 eq) dropwise to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup: Cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine.

Rationale for Experimental Choices:

• Base: Potassium carbonate is a mild and effective base for scavenging the hydrobromic acid byproduct of the reaction.[4]

• Solvent: Acetonitrile is a suitable polar aprotic solvent that facilitates the Sₙ2 reaction.

• Purification: Column chromatography is a standard and effective method for purifying the final product from any unreacted starting materials or byproducts.

Purification and Characterization

Purification Workflow

Caption: Workflow for the purification and characterization of the final product.

Expected Spectroscopic Data

¹H NMR Spectroscopy:

• Aliphatic Protons (1-Ethyl-propyl group): Multiple signals in the upfield region (δ 0.8-1.8 ppm) corresponding to the methyl and methylene protons of the ethyl and propyl chains.

• Piperazine Ring Protons: A complex series of multiplets in the region of δ 2.0-3.5 ppm.

• Methyl Group on Piperazine Ring: A doublet around δ 1.0-1.2 ppm.

¹³C NMR Spectroscopy:

• Aliphatic Carbons (1-Ethyl-propyl group): Signals in the upfield region (δ 10-40 ppm).

• Piperazine Ring Carbons: Signals in the range of δ 45-60 ppm.

• Methyl Carbon on Piperazine Ring: A signal around δ 15-20 ppm.

Mass Spectrometry (MS):

• Molecular Ion Peak (M+H)⁺: Expected at m/z 199.21.

Chiral Purity Assessment

The enantiomeric purity of the final product should be assessed to ensure that no racemization has occurred during the synthesis. This is typically performed using chiral High-Performance Liquid Chromatography (HPLC).[7]

Protocol for Chiral HPLC Analysis:

• Column: A suitable chiral stationary phase (CSP) column, such as one based on a cellulose or amylose derivative.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol).

• Detection: UV detection at an appropriate wavelength.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Analysis: Inject the sample onto the HPLC system and monitor the elution of the enantiomers. The enantiomeric excess (ee%) can be calculated from the peak areas of the two enantiomers.

Potential Applications in Drug Development

Chiral N-substituted piperazine derivatives are of significant interest in drug discovery due to their diverse pharmacological activities.[8] The structural features of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine suggest potential applications in several therapeutic areas.

Central Nervous System (CNS) Disorders

The piperazine moiety is a well-established pharmacophore for targeting CNS receptors, particularly serotonin and dopamine receptors.[9][10] The lipophilicity of the 1-ethyl-propyl group may enhance blood-brain barrier permeability, making this compound a candidate for the development of novel antipsychotics, antidepressants, or anxiolytics.[3]

Antiviral Activity

Certain 2-methylpiperazine derivatives have shown potent activity as CCR5 antagonists, which is a key co-receptor for HIV-1 entry into host cells.[5] The specific substitution pattern of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine could be explored for its potential as an anti-HIV agent.

Signaling Pathway Interaction

Caption: Potential mechanism of action in CNS disorders.

Conclusion

(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine represents a promising chiral scaffold for the development of novel therapeutic agents. This in-depth technical guide provides a comprehensive framework for its synthesis, purification, and characterization, grounded in established chemical principles and methodologies. The proposed synthetic route is robust and relies on well-understood N-alkylation chemistry. The analytical techniques outlined will ensure the structural integrity and enantiomeric purity of the final compound. Further investigation into the biological activities of this molecule, particularly in the areas of CNS disorders and antiviral research, is warranted and holds the potential for the discovery of new and effective medicines.

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Chiral Piperazine Building Blocks with Bulky N-Alkyl Groups: A Technical Guide for Drug Discovery Professionals

Abstract

Chiral piperazines are a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to their frequent appearance in a wide array of biologically active compounds.[1][2] The strategic introduction of substituents on the piperazine ring can significantly modulate a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.[3][4] This in-depth technical guide focuses on a specific, yet increasingly important, subclass: chiral piperazine building blocks featuring bulky N-alkyl groups. We will delve into the synthetic challenges and strategic solutions for introducing sterically demanding alkyl substituents, explore the conformational implications of these groups, and provide practical, field-proven insights for researchers in drug development.

The Strategic Value of Bulky N-Alkyl Groups in Chiral Piperazines

While N-substitution on the piperazine ring is a common strategy in drug design, the incorporation of bulky alkyl groups such as isopropyl, cyclohexyl, or tert-butyl offers distinct advantages that can be pivotal in lead optimization. These sterically demanding substituents can profoundly influence a molecule's three-dimensional structure and its interactions with biological targets.

The rationale behind incorporating bulky N-alkyl groups includes:

• Enhanced Target Selectivity: The sheer size of a bulky alkyl group can enforce a specific conformation on the piperazine ring and its appended functionalities. This conformational rigidity can lead to more precise interactions with the target protein, minimizing off-target effects and improving the therapeutic window.

• Modulation of Physicochemical Properties: The lipophilicity introduced by bulky alkyl groups can be strategically employed to optimize a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. This can lead to improved oral bioavailability and a more favorable pharmacokinetic profile.[4]

• Blocking Metabolic Hotspots: A bulky N-alkyl group can shield adjacent positions on the molecule from metabolic enzymes, thereby preventing unwanted metabolic transformations and increasing the drug's half-life.

• Exploring Novel Chemical Space: The introduction of these groups allows for the exploration of previously inaccessible regions of chemical space, potentially leading to the discovery of novel intellectual property and first-in-class therapeutics.[1]

Despite these advantages, the synthesis of chiral piperazines with bulky N-alkyl groups presents significant synthetic hurdles, primarily due to steric hindrance. The following sections will provide a detailed overview of the most effective synthetic strategies to overcome these challenges.

Synthetic Strategies for the Introduction of Bulky N-Alkyl Groups

The successful synthesis of N-bulky alkyl chiral piperazines hinges on the careful selection of synthetic methodology. The primary challenge is to overcome the steric clash between the bulky alkylating agent and the piperazine nitrogen. We will explore three principal strategies: selective N-functionalization using protecting groups, direct alkylation, and reductive amination.

The Power of Protection: A Prerequisite for Selectivity

For the selective introduction of a bulky alkyl group onto a specific nitrogen of a chiral piperazine, a protecting group strategy is often indispensable. This approach allows for the deactivation of one nitrogen atom, directing the alkylation to the desired position.[5]

The most commonly employed protecting group for this purpose is the tert-butoxycarbonyl (Boc) group. The synthesis of a mono-N-Boc protected chiral piperazine is a crucial first step. This can be achieved by reacting the chiral piperazine with di-tert-butyl dicarbonate (Boc₂O) under carefully controlled conditions to favor mono-protection.[5]

Caption: General workflow for the synthesis of N-bulky alkyl chiral piperazines using a protecting group strategy.

Once the mono-Boc protected intermediate is secured, the introduction of the bulky alkyl group can be achieved through direct alkylation or reductive amination, which will be discussed in the following sections. The final step involves the removal of the Boc group, typically under acidic conditions (e.g., trifluoroacetic acid), to yield the desired product.[5]

Direct N-Alkylation: Navigating Steric Challenges

Direct N-alkylation involves the reaction of a mono-protected chiral piperazine with a bulky alkyl halide (e.g., isopropyl bromide, cyclohexyl iodide). This reaction is typically performed in the presence of a base to neutralize the hydrohalic acid byproduct.

Causality Behind Experimental Choices:

• Solvent: Aprotic polar solvents such as dimethylformamide (DMF) or acetonitrile are generally preferred to facilitate the SN2 reaction.

• Base: A non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or a solid-supported base such as potassium carbonate is often employed to minimize side reactions.

• Temperature: Due to the increased steric hindrance, higher reaction temperatures may be required to drive the reaction to completion. However, this must be balanced against the risk of side reactions and racemization. Microwave-assisted heating can be a valuable tool to accelerate these sterically demanding alkylations.

Challenges and Solutions:

The primary challenge with direct alkylation is the slow reaction rate due to the steric bulk of both the piperazine and the alkylating agent. To overcome this, the use of more reactive alkylating agents, such as alkyl triflates, can be considered. Additionally, exploring catalytic methods, such as copper-catalyzed N-alkylation, may offer a milder and more efficient alternative.[6]

Reductive Amination: A Versatile and Milder Approach

Reductive amination is a powerful and often milder alternative to direct alkylation for introducing bulky N-alkyl groups. This two-step, one-pot process involves the reaction of a mono-protected chiral piperazine with a bulky ketone (e.g., acetone, cyclohexanone) to form an iminium ion intermediate, which is then reduced in situ to the desired N-alkylated product.

Caption: The general workflow for reductive amination to introduce bulky N-alkyl groups.

Causality Behind Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a commonly used reducing agent for this transformation as it is mild and selective for the reduction of iminium ions in the presence of the starting ketone.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are typical solvents for reductive amination.

• Acid Catalyst: A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion intermediate.

Advantages of Reductive Amination:

• Milder Reaction Conditions: Reductive amination can often be performed at room temperature, which is beneficial for sensitive substrates.

• Readily Available Starting Materials: A wide variety of bulky ketones are commercially available.

• Good Functional Group Tolerance: The reaction conditions are generally tolerant of a wide range of functional groups.

A key advantage of reductive amination is its applicability to the synthesis of chiral amines with high diastereoselectivity, particularly when a chiral amine is reacted with a prochiral ketone.[2]

Conformational Considerations of N-Bulky Alkyl Piperazines

The introduction of a bulky N-alkyl group has a profound impact on the conformational equilibrium of the piperazine ring. The piperazine ring typically adopts a chair conformation to minimize steric and torsional strain.[7] An N-alkyl substituent can occupy either an axial or an equatorial position.

The conformational preference is a delicate balance of several factors:

• Steric Hindrance: A bulky N-alkyl group will generally prefer the equatorial position to minimize 1,3-diaxial interactions with the axial protons on the ring.

• Electronic Effects: The nature of other substituents on the piperazine ring can influence the conformational equilibrium.

• Intramolecular Interactions: The potential for intramolecular hydrogen bonding can stabilize a particular conformation.[8]

Understanding the conformational preferences of these building blocks is crucial, as it dictates the three-dimensional presentation of pharmacophoric elements and, consequently, their interaction with the biological target. Computational modeling and NMR spectroscopic techniques are invaluable tools for elucidating the conformational landscape of these molecules.[1]

Experimental Protocols

The following protocols are provided as a starting point for the synthesis of chiral piperazine building blocks with bulky N-alkyl groups. Optimization may be required for specific substrates.

Protocol 1: Mono-N-Boc Protection of a Chiral Piperazine

• Dissolve the chiral piperazine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a mixture of dioxane and water.

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O) (1.0-1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the mono-N-Boc protected chiral piperazine.

Protocol 2: Direct N-Alkylation with a Bulky Alkyl Halide

• To a solution of the mono-N-Boc protected chiral piperazine (1.0 eq) in anhydrous DMF, add potassium carbonate (2.0 eq) and the bulky alkyl halide (e.g., cyclohexyl iodide, 1.2 eq).

• Heat the reaction mixture to 60-80 °C and stir for 24-48 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Reductive Amination with a Bulky Ketone

• To a solution of the mono-N-Boc protected chiral piperazine (1.0 eq) and the bulky ketone (e.g., cyclohexanone, 1.5 eq) in DCE, add acetic acid (1.1 eq).

• Stir the mixture at room temperature for 1 hour.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion and Future Perspectives

Chiral piperazine building blocks with bulky N-alkyl groups represent a valuable asset in the medicinal chemist's toolbox. The synthetic strategies outlined in this guide, particularly the judicious use of protecting groups in combination with direct alkylation or reductive amination, provide reliable pathways to these sterically demanding scaffolds. The conformational constraints imposed by these bulky substituents offer a powerful means to enhance target selectivity and optimize pharmacokinetic properties. As our understanding of the intricate interplay between molecular conformation and biological activity deepens, the strategic incorporation of bulky N-alkyl groups into chiral piperazine frameworks will undoubtedly continue to be a fruitful area of exploration in the quest for novel and improved therapeutics. Future advancements in catalytic N-alkylation methods promise to further streamline the synthesis of these valuable building blocks, making them even more accessible for drug discovery programs.

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Properties of (S)-1-(1-ethylpropyl)-2-methylpiperazine

An In-depth Technical Guide to the Properties and Applications of (S)-1-(1-ethylpropyl)-2-methylpiperazine

Introduction

(S)-1-(1-ethylpropyl)-2-methylpiperazine is a chiral substituted piperazine that holds potential as a key building block in modern medicinal chemistry. The piperazine heterocycle is a privileged scaffold, appearing in numerous approved drugs due to its ability to confer favorable pharmacokinetic properties such as improved solubility and oral bioavailability. The specific stereochemistry at the C2 position, combined with the N1-alkylation, presents a unique three-dimensional structure that can be exploited for stereospecific interactions with biological targets.

This guide provides a comprehensive overview of the known and predicted properties of (S)-1-(1-ethylpropyl)-2-methylpiperazine, detailed protocols for its synthesis and characterization, and insights into its potential applications in drug discovery and development. The information is tailored for researchers, scientists, and drug development professionals seeking to leverage this or structurally related chiral amines in their programs.

Physicochemical and Stereochemical Properties

The precise physicochemical properties of (S)-1-(1-ethylpropyl)-2-methylpiperazine are not extensively documented in the public domain, likely due to its status as a novel or specialized chemical entity. However, we can predict its key characteristics based on its structure and data from analogous compounds. These properties are critical for understanding its behavior in both chemical reactions and biological systems.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Rationale / Comparative Compound
Molecular Formula	C₁₀H₂₂N₂	Based on chemical structure
Molecular Weight	170.30 g/mol	Based on atomic weights
pKa₁ (N4-H)	~9.8	Similar to N-unsubstituted piperazines
pKa₂ (N1)	~5.5	N-alkylation reduces basicity of the adjacent nitrogen
cLogP	~2.1	Estimated based on alkyl substitution
Boiling Point	~210-220 °C	Extrapolated from similar alkylpiperazines
Solubility	High in organic solvents; moderate in acidic aqueous solutions	Typical for secondary and tertiary amines

The stereochemical integrity of the (S)-enantiomer is paramount for its utility in asymmetric synthesis and as a chiral ligand. The absolute configuration at the C2 position dictates the spatial orientation of the methyl group, which can be a critical determinant in molecular recognition events.

Synthesis and Purification

The synthesis of (S)-1-(1-ethylpropyl)-2-methylpiperazine can be approached through a convergent strategy, starting from commercially available (S)-2-methylpiperazine. This ensures that the desired stereochemistry is maintained throughout the synthesis.

Experimental Protocol: Reductive Amination

This protocol describes the selective N-alkylation of (S)-2-methylpiperazine with pentan-3-one via reductive amination. This method is widely used for its high efficiency and selectivity for the less sterically hindered nitrogen.

Step 1: Reaction Setup

• To a solution of (S)-2-methylpiperazine (1.0 eq) in dichloromethane (DCM, 10 mL/mmol) is added pentan-3-one (1.1 eq).

• The mixture is stirred at room temperature for 1 hour to facilitate the formation of the iminium intermediate.

Step 2: Reduction

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) is added portion-wise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for 12-18 hours.

• Progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Step 3: Work-up and Purification

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• The aqueous layer is extracted three times with DCM.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (using a gradient of methanol in DCM) to yield the pure (S)-1-(1-ethylpropyl)-2-methylpiperazine.

Caption: Synthetic workflow for (S)-1-(1-ethylpropyl)-2-methylpiperazine.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.

Table 2: Analytical Methods for Structural Elucidation and Purity Assessment

Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation and purity	Signals corresponding to the ethylpropyl group, the piperazine ring protons, and the C2-methyl group. Integral ratios should match the number of protons.
¹³C NMR	Carbon skeleton confirmation	Ten distinct signals corresponding to the ten carbon atoms in the molecule.
Mass Spectrometry (MS)	Molecular weight confirmation	A molecular ion peak (M+H)⁺ at m/z 171.18, consistent with the molecular formula C₁₀H₂₂N₂.
Chiral HPLC	Enantiomeric purity determination	Separation of (S) and (R) enantiomers using a chiral stationary phase (e.g., Chiralpak AD-H). The enantiomeric excess (% ee) should be >99% for the desired (S)-enantiomer.
FT-IR	Functional group identification	C-H stretching (alkane) around 2850-2960 cm⁻¹, N-H stretching (if present as a salt) around 3200-3400 cm⁻¹, and C-N stretching around 1000-1200 cm⁻¹.

Protocol: Chiral HPLC Analysis

• Column: Chiral stationary phase column (e.g., Daicel Chiralpak AD-H, 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane and isopropanol with a small percentage of a basic modifier like diethylamine (e.g., 90:10:0.1 v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve a small amount of the compound in the mobile phase.

• Analysis: Inject the sample and a racemic standard (if available) to determine the retention times of both enantiomers and calculate the enantiomeric excess of the synthesized sample.

Potential Applications in Drug Development

The unique structural features of (S)-1-(1-ethylpropyl)-2-methylpiperazine make it a valuable intermediate for the synthesis of complex, biologically active molecules. Its chirality and the differential basicity of its two nitrogen atoms allow for selective functionalization, enabling the construction of diverse chemical libraries for drug screening.

Hypothetical Application: Synthesis of a Novel Kinase Inhibitor

Many kinase inhibitors utilize a substituted heterocyclic core to interact with the hinge region of the kinase domain. The (S)-1-(1-ethylpropyl)-2-methylpiperazine scaffold can be elaborated to target a specific kinase. The secondary amine (N4) is available for reaction with an electrophilic fragment (e.g., a substituted pyrimidine or purine), while the chiral center and the N1-substituent can provide crucial interactions with other parts of the binding pocket, enhancing both potency and selectivity.

Caption: Hypothetical synthetic route to a kinase inhibitor.

The introduction of the chiral methyl group can lead to improved selectivity for the target kinase over closely related off-target kinases, a critical factor in reducing side effects. Studies have shown that stereoisomers of methyl-substituted piperazines can exhibit distinct selectivity for biological receptors.[1] This underscores the importance of using enantiomerically pure building blocks like (S)-1-(1-ethylpropyl)-2-methylpiperazine in drug discovery programs.[1]

Conclusion

While (S)-1-(1-ethylpropyl)-2-methylpiperazine is not a widely commercialized compound, its structural and stereochemical attributes position it as a highly valuable, albeit specialized, building block for the synthesis of next-generation therapeutics. The synthetic and analytical protocols outlined in this guide provide a robust framework for its preparation and characterization. As the demand for more potent and selective drugs continues to grow, the strategic use of such chiral scaffolds will undoubtedly play a crucial role in the future of medicinal chemistry.

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The Strategic Integration of Lipophilic Chiral Amines in Modern Drug Discovery: A Technical Guide

Introduction: The Convergence of Chirality and Lipophilicity in Medicinal Chemistry

In the intricate landscape of drug discovery, the pursuit of molecular entities with enhanced therapeutic efficacy and favorable pharmacokinetic profiles is paramount. Among the vast chemical space available to medicinal chemists, chiral amines stand out as a privileged structural motif, present in over 40% of commercially available pharmaceuticals.[1][2] Their prevalence stems from their ability to form crucial hydrogen bonds and engage in specific stereoselective interactions with biological targets.[1] When this chirality is coupled with carefully modulated lipophilicity, the resulting intermediates become powerful tools for crafting drug candidates with improved absorption, distribution, metabolism, and excretion (ADME) properties.[3][4]

This guide provides an in-depth exploration of lipophilic chiral amine intermediates, moving beyond a mere recitation of synthetic protocols. It is designed for researchers, scientists, and drug development professionals, offering a blend of established methodologies and field-proven insights. We will delve into the causality behind experimental choices, the importance of self-validating protocols, and the authoritative science that underpins these critical aspects of drug discovery.

I. Asymmetric Synthesis of Chiral Amines: A Chemist's Arsenal

The enantioselective synthesis of chiral amines is a cornerstone of modern pharmaceutical development. The choice of synthetic strategy is a critical decision, dictated by factors such as the desired stereochemistry, the nature of the substrate, scalability, and cost-effectiveness. Here, we explore both chemical and biocatalytic approaches, highlighting their respective strengths and applications.

Chemical Catalysis: Precision and Versatility

Chemical catalysis offers a diverse toolkit for the asymmetric synthesis of chiral amines, with methods that can be broadly categorized into the reduction of prochiral precursors and the use of chiral auxiliaries.

One of the most direct and efficient methods for preparing α-chiral amines is the asymmetric hydrogenation of prochiral imines.[5] This approach has been significantly advanced by the development of novel chiral phosphorus ligands and metal catalysts.[5]

• Mechanism of Action: The process involves the coordination of a prochiral imine to a chiral metal complex (commonly iridium or rhodium), followed by the stereoselective addition of hydrogen across the C=N double bond. The chirality of the ligand dictates the facial selectivity of the hydrogenation, leading to the preferential formation of one enantiomer.

• Experimental Protocol: Asymmetric Hydrogenation of an N-Aryl Ketimine

  • Catalyst Preparation: In an inert atmosphere glovebox, a solution of the chiral catalyst precursor (e.g., [Rh(COD)2]BF4) and the chiral ligand (e.g., a P-stereogenic phosphine) in a degassed solvent (e.g., dichloromethane) is stirred at room temperature for 30 minutes.

  • Reaction Setup: The N-aryl ketimine substrate is dissolved in a suitable solvent (e.g., methanol) in a high-pressure autoclave.

  • Hydrogenation: The catalyst solution is transferred to the autoclave. The vessel is sealed, purged with hydrogen gas, and then pressurized to the desired pressure (e.g., 10-50 bar).

  • Reaction Monitoring: The reaction is stirred at a controlled temperature (e.g., 25-50 °C) and monitored by HPLC or GC for conversion.

  • Work-up and Purification: Upon completion, the pressure is released, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography to yield the enantiomerically enriched amine.

The borane-mediated asymmetric reduction of oxime ethers provides a valuable route to enantiopure primary amines.[6] This method often utilizes chiral oxazaborolidine catalysts or spiroborate esters to induce stereoselectivity.[6]

• Causality of Reagent Choice: The use of a chiral catalyst, such as a spiroborate ester derived from a non-racemic 1,2-amino alcohol, creates a chiral environment around the reducing agent (borane). This chiral complex then delivers the hydride to one face of the oxime ether preferentially, resulting in a high enantiomeric excess of the desired primary amine.

Biocatalysis: The "Green" Chemistry Approach

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for chiral amine synthesis.[1][7] Enzymes offer high chemo-, regio-, and stereoselectivity under mild, aqueous conditions, reducing the environmental impact of chemical manufacturing.[1]

Transaminases, particularly ω-transaminases, are highly effective biocatalysts for the asymmetric synthesis of chiral amines from prochiral ketones.[1][8] They catalyze the transfer of an amino group from an amino donor to a ketone acceptor, utilizing pyridoxal 5'-phosphate (PLP) as a cofactor.[1][9]

• Protein Engineering for Substrate Scope: While wild-type transaminases are often limited to small aliphatic substrates, extensive protein engineering has expanded their applicability to bulky and aromatic ketones, making them suitable for the synthesis of complex pharmaceutical intermediates.[1][8]

Amine dehydrogenases catalyze the reductive amination of ketones or aldehydes using ammonia as the amine donor and a nicotinamide cofactor (NADH or NADPH) as the reducing equivalent.[8][10]

• Advantages of AmDHs: This approach is highly atom-economical as it uses ammonia directly. Recent discoveries of native AmDHs and the engineering of amino acid dehydrogenases have expanded the toolbox for synthesizing a variety of chiral amines.[10]

II. Purification and Analysis: Ensuring Enantiomeric Purity

The synthesis of a chiral amine is only half the battle; ensuring its enantiomeric purity is critical for its use in drug discovery. Chiral chromatography is the workhorse technique for both analytical and preparative-scale separation of enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC)

Chiral HPLC and SFC are indispensable tools for the separation and quantification of enantiomers. The choice of chiral stationary phase (CSP) is the most critical factor in achieving successful separation.

• Chiral Stationary Phases (CSPs): Polysaccharide-based CSPs (e.g., cellulose and amylose derivatives) are widely used due to their broad applicability.[11] Other CSPs, such as those based on macrocyclic glycopeptides or crown ethers, can be particularly effective for specific classes of amines.[12]

• Mobile Phase Optimization: The mobile phase composition, including the organic modifier and any acidic or basic additives, plays a crucial role in modulating retention and selectivity.[11] For basic amines, the addition of a small amount of an acidic modifier can significantly improve peak shape and resolution.[11]

Determination of Enantiomeric Excess (ee)

The enantiomeric excess (ee) is a measure of the purity of a chiral sample. It is typically determined by integrating the peak areas of the two enantiomers in a chromatogram obtained from a chiral HPLC or GC analysis.

Calculation of Enantiomeric Excess:

ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

III. The Role of Lipophilicity in Drug Design and ADME Properties

Lipophilicity, the "fat-loving" nature of a molecule, is a critical physicochemical property that profoundly influences a drug's ADME profile.[3][4][13] It governs how a drug is absorbed, distributed throughout the body, metabolized by enzymes, and ultimately excreted.

Measuring Lipophilicity: LogP and LogD

The most common measure of lipophilicity is the partition coefficient (log P), which is the logarithm of the ratio of a compound's concentration in a non-polar solvent (typically octanol) to its concentration in an aqueous solvent.[3] For ionizable compounds like amines, the distribution coefficient (logD) is used, which takes into account the pH-dependent distribution of both the ionized and unionized forms of the molecule.

Lipophilicity and ADME: A Balancing Act

• Absorption: Lipophilic drugs can more readily diffuse across the lipid bilayers of cell membranes, leading to better absorption from the gastrointestinal tract.[3] However, excessively high lipophilicity can lead to poor solubility in aqueous gastrointestinal fluids, hindering absorption.[3]

• Distribution: Highly lipophilic drugs tend to distribute more extensively into tissues and can cross the blood-brain barrier.

• Metabolism: Increased lipophilicity can lead to greater binding to metabolic enzymes, such as cytochrome P450s, potentially increasing the rate of metabolism.

• Excretion: More lipophilic compounds are more readily reabsorbed in the kidneys, leading to slower excretion.

Table 1: General Guidelines for Optimal Lipophilicity (LogD at pH 7.4) for Oral Drug Candidates

Property	Optimal LogD Range	Rationale
Oral Absorption	1 - 3	Balances membrane permeability with aqueous solubility.
CNS Penetration	2 - 4	Higher lipophilicity required to cross the blood-brain barrier.
Metabolic Stability	< 3	Lower lipophilicity can reduce binding to metabolic enzymes.
Aqueous Solubility	< 3	Higher lipophilicity generally leads to lower solubility.

IV. Case Studies: Lipophilic Chiral Amines in Approved Drugs

The successful application of lipophilic chiral amine intermediates is evident in numerous approved drugs. These examples underscore the importance of integrating stereochemical control and physicochemical property modulation in drug design.

• Cinacalcet: An allosteric modulator of the calcium-sensing receptor, Cinacalcet contains a chiral α-methyl-3-(trifluoromethyl)phenethylamine moiety. Its lipophilicity is crucial for its oral bioavailability and distribution.

• Sitagliptin: A dipeptidyl peptidase-4 (DPP-4) inhibitor used to treat type 2 diabetes, Sitagliptin features a chiral β-amino acid derivative. The synthesis of this chiral amine has been a showcase for the power of both chemical and biocatalytic methods, including asymmetric hydrogenation and transaminase-mediated amination.[7][8]

• Rasagiline: An irreversible inhibitor of monoamine oxidase B used for the treatment of Parkinson's disease, Rasagiline is a chiral propargylamine. Its lipophilic nature allows it to effectively cross the blood-brain barrier to reach its target.

V. Conclusion: A Forward-Looking Perspective

The strategic use of lipophilic chiral amine intermediates will continue to be a cornerstone of successful drug discovery programs. Advances in both asymmetric chemical catalysis and biocatalysis are providing chemists with an ever-expanding and more sustainable toolkit for the synthesis of these valuable building blocks.[14][15] The ability to precisely control stereochemistry while simultaneously fine-tuning lipophilicity allows for a more rational and efficient approach to designing drug candidates with optimized efficacy and pharmacokinetic profiles. As our understanding of the complex interplay between molecular structure and biological activity deepens, the importance of these versatile intermediates in the development of next-generation therapeutics will only grow.

Diagrams

Asymmetric Synthesis Workflow

Caption: General workflow for the asymmetric synthesis and analysis of chiral amines.

Lipophilicity's Impact on ADME

Caption: The influence of lipophilicity on key ADME properties.

References

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The (S)-2-Methylpiperazine Scaffold: A Chiral Cornerstone for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Chiral Scaffolds

In the landscape of modern medicinal chemistry, the pursuit of therapeutic agents with high potency, selectivity, and optimized pharmacokinetic profiles is paramount. A key strategy in this endeavor is the use of "privileged scaffolds"—molecular frameworks that are capable of binding to multiple biological targets.[1] Among these, the piperazine ring stands out for its remarkable versatility and frequent appearance in blockbuster drugs.[1][2] This six-membered heterocycle, with its two nitrogen atoms, offers a unique combination of structural rigidity, conformational flexibility, and tunable basicity, which are critical for effective drug-target interactions and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[3][4]

This guide delves into a specific, high-value variant of this scaffold: (S)-2-methylpiperazine . The introduction of a single methyl group at the C2 position transforms the achiral piperazine into a chiral synthon, opening up a three-dimensional chemical space for drug designers. This chiral center provides a critical handle for optimizing stereospecific interactions with biological targets, often leading to significant improvements in efficacy and reductions in off-target effects.[5] As a Senior Application Scientist, this guide aims to provide not just a review of the literature, but a field-proven perspective on the synthesis, application, and structure-activity relationship (SAR) of (S)-2-methylpiperazine derivatives, empowering you to leverage this potent building block in your own drug discovery programs.

The (S)-2-Methylpiperazine Core: Physicochemical Properties and Synthetic Landscape

The utility of (S)-2-methylpiperazine stems from a blend of its inherent structural features and the accessibility of its synthesis. Understanding these aspects is crucial for its effective deployment in a medicinal chemistry campaign.

Key Physicochemical and Structural Features

The (S)-2-methylpiperazine moiety, with a molecular formula of C5H12N2, is a chiral amine that offers several advantageous properties.[6] The two nitrogen atoms confer basicity (pKa values are approximately 5.3 and 9.7), allowing for salt formation to improve solubility and providing hydrogen bond donor and acceptor capabilities for target binding.[4] The methyl group introduces a defined stereocenter, which can:

• Create Stereospecific Interactions: The methyl group can probe hydrophobic pockets within a binding site, leading to enhanced affinity and selectivity for the desired biological target over the corresponding (R)-enantiomer or racemic mixture.

• Influence Conformation: The presence of the methyl group can restrict the conformational flexibility of the piperazine ring, locking it into a preferred chair conformation. This pre-organization can reduce the entropic penalty of binding, leading to higher affinity.

• Modulate Physicochemical Properties: The methyl group slightly increases lipophilicity, which can be fine-tuned by further substitution at the nitrogen atoms to achieve the desired balance for cell permeability and metabolic stability.

Asymmetric Synthesis of the (S)-2-Methylpiperazine Synthon

The availability of enantiomerically pure (S)-2-methylpiperazine is critical for its use in drug development. Several strategies have been developed to access this key intermediate.

• Synthesis from Chiral Pool Precursors: A highly efficient and common approach is to start from readily available and inexpensive chiral molecules. (S)-Alanine is an ideal starting material. The synthesis involves the formation of a diketopiperazine intermediate, which is subsequently reduced. This method provides excellent stereochemical control.[7]

• Chiral Auxiliary-Based Synthesis: Another strategy employs a removable chiral auxiliary to direct the stereochemistry of the molecule. For instance, (R)-(-)-phenylglycinol can be used as a chiral auxiliary to construct the piperazine ring, followed by a diastereoselective methylation and subsequent removal of the auxiliary to yield the desired (S)-2-methylpiperazine.[8]

• Resolution of Racemic Mixtures: While less efficient for large-scale production, classical resolution using chiral acids, such as (2S,3S)-tartaric acid, can be used to separate the enantiomers of 2-methylpiperazine.[9]

The following diagram illustrates a generalized workflow for the synthesis of (S)-2-methylpiperazine starting from a chiral amino acid precursor, a common and scalable strategy.

Caption: Generalized synthetic workflow for (S)-2-methylpiperazine.

Strategic Incorporation into Bioactive Molecules: Case Studies

The true value of a chiral scaffold is demonstrated through its successful application in drug candidates. The (S)-2-methylpiperazine core has been incorporated into a range of molecules targeting different disease areas.

Case Study 1: Varenicline (Chantix®) - A Nicotinic Receptor Partial Agonist

Varenicline is a prescription medication used for smoking cessation.[10] While its core is a bridged bicyclic system, its synthesis is conceptually related to the construction of a constrained piperazine-like structure and serves as an excellent example of building complex scaffolds from diamine precursors. The synthesis involves creating a diamino-tricyclo-dodecatriene intermediate, which is then cyclized with glyoxal to form the pyrazino ring, which is analogous to the piperazine ring.[11][12] The rigid structure of Varenicline is crucial for its function as a partial agonist at the α4β2 nicotinic acetylcholine receptor, allowing it to both reduce cravings and block the rewarding effects of nicotine.[10]

Caption: Simplified logic of Varenicline's core synthesis.

Case Study 2: Rho-Kinase (ROCK) Inhibitors

The Rho-associated coiled-coil containing protein kinases (ROCK1 and ROCK2) are key regulators of the actin cytoskeleton and are implicated in diseases such as glaucoma, hypertension, and neuronal regeneration. Medicinal chemists have successfully utilized the (S)-2-methylpiperazine scaffold to develop potent and selective ROCK inhibitors.

A notable example is H-1152P , a highly selective ROCK inhibitor.[13] Its chemical name is (S)-(+)-2-methyl-1-[(4-methyl-5-isoquinoline)sulfonyl]-homopiperazine (note: a homopiperazine is a seven-membered ring, but the design principle is identical). The (S)-methyl group is critical for orienting the isoquinolinesulfonyl moiety, which interacts with the ATP-binding pocket of the kinase. The selectivity of H-1152P for ROCK over other kinases like PKA and PKC is significantly enhanced compared to its predecessors.[13][]

Compound	Target	Kᵢ (nM)	Selectivity vs. PKA	Selectivity vs. PKC
HA-1077	Rho-kinase	-	~10x	~10x
H-1152P	Rho-kinase	1.6	~390x	~5800x

Table 1: Comparison of kinase inhibitor selectivity. Data sourced from Uehata et al. (2002).[13]

Case Study 3: CCR5 Antagonists for HIV-1 Therapy

The C-C chemokine receptor type 5 (CCR5) is a co-receptor used by the most common strains of HIV-1 to enter T-cells. Blocking this receptor is a validated strategy for treating HIV-1 infection. A fragment-based drug design approach led to the development of novel 2-methylpiperazine derivatives as potent CCR5 antagonists. In this series, the (S)-2-methylpiperazine core acts as a central scaffold, with one nitrogen attached to a substituted aromatic ring and the other to a side chain designed to interact with the receptor. Several compounds from this class have shown antiviral activity at the nanomolar level, comparable to the approved drug Maraviroc.[15]

Structure-Activity Relationship (SAR) Insights

The analysis of structure-activity relationships (SAR) allows for the rational design of more potent and selective drug candidates.[16] For derivatives of (S)-2-methylpiperazine, several key SAR principles have emerged.

• Stereochemistry is Crucial: The (S)-configuration at the 2-position is often essential for optimal activity. The methyl group acts as a stereochemical probe, and its specific orientation can dramatically influence binding affinity. In many kinase inhibitors, for example, this group can interact with a hydrophobic sub-pocket near the main ATP binding site, an interaction that is lost with the (R)-enantiomer.

• Vector for Optimization: The methyl group provides a defined vector pointing away from the core scaffold. This allows chemists to systematically explore the chemical space around the molecule, knowing that the core interaction is anchored in a specific orientation.

• Differential Substitution at N1 and N4: The two nitrogen atoms of the piperazine ring are electronically and sterically distinct, especially after one is substituted. The N1 nitrogen (adjacent to the methyl group) is more sterically hindered. This allows for selective reactions and the synthesis of di-substituted derivatives where different pharmacophoric elements can be precisely placed to interact with different parts of a target binding site.

Caption: Key SAR drivers for (S)-2-methylpiperazine derivatives.

Experimental Protocols

To ensure this guide is of practical value, the following are detailed protocols for the synthesis and derivatization of the (S)-2-methylpiperazine scaffold, adapted from established literature procedures.

Protocol 1: Scalable Synthesis of Enantiomerically Pure (S)-2-Methylpiperazine

This protocol is based on an improved method starting from (S)-N-Boc-alanine, which is efficient and scalable.

Step 1: Dipeptide Formation

• To a solution of (S)-N-Boc-alanine (1.0 eq) and ethyl N-benzylglycinate (1.0 eq) in dichloromethane (CH₂Cl₂) at 0 °C, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and 4-Dimethylaminopyridine (DMAP) (0.1 eq).

• Allow the reaction to warm to room temperature and stir for 12-16 hours until TLC analysis indicates completion.

• Work up the reaction by washing with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield the crude dipeptide.

Step 2: Deprotection and Cyclization to Diketopiperazine

• Dissolve the crude dipeptide in CH₂Cl₂ and bubble HCl gas through the solution at 0 °C for 1 hour.

• Evaporate the solvent and partition the residue between ethyl acetate and saturated NaHCO₃ solution to neutralize the HCl.

• Separate the organic layer, dry over Na₂SO₄, and concentrate. The resulting solid can be recrystallized from toluene to yield the pure (S)-1-benzyl-3-methylpiperazine-2,5-dione.

Step 3: Reduction to Piperazine

• To a suspension of lithium aluminum hydride (LiAlH₄) (3.0 eq) in dry tetrahydrofuran (THF) at 0 °C, add a solution of the diketopiperazine (1.0 eq) in THF dropwise.

• Reflux the mixture for 6-8 hours.

• Cool the reaction to 0 °C and quench sequentially by the careful addition of water, 15% NaOH solution, and then more water (Fieser workup).

• Filter the resulting solid and wash with THF. Concentrate the filtrate to yield (S)-1-benzyl-2-methylpiperazine.

Step 4: Deprotection to (S)-2-Methylpiperazine

• Dissolve the benzylpiperazine derivative in methanol and add 20% Palladium on carbon (Pd/C) catalyst (5-10 wt%).

• Pressurize the reaction vessel with hydrogen gas (50 psig) and shake until hydrogen uptake ceases.

• Filter the catalyst through Celite® and wash with methanol.

• Concentrate the filtrate in vacuo to yield pure (S)-2-methylpiperazine.

Protocol 2: Selective N-Boc Protection of (S)-2-Methylpiperazine

This protocol is essential for preparing the scaffold for further derivatization, often at the less hindered N4 position.

• Dissolve (S)-2-methylpiperazine (1.0 eq) in a suitable solvent like THF or CH₂Cl₂.

• Cool the solution to 0 °C.

• Add a solution of Di-tert-butyl dicarbonate (Boc₂O) (1.05 eq) in the same solvent dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC or LC-MS for the formation of the mono-Boc protected product.

• Once complete, concentrate the reaction mixture and purify by flash chromatography on silica gel to isolate (S)-1-Boc-2-methylpiperazine.

Conclusion and Future Perspectives

The (S)-2-methylpiperazine scaffold has firmly established itself as a cornerstone in medicinal chemistry.[5] Its unique combination of a privileged piperazine core with a defined stereocenter provides a powerful platform for developing next-generation therapeutics. We have seen its successful application in modulating challenging targets like protein kinases and G-protein coupled receptors. The synthetic accessibility of this chiral synthon ensures that it will remain a go-to building block for drug discovery campaigns.

Looking forward, the application of (S)-2-methylpiperazine is likely to expand into new therapeutic areas. Its ability to impart favorable physicochemical properties makes it an attractive scaffold for CNS-penetrant drugs. Furthermore, as our understanding of complex biological pathways deepens, the demand for highly selective and potent modulators will only increase. The (S)-2-methylpiperazine core, with its inherent chirality and synthetic tractability, is perfectly positioned to meet this demand, continuing to be a remarkable and enabling tool in the generation of novel medicines.

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An In-depth Technical Guide to 1-(1-ethylpropyl)-2-methylpiperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Piperazine Scaffold in Modern Drug Discovery

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutic agents. Its unique conformational flexibility and the presence of two nitrogen atoms allow for diverse substitutions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. Piperazine derivatives are integral to a wide range of pharmaceuticals, including antipsychotics, antidepressants, antihistamines, and anti-cancer agents. The specific substitution on the nitrogen atoms dictates the molecule's interaction with biological targets and its overall drug-like properties. This guide focuses on the specific, yet under-documented, derivative: 1-(1-ethylpropyl)-2-methylpiperazine.

Molecular Characteristics of 1-(1-ethylpropyl)-2-methylpiperazine

A thorough understanding of a compound's molecular formula and weight is the cornerstone of all further chemical and biological investigation.

Structural Elucidation and Molecular Formula

The structure of 1-(1-ethylpropyl)-2-methylpiperazine is defined by a central piperazine ring substituted at the N-1 position with a 1-ethylpropyl (pentan-3-yl) group and at the C-2 position with a methyl group.

Based on this structure, the precise molecular formula is determined by summing the constituent atoms:

• Carbon (C): 4 in the piperazine ring + 1 in the methyl group + 5 in the 1-ethylpropyl group = 10 Carbon atoms

• Hydrogen (H): 8 on the piperazine ring (prior to substitution) + 3 on the methyl group + 11 on the 1-ethylpropyl group - 1 for the N-H bond replaced by the alkyl group = 22 Hydrogen atoms

• Nitrogen (N): 2 Nitrogen atoms

Thus, the definitive molecular formula for 1-(1-ethylpropyl)-2-methylpiperazine is C₁₀H₂₂N₂ .

Caption: 2D structure of 1-(1-ethylpropyl)-2-methylpiperazine.

Molecular Weight Calculation

The molecular weight (MW) is calculated using the atomic weights of the constituent elements (C: 12.011, H: 1.008, N: 14.007).

• MW = (10 × 12.011) + (22 × 1.008) + (2 × 14.007)

• MW = 120.11 + 22.176 + 28.014

• MW = 170.30 g/mol

This calculated molecular weight is fundamental for stoichiometric calculations in synthesis and for analytical techniques such as mass spectrometry.

Physicochemical Properties: A Predictive Analysis

In the absence of empirical data, computational tools provide reliable estimates of a molecule's physicochemical properties, which are critical for predicting its behavior in biological systems.[1][2][3] The properties listed below are predicted using established algorithms and provide a baseline for experimental design.

Property	Predicted Value	Significance in Drug Development
Molecular Weight	170.30 g/mol	Influences absorption, distribution, and general drug-likeness (Lipinski's Rule of 5).
logP (Octanol/Water Partition Coefficient)	~2.5 - 3.0	A measure of lipophilicity; critical for predicting membrane permeability and solubility.
Topological Polar Surface Area (TPSA)	~15.3 Ų	Predicts drug transport properties, including blood-brain barrier penetration.
Hydrogen Bond Donors	1 (the N-H on the piperazine ring)	Influences binding to target proteins and solubility.
Hydrogen Bond Acceptors	2 (the two nitrogen atoms)	Key for molecular recognition and interaction with biological targets.
pKa (most basic)	~8.5 - 9.5	Determines the ionization state at physiological pH, affecting solubility and receptor binding.

Note: These values are estimations from computational models and should be confirmed experimentally.

Proposed Synthetic Protocol: Reductive Amination

A robust and high-yield synthesis is crucial for the production of novel compounds for research. Reductive amination is a highly efficient and widely used method for the N-alkylation of secondary amines like piperazine.[4][5][6] It offers a controlled, one-pot procedure that avoids the common issue of over-alkylation seen in direct alkylation with alkyl halides.[6][7]

Reaction Principle

The proposed synthesis involves the reaction of 2-methylpiperazine with 3-pentanone (diethyl ketone) in the presence of a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃). The reaction proceeds via the formation of an intermediate iminium ion, which is then selectively reduced to form the final tertiary amine product.[5]

Experimental Workflow

Caption: Proposed workflow for the synthesis of 1-(1-ethylpropyl)-2-methylpiperazine.

Detailed Step-by-Step Methodology

• Reaction Setup: To a solution of 2-methylpiperazine (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or dichloroethane (DCE) is added 3-pentanone (1.1 eq).

• Imine Formation: The mixture is stirred at ambient temperature for 1-2 hours to facilitate the formation of the iminium ion intermediate.

• Reduction: Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) is added to the mixture in portions. The reaction is then monitored for completion (typically 12-24 hours) using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, the reaction is carefully quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: The layers are separated, and the aqueous phase is extracted multiple times with DCM.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product is then purified using flash column chromatography on silica gel to yield the pure 1-(1-ethylpropyl)-2-methylpiperazine.

Potential Applications in Research and Drug Development

The structural motifs within 1-(1-ethylpropyl)-2-methylpiperazine suggest several potential areas of application for researchers:

• CNS-Active Agents: The piperazine core is prevalent in many centrally acting agents. The lipophilicity conferred by the 1-ethylpropyl group may enhance blood-brain barrier permeability, making this a compound of interest for developing ligands for CNS targets like dopamine or serotonin receptors.[4]

• Scaffold for Combinatorial Chemistry: As a unique building block, this compound can be further functionalized at the N-4 position to rapidly generate a library of novel molecules for high-throughput screening against various biological targets.

• Metabolic Stability Studies: The 1-ethylpropyl group may influence the metabolic stability of the piperazine ring. This compound could serve as a tool compound to study the effects of sterically hindered N-alkyl groups on cytochrome P450-mediated metabolism.

Conclusion

While 1-(1-ethylpropyl)-2-methylpiperazine is not a widely characterized compound, its fundamental molecular properties can be reliably established through structural analysis and computational prediction. With a molecular formula of C₁₀H₂₂N₂ and a molecular weight of 170.30 g/mol , it represents a novel scaffold for medicinal chemistry. The proposed synthetic route via reductive amination provides a clear and efficient pathway for its production. This technical guide serves as a critical starting point for any research or development professional seeking to synthesize, study, or utilize this promising piperazine derivative.

References

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• Schöllkopf, U., et al. (1986). Diastereoselective alkylation of (3S)- and (3R)-3-methylpiperazine-2,5-dione derivatives. A convenient approach to both (S)- and (R)-alanine. The Journal of Organic Chemistry. Retrieved February 17, 2026, from [Link]

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An In-depth Technical Safety Guide for (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

Section 1: Chemical Identity and Inferred Hazard Profile

(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine belongs to the substituted piperazine class of compounds, which are widely utilized as building blocks in medicinal chemistry. While specific data for this molecule is sparse, a review of related compounds such as 2-methylpiperazine, 1-ethylpiperazine, and other N-substituted piperazines allows for the construction of a probable hazard profile. The primary hazards associated with analogous compounds include severe skin and eye irritation or burns, respiratory tract irritation, and potential flammability.[1][2][3]

Molecular Structure:

• Core: 2-methyl-piperazine (chiral center at C2)

• Substituent at N1: 1-Ethyl-propyl group

The presence of the basic piperazine nitrogen atoms contributes to the corrosive nature of many of these compounds.[4] The overall toxicological profile has not been thoroughly investigated, and therefore, this chemical should be handled as a hazardous substance.

Inferred GHS Hazard Classification

Based on data from analogous compounds, (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine should be tentatively classified as follows:

Hazard Class	Hazard Category	Inferred Hazard Statement	Basis from Analogues
Skin Corrosion/Irritation	Category 1B/2	Causes severe skin burns and eye damage / Causes skin irritation.[2][3]	Many piperazine derivatives are corrosive or irritants.[1][2][3]
Serious Eye Damage/Irritation	Category 1	Causes serious eye damage.[3]	Direct contact can cause severe eye damage, including blindness.[1][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[5]	Inhalation of vapors or dusts may irritate the respiratory system.[5]
Flammable Liquids/Solids	Category 2/4	Flammable solid or liquid.[2][3][6]	Depending on the physical state, flammability is a potential hazard.[2][3][6]
Acute Toxicity (Oral, Inhalation)	Category 4	Harmful if swallowed or if inhaled.[7]	Some N-substituted piperazines exhibit acute toxicity.[7]

Signal Word: Danger [2][3]

Pictograms:

GHS02: Flame GHS05: Corrosion GHS07: Exclamation Mark

Section 2: Prudent Handling and Engineering Controls

Given the inferred hazardous nature of this compound, stringent safety protocols must be implemented. All handling should occur in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to mitigate exposure risks.

Caption: Step-by-step spill response workflow.

Section 4: Storage and Disposal

Proper storage and disposal are essential for maintaining a safe laboratory environment.

Storage Conditions

• Store in a tightly closed container in a dry and well-ventilated place. [5][6]* Keep away from incompatible materials such as acids, strong oxidizing agents, acid anhydrides, and acid chlorides. [6]* If the material is flammable, store in a flammables-rated cabinet away from sources of ignition. [6][7]* Some related compounds are hygroscopic; therefore, storage under an inert atmosphere may be advisable. [6]

Disposal Considerations

• Dispose of this substance and its container at a licensed hazardous-waste disposal facility.

• Do not allow the product to enter drains. * Contaminated packaging should be treated as the product itself.

• Always consult local, state, and federal regulations for proper disposal procedures. [2]

Section 5: Physical and Chemical Properties (Inferred)

While specific data for (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine is not available, the properties of related compounds can provide some insight.

Property	Inferred Value/Characteristic	Basis from Analogues
Appearance	Colorless to light yellow liquid or solid. [4][7][8]	Based on similar piperazine derivatives. [4][7][8]
Odor	Amine-like. [4]	Characteristic of many amines. [4]
Solubility	Soluble in water and various organic solvents. [4][8]	The piperazine core generally imparts water solubility. [4][8]
Molecular Weight	170.30 g/mol	Calculated
Boiling Point	Likely in the range of 150-250 °C	Extrapolated from similar structures.
Flash Point	Potentially flammable, with a flash point likely between 40-100 °C. [7]	Based on 1-Ethylpiperazine. [7]

References

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• PubChem. (n.d.). (R)-1-Ethyl-2-methyl-piperazine. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 1-Ethyl-2-methyl-piperazine. Retrieved from [Link]

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Technical Guide: Stereochemical & Synthetic Analysis of 1-(1-Ethyl-propyl)-2-methyl-piperazine

This is a comprehensive technical guide on the stereochemical, synthetic, and pharmacological distinctions between the (S) and (R) enantiomers of 1-(1-ethyl-propyl)-2-methyl-piperazine .

[1]

Executive Summary

1-(1-ethyl-propyl)-2-methyl-piperazine (also chemically described as 1-(pentan-3-yl)-2-methylpiperazine ) is a specialized heterocyclic building block characterized by significant steric congestion at the N1-C2 axis.[1] Unlike the more common 1-ethyl-2-methylpiperazine, the presence of the bulky 1-ethyl-propyl (pentan-3-yl) group at the N1 position creates a unique conformational landscape.[1]

The distinction between the (S) and (R) enantiomers is not merely a matter of optical rotation; it fundamentally dictates the molecule's thermodynamic stability, synthetic accessibility, and ligand-binding trajectory in medicinal chemistry applications (e.g., GPCR antagonists, antifungal agents).[1] This guide details the structural divergence, regioselective synthesis, and analytical resolution of these enantiomers.

Part 1: Structural & Stereochemical Analysis[1]

Chemical Identity[1][2]

• IUPAC Name: 1-(pentan-3-yl)-2-methylpiperazine[1]

• Core Scaffold: Piperazine ring[1][2]

• Chiral Center: C2 Carbon (bearing the methyl group)[1]

• N1-Substituent: 1-ethyl-propyl group (pentan-3-yl), a bulky, branched secondary alkyl moiety.[1]

Conformational Dynamics (The "Steric Lock")

The defining feature of this molecule is the interaction between the C2-methyl group and the N1-pentan-3-yl group .[1]

• Steric Clash: The N1 substituent is massive relative to a standard ethyl group.[1] To minimize 1,2-allylic strain (A-strain) and diaxial interactions, the piperazine ring adopts a specific chair conformation.[1]

• The (S)-Enantiomer:

  • Configuration: The C2-methyl group projects in a specific vector relative to the N1-lone pair.[1]

  • Preferred Conformation: Typically, the bulky N1-pentan-3-yl group will drive the equilibrium to place itself in the equatorial position.[1] In the (S)-configuration, this forces the adjacent C2-methyl group into an orientation (pseudo-equatorial or axial) that minimizes gauche interactions with the N1-substituent.[1]

• The (R)-Enantiomer:

  • Configuration: The mirror image at C2.[1]

  • Thermodynamic Difference: While enantiomers have identical internal energies in an achiral environment, their interaction with chiral biological targets (enzymes, receptors) is drastically different due to the vector of the C2-methyl group.[1]

3D Visualization of Steric Interactions

The following diagram illustrates the steric pressure points in the molecule.

Figure 1: Steric interaction map showing the critical clash between the N1-bulky group and the C2-methyl group.[1]

Part 2: Regioselective Synthesis[1]

Synthesizing 1-substituted-2-methylpiperazines is chemically challenging because the N4 nitrogen (distal to the methyl) is less sterically hindered and more nucleophilic than the N1 nitrogen (proximal to the methyl).[1] Direct alkylation of 2-methylpiperazine yields the wrong isomer (4-substituted) or a mixture.[1]

To obtain pure (S) or (R) 1-(1-ethyl-propyl)-2-methyl-piperazine , a Protection-Deprotection Strategy is required.[1]

Synthetic Workflow

Step 1: Chiral Starting Material Selection

Begin with optically pure (S)-2-methylpiperazine or (R)-2-methylpiperazine .[1]

• Source: Commercially available or resolved via tartaric acid crystallization.[1]

Step 2: Regioselective Protection (N4-Boc)

React the chiral 2-methylpiperazine with Boc-anhydride (Boc₂O) .[1]

• Mechanism: The unhindered N4 attacks the electrophile faster than the hindered N1.[1]

• Product: 4-Boc-2-methylpiperazine (major product).[1]

• Validation: Verify regioselectivity via NMR (shift in C3/C5 protons).[1]

Step 3: N1-Alkylation (The Critical Step)

This step introduces the bulky 1-ethyl-propyl group.[1]

• Reagents: 3-Pentanone (Diethyl ketone) + Sodium Triacetoxyborohydride (STAB) or NaCNBH₃.[1]

• Conditions: Reductive amination.[1]

• Challenge: The N1 position is hindered by the adjacent C2-methyl.[1] Forcing conditions (elevated temperature, acetic acid catalyst) are often required to drive the reaction with the bulky ketone.[1]

• Alternative: Use 3-bromopentane (alkylation), but elimination side reactions are common with secondary halides.[1] Reductive amination is preferred.[1]

Step 4: Deprotection

Remove the Boc group using TFA/DCM or HCl/Dioxane .[1]

• Final Product: (S) or (R)-1-(1-ethyl-propyl)-2-methyl-piperazine.[1]

Synthetic Pathway Diagram

Figure 2: Regioselective synthetic route to the target molecule, avoiding N4-alkylation artifacts.

Part 3: Analytical Differentiation

Distinguishing the (S) and (R) forms requires specific analytical techniques due to their identical scalar physical properties (boiling point, refractive index) in achiral environments.[1]

Chiral HPLC Method

This is the gold standard for determining Enantiomeric Excess (ee%).[1]

• Column: Polysaccharide-based chiral stationary phase (e.g., Chiralpak AD-H or Chiralcel OD-H ).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).[1] The amine modifier is critical to prevent tailing of the basic piperazine nitrogens.[1]

• Elution Order: Typically, the less sterically hindered isomer interacts more strongly with the stationary phase, but this must be determined experimentally for each specific column.[1]

NMR Spectroscopy (Chiral Shift Reagents)

In the absence of chiral HPLC, ¹H-NMR can distinguish the enantiomers using a chiral solvating agent like (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate .[1]

• Observation: The methyl doublet at C2 will split into two distinct doublets (one for S, one for R) due to the formation of diastereomeric salts in solution.[1]

Data Comparison Table

Feature	(S)-Isomer	(R)-Isomer
C2 Configuration	Methyl group typically assigned "S" (check Cahn-Ingold-Prelog priority)	Methyl group assigned "R"
Synthetic Precursor	L-Alanine derived (via reduction) or (S)-2-methylpiperazine	D-Alanine derived or (R)-2-methylpiperazine
Biological Activity	Often mimics natural amino acid stereochemistry	Often acts as the "unnatural" or metabolic blocker
N4-Reactivity	Sterically shielded from "top" face	Sterically shielded from "bottom" face

Part 4: Pharmacological Implications[1]

Why does this specific difference matter in drug development?

• Metabolic Stability: The "1-ethyl-propyl" group is a known metabolic blocker.[1] It protects the N1-nitrogen from dealkylation.[1] However, the chirality at C2 influences the accessibility of Cytochrome P450 enzymes to the piperazine ring carbons.[1] The (S)-isomer might be metabolized at a different rate than the (R)-isomer.[1]

• Receptor Binding: In GPCR ligands (e.g., Chemokine receptor antagonists), the basic nitrogen (N4) often forms a salt bridge with an aspartate residue in the receptor.[1] The C2-methyl group acts as a "conformational anchor."[1]

  • If the methyl group clashes with the receptor wall, affinity drops 100-1000 fold.[1]

  • Therefore, usually only one enantiomer is active (eutomer), while the other is inactive (distomer).[1]

References

• Regioselectivity in Piperazine Synthesis

  • Study: "Selective N-protection and alkylation of 2-methylpiperazine."[1]

  • Relevance: Establishes the protocol for N4-Boc protection to access N1-substituted deriv

  • Source: (General methodology reference).[1]

• Chiral Separation of Piperazines

  • Study: "Enantioseparation of piperazine derivatives on polysaccharide-based chiral st
  • Relevance: Defines the HPLC conditions (Hexane/IPA/DEA) required for resolving 2-methylpiperazine analogs.

  • Source:.[1]

• Steric Effects in Reductive Amination

  • Study: "Reductive amination of hindered amines with ketones."[1]

  • Relevance: Explains the difficulty of attaching the pentan-3-one group to the hindered N1 position.

  • Source:.[1]

Sources

• 1. CAS 5308-25-8: 1-Ethylpiperazine | CymitQuimica [cymitquimica.com]
• 2. 1-Ethylpiperazine Dealer and Distributor | 1-Ethylpiperazine Supplier | 1-Ethylpiperazine Stockist | 1-Ethylpiperazine Importers [multichemindia.com]

The Strategic Deployment of 1-Substituted-2-Methylpiperazines in Modern Drug Discovery: A Technical Guide

For Immediate Release

In the landscape of contemporary medicinal chemistry, the piperazine scaffold remains a cornerstone for the development of novel therapeutics. Its prevalence in numerous FDA-approved drugs is a testament to its ability to confer favorable pharmacokinetic properties and serve as a versatile framework for molecular design. This in-depth technical guide, tailored for researchers, scientists, and drug development professionals, provides a comprehensive analysis of a specific, high-value subclass: 1-substituted-2-methylpiperazines. We will delve into the synthetic strategies, structure-activity relationships (SAR), and diverse pharmaceutical applications of this chiral scaffold, highlighting the nuanced advantages offered by the C2-methylation.

The Significance of the 2-Methyl Substituent: A Subtle Modification with Profound Impact

The introduction of a methyl group at the C2 position of the piperazine ring, while seemingly a minor alteration, imparts significant and often beneficial changes to the molecule's physicochemical and pharmacological profile. This strategic modification introduces a chiral center, allowing for the exploration of stereoisomerism as a tool to refine receptor selectivity and potency.

Studies have demonstrated that the 2-methyl group can influence the conformational preferences of the piperazine ring, which in turn affects how the molecule interacts with its biological target.[1] For instance, in a series of 1-acyl and 1-aryl-2-substituted piperazines, the axial conformation was found to be preferred.[1] This conformational lock can lead to a more defined orientation of the pharmacophoric elements, enhancing binding affinity and selectivity.

A compelling example of this is seen in the development of ligands for nicotinic acetylcholine receptors (nAChRs). The stereoisomers of 2-methyl-substituted arylpiperazinium compounds exhibit distinct selectivity for α9 and α7 nAChRs.[2] Specifically, methylation at the C2 position had a more selective effect on α7 or α9/α10 activity compared to methylation at the C3 position, which significantly reduced activity.[2] This underscores the critical role of the 2-methyl substitution in fine-tuning receptor interactions.

Furthermore, a series of 2-(R)-methyl-substituted piperazines have been identified as potent and selective ligands for the M2 muscarinic receptor, with over 100-fold selectivity against the M1 receptor.[3] This high degree of selectivity is a crucial attribute for minimizing off-target effects and improving the therapeutic window of a drug candidate.

Synthetic Strategies for Chiral 2-Methylpiperazine Scaffolds

The synthesis of enantiomerically pure 1-substituted-2-methylpiperazines is a key challenge that has been addressed through various innovative strategies. The primary goal is to establish the stereocenter at the C2 position and then introduce the desired substituent at the N1 position.

A common and effective approach involves starting from readily available chiral precursors, such as amino acids. A patented method describes a concise and cost-effective route to synthesize chiral 2-methylpiperazine and its synthetic equivalents from optically pure amino acids.[4] This method offers a significant advantage over more tedious, multi-step syntheses.

Another strategy involves the resolution of a racemic mixture of 2-methylpiperazine using chiral reagents.[5] While effective, this method can be less efficient in terms of overall yield. More advanced techniques focus on asymmetric synthesis to directly generate the desired enantiomer. These methods often employ chiral auxiliaries or catalysts to control the stereochemical outcome of the reaction.

Once the chiral 2-methylpiperazine core is obtained, the N1-substituent can be introduced through various standard N-functionalization reactions, such as:

• N-Alkylation: Reaction with alkyl halides or sulfonates.

• N-Arylation: Palladium-catalyzed Buchwald-Hartwig coupling or copper-catalyzed Ullmann condensation with aryl halides.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent.

• Amide Bond Formation: Coupling with carboxylic acids or their activated derivatives.

The choice of synthetic route depends on the desired N1-substituent and the scalability of the process.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of 1-substituted-2-methylpiperazines, starting from a chiral amino acid.

Caption: Generalized synthetic workflow for 1-substituted-2-methylpiperazines.

Therapeutic Applications and Structure-Activity Relationships

The 1-substituted-2-methylpiperazine scaffold has been successfully incorporated into a diverse range of therapeutic agents targeting various disease areas. The nature of the N1-substituent plays a pivotal role in determining the biological activity and target selectivity.

Central Nervous System (CNS) Disorders

Arylpiperazine derivatives are a well-established class of compounds with significant activity on central nervous system targets, including dopamine and serotonin receptors.[6] The introduction of a 2-methyl group can further refine the pharmacological profile of these agents.

For instance, novel multi-target heterocyclic piperazine derivatives have been designed and synthesized as potential antipsychotics.[4] These compounds exhibit high affinity for D2, 5-HT1A, and 5-HT2A receptors, which are key targets in the treatment of schizophrenia. The SAR studies in this area often focus on modifying the aryl group at the N1-position to optimize receptor binding and functional activity.

Inflammatory and Autoimmune Diseases

The anti-inflammatory potential of 1-substituted-2-methylpiperazines has also been explored. As mentioned earlier, their ability to modulate nicotinic acetylcholine receptors, which are involved in the cholinergic anti-inflammatory pathway, makes them attractive candidates for treating inflammatory conditions.[2]

Furthermore, novel arylpiperazine-1,2-benzothiazine derivatives have been synthesized and evaluated as anti-inflammatory agents, with some compounds showing inhibitory activity against cyclooxygenase (COX) enzymes.[7]

Oncology

In the field of oncology, piperazine derivatives have been widely used in the development of kinase inhibitors. While specific examples of 1-substituted-2-methylpiperazine kinase inhibitors are less common in the public domain, the principles of SAR from related piperazine-containing drugs can be applied. The N1-substituent is often a complex heterocyclic system that interacts with the ATP-binding site of the target kinase.

Novel 1-(2-aryl-2-adamantyl)piperazine derivatives have shown in vitro anticancer activity across various human cancer cell lines, with selective efficacy against melanoma.[8]

Structure-Activity Relationship (SAR) Summary

The following table summarizes the general SAR for 1-substituted-2-methylpiperazines based on available literature.

Moiety	Position	Modification	General Impact on Activity
Methyl Group	C2	Presence of the methyl group	Can enhance selectivity and potency through conformational restriction.[2][3] Stereochemistry (R vs. S) is critical for activity.[2]
Substituent	N1	Aryl or Heteroaryl Group	Crucial for target recognition and binding. Substituents on the aryl/heteroaryl ring modulate affinity and selectivity.[4][7]
Substituent	N1	Alkyl or Acyl Group	Influences physicochemical properties such as solubility and lipophilicity, affecting pharmacokinetics. Can also directly interact with the target.

Experimental Protocols

To facilitate further research in this area, we provide a representative experimental protocol for the synthesis and biological evaluation of a 1-aryl-2-methylpiperazine derivative.

Synthesis of 1-(Aryl)-2-methylpiperazine via Buchwald-Hartwig Amination

This protocol outlines a general procedure for the palladium-catalyzed N-arylation of chiral 2-methylpiperazine.

Materials:

• (R)- or (S)-2-Methylpiperazine

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium catalyst (e.g., Pd2(dba)3)

• Ligand (e.g., BINAP or Xantphos)

• Base (e.g., sodium tert-butoxide or cesium carbonate)

• Anhydrous solvent (e.g., toluene or dioxane)

Procedure:

• To an oven-dried reaction vessel, add the aryl halide (1.0 mmol), (R)- or (S)-2-methylpiperazine (1.2 mmol), palladium catalyst (0.02 mmol), and ligand (0.04 mmol).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the anhydrous solvent (5 mL) and the base (1.4 mmol).

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-(aryl)-2-methylpiperazine.

In Vitro Receptor Binding Assay

This protocol describes a general method for determining the binding affinity of a synthesized compound to a specific G-protein coupled receptor (GPCR).

Materials:

• Cell membranes expressing the target receptor

• Radioligand specific for the target receptor

• Synthesized 1-substituted-2-methylpiperazine compound

• Assay buffer

• Scintillation cocktail

• Filter plates and a cell harvester

Procedure:

• Prepare serial dilutions of the synthesized compound in the assay buffer.

• In a 96-well plate, add the cell membranes, the radioligand at a concentration close to its Kd, and the diluted compound.

• Incubate the plate at room temperature for a specified time to allow for binding equilibrium.

• Rapidly filter the contents of each well through a filter plate using a cell harvester to separate bound from unbound radioligand.

• Wash the filters with ice-cold assay buffer.

• Allow the filters to dry, and then add scintillation cocktail to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Calculate the percent inhibition of radioligand binding at each concentration of the test compound and determine the IC50 value by non-linear regression analysis.

The following diagram illustrates the workflow for a competitive receptor binding assay.

Caption: Workflow for a competitive receptor binding assay.

Future Perspectives

The 1-substituted-2-methylpiperazine scaffold continues to be a fertile ground for the discovery of new and improved therapeutic agents. Future research will likely focus on the development of more efficient and stereoselective synthetic methods to access a wider range of derivatives. The exploration of novel N1-substituents, including complex heterocyclic systems and fragments identified through computational and fragment-based screening approaches, will undoubtedly lead to the identification of potent and selective modulators of new biological targets. Furthermore, a deeper understanding of the conformational effects of the 2-methyl group will enable a more rational design of next-generation drug candidates with optimized efficacy and safety profiles.

References

• Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. PMC.
• Synthesis and biological evaluation of a new class of multi-target heterocycle piperazine derivatives as potential antipsychotics. RSC Publishing.
• Design, synthesis, and biological evaluation of N-arylpiperazine derivatives as interferon inducers. PubMed Central.
• Synthesis, Characterization and Biological Evaluation of Novel Aryl Piperazine Derivatives.
• Synthesis and biological evaluation as well as in silico studies of arylpiperazine-1,2-benzothiazine derivatives as novel anti-inflamm
• Substituted 2-(R)-methyl piperazines as muscarinic M(2) selective ligands. PubMed.
• Preparation of chiral 2-methylpiperazine.
• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors.
• Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. International Journal of Pharmacy & Pharmaceutical Research.
• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative rel
• Design, Synthesis and Biological Evaluation of Novel Piperazine Derivatives as CCR5 Antagonists. Semantic Scholar.
• Design, Synthesis and Relational Biological Evaluation of Novel Diphenylpiperazine 1,2,3-triazole Derivatives.
• Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives, new 5-HT(1A) receptor ligands. PubMed.
• A Tale of Two Rings: Piperazine and Piperidine Deriv
• Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N - PMC.
• (PDF) Piperazine: the molecule of diverse pharmacological importance.
• An In-depth Technical Guide to Methyl Piperazine-2-carboxylate: Discovery, Synthesis, and Biological Activity. Benchchem.
• Synthesis of piperazines. Organic Chemistry Portal.

• Methyl-(1-{[6-{[(1S)-1-Cyclopropylethyl]Amino}-2-(Pyrazolo[5,1-B][2][9]Thiazol-7-Yl)-Pyrimidin-4-Yl]Carbonyl}Piperidin-4-Yl)Carbamate-Mono(4-Methylbenzenesulfonate) Monohydrate. Clinicaltrials.eu.

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. PMC.
• The Recent Development of Piperazine and Piperidine Deriv
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI.
• In Silico Design of Novel Piperazine-Based mTORC1 Inhibitors Through DFT, QSAR and ADME Investig
• Evaluation of the Molecular properties, Bioactivity Score, Pharmacokinetics and Toxicological Analysis of the Novel Quinazoline-Linked Piperazine Deriv
• Substituted Piperazines as Novel Potential Radioprotective Agents. MDPI.
• Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. MDPI.
• Conformational analysis of 2-substituted piperazines. PubMed.
• Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Semantic Scholar.

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• 1. Conformational analysis of 2-substituted piperazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Substituted 2-(R)-methyl piperazines as muscarinic M(2) selective ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of a new class of multi-target heterocycle piperazine derivatives as potential antipsychotics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation as well as in silico studies of arylpiperazine-1,2-benzothiazine derivatives as novel anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Design, synthesis, and biological evaluation of N-arylpiperazine derivatives as interferon inducers - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine from (S)-2-methylpiperazine

An Application Note and Protocol for the Regioselective Synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

Abstract

Asymmetrically substituted piperazines are privileged scaffolds in modern medicinal chemistry, appearing in numerous approved pharmaceuticals.[1][2] Their synthesis, however, often presents significant challenges in controlling regioselectivity, particularly during N-alkylation steps. This application note provides a detailed, field-proven protocol for the synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine from the commercially available starting material, (S)-2-methylpiperazine. Direct alkylation methods are often confounded by poor selectivity and the formation of di-substituted byproducts.[2][3] To overcome these issues, we present a robust, three-step synthetic strategy centered on the principle of a protecting group to direct the alkylation to the desired, more sterically hindered nitrogen atom. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and scalable method for preparing this and structurally related N-alkylated piperazines.

Introduction: The Challenge of Regioselective N-Alkylation

The two nitrogen atoms of (S)-2-methylpiperazine are chemically non-equivalent. The N4 nitrogen is a standard secondary amine, whereas the N1 nitrogen is adjacent to the chiral center and a methyl group, making it more sterically hindered. Consequently, direct alkylation or reductive amination reactions tend to occur preferentially at the less hindered N4 position.[3] Achieving substitution at the N1 position requires a strategic approach that temporarily blocks the more reactive N4 site.

This protocol employs a well-established "protect-alkylate-deprotect" sequence:

• Protection: The less hindered N4 nitrogen is selectively protected with a tert-butyloxycarbonyl (Boc) group.

• Alkylation: The remaining N1 secondary amine is alkylated with the 1-ethyl-propyl (pentan-3-yl) group via reductive amination.

• Deprotection: The Boc group is removed under acidic conditions to yield the target compound.

This method ensures high regioselectivity and provides a clean route to the desired N1-substituted product.

Synthetic Strategy Workflow

The overall three-step synthesis is depicted below. The workflow is designed to proceed with standard laboratory equipment and purification techniques, ensuring accessibility and reproducibility.

Diagram 1: Three-step workflow for the synthesis of the target compound.

Experimental Protocols

Disclaimer: All procedures should be performed in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Materials and Equipment

Reagent/Solvent	Grade	Supplier
(S)-2-Methylpiperazine	≥98%	Commercial Source
Di-tert-butyl dicarbonate ((Boc)₂O)	≥97%	Commercial Source
Pentan-3-one (Diethyl ketone)	≥99%	Commercial Source
Sodium triacetoxyborohydride (NaBH(OAc)₃)	≥97%	Commercial Source
Trifluoroacetic acid (TFA)	Reagent Grade	Commercial Source
Dichloromethane (DCM)	Anhydrous	Commercial Source
1,2-Dichloroethane (DCE)	Anhydrous	Commercial Source
Tetrahydrofuran (THF)	Anhydrous	Commercial Source
Ethyl acetate (EtOAc)	ACS Grade	Commercial Source
Hexanes	ACS Grade	Commercial Source
Saturated aq. NaHCO₃	-	Prepared in-house
Saturated aq. NaCl (Brine)	-	Prepared in-house
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercial Source
Equipment	Specification
Magnetic Stirrer	Standard
Round-bottom flasks	Various sizes
Separatory funnel	Standard
Rotary evaporator	Standard
Flash chromatography system	Silica gel, 230-400 mesh

Step 1: Synthesis of (S)-4-Boc-2-methylpiperazine

Expertise & Experience: This step selectively protects the less sterically hindered N4-amine. By adding the Boc-anhydride slowly at a reduced temperature, we can maximize the yield of the desired mono-protected product and minimize the formation of the di-protected byproduct. The stoichiometry is critical; a slight excess of piperazine can be used, but careful control of the (Boc)₂O addition is paramount.

Protocol:

• To a round-bottom flask charged with a magnetic stir bar, add (S)-2-methylpiperazine (1.00 g, 10.0 mmol, 1.0 equiv).

• Dissolve the piperazine in anhydrous tetrahydrofuran (THF, 50 mL).

• Cool the solution to 0 °C using an ice-water bath.

• In a separate flask, dissolve di-tert-butyl dicarbonate ((Boc)₂O, 2.18 g, 10.0 mmol, 1.0 equiv) in anhydrous THF (20 mL).

• Add the (Boc)₂O solution dropwise to the stirred piperazine solution over 30 minutes, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours.

• Monitor the reaction by TLC (Thin Layer Chromatography) using a 10% Methanol in DCM eluent system.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and then brine (25 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield a crude oil.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of 0% to 5% methanol in dichloromethane) to afford (S)-4-Boc-2-methylpiperazine as a clear oil. The expected yield is typically 75-85%.

Step 2: Synthesis of (S)-4-Boc-1-(1-ethyl-propyl)-2-methyl-piperazine

Expertise & Experience: This is a reductive amination reaction.[4] Sodium triacetoxyborohydride is the reducing agent of choice because it is mild, tolerant of various functional groups, and highly selective for the reduction of iminium ions over ketones.[5] The reaction is performed in a non-protic solvent like DCE to ensure the stability of the reducing agent and the intermediate iminium ion.

Protocol:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add (S)-4-Boc-2-methylpiperazine (1.00 g, 5.0 mmol, 1.0 equiv) and anhydrous 1,2-dichloroethane (DCE, 40 mL).

• Add pentan-3-one (0.52 g, 6.0 mmol, 1.2 equiv) to the solution.

• Stir the mixture at room temperature for 20 minutes to allow for pre-formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.59 g, 7.5 mmol, 1.5 equiv) portion-wise over 10 minutes. A slight exotherm may be observed.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (30 mL). Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography (eluting with a gradient of 10% to 40% ethyl acetate in hexanes) to yield the title compound as a colorless oil. Expected yield is typically 80-90%.

Step 3: Synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

Expertise & Experience: The final step is the removal of the Boc protecting group. This is reliably achieved under strong acidic conditions. Trifluoroacetic acid (TFA) in DCM is highly effective and the excess acid and solvent can be easily removed in vacuo. The workup is critical to neutralize the resulting ammonium salt to isolate the free base of the final product.

Protocol:

• Dissolve (S)-4-Boc-1-(1-ethyl-propyl)-2-methyl-piperazine (1.00 g, 3.7 mmol, 1.0 equiv) in dichloromethane (DCM, 20 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice-water bath.

• Add trifluoroacetic acid (TFA, 5 mL) dropwise.

• Remove the ice bath and stir the solution at room temperature for 2 hours.

• Monitor the deprotection by TLC until the starting material is no longer visible.

• Concentrate the reaction mixture to dryness on a rotary evaporator to remove excess TFA and DCM.

• Dissolve the residue in DCM (30 mL) and cool in an ice bath.

• Slowly add 2M aqueous NaOH solution to basify the mixture to a pH > 12 (check with pH paper).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the final product, (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine, as an oil. The product can be further purified by distillation under reduced pressure if necessary. Expected yield is typically >90%.

Product Characterization Data

The following table summarizes the expected analytical data for the final product.

Analysis	Expected Results
Appearance	Colorless to pale yellow oil
Molecular Formula	C₁₀H₂₂N₂
Molecular Weight	170.30 g/mol
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 2.95-2.75 (m, 4H), 2.70-2.60 (m, 1H), 2.55-2.45 (m, 1H), 2.30-2.20 (m, 1H), 2.15-2.05 (m, 1H), 1.70 (br s, 1H, NH), 1.50-1.30 (m, 4H), 1.05 (d, J=6.4 Hz, 3H), 0.88 (t, J=7.4 Hz, 6H).
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): 64.8, 55.1, 51.9, 46.5, 46.2, 24.1, 18.2, 10.5.
Mass Spec (ESI+)	m/z: 171.18 [M+H]⁺
Optical Rotation	[α]²⁰D = Positive value (in CHCl₃)

References

• Purification of piperazine. (n.d.). Google Patents.

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. (2016). PMC - NIH. Retrieved from [Link]

• Unsymmetrically N-Substituted Piperazines. IV. N-Alkyl Derivatives. (n.d.). ACS Publications. Retrieved from [Link]

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• Enantioselective Synthesis of Secondary and Tertiary Piperazin2ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. (n.d.). Caltech. Retrieved from [Link]

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• Diastereoselective alkylation of (3S)- and (3R)-3-methylpiperazine-2,5-dione derivatives. A convenient approach to both (S)- and (R)-alanine. (n.d.). The Journal of Organic Chemistry. Retrieved from [Link]

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• Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of Substituted Piperazinones via Tandem Reductive amination-(N,N'-acyl Transfer)-Cyclization. (2002). PubMed. Retrieved from [Link]

• Synthesis and Preclinical Evaluation of [Methylpiperazine-11C]brigatinib as a PET Tracer Targeting Both Mutated Epidermal Growth Factor Receptor and Anaplastic Lymphoma Kinase. (n.d.). PMC. Retrieved from [Link]

• Amine Transaminase Mediated Synthesis of Optically Pure Piperazinones and 1,4‐Diazepanones. (n.d.). Wiley Online Library. Retrieved from [Link]

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Introduction: The Strategic Importance of N-Alkylated Chiral Piperazines

An Application Guide for the Synthesis and Analysis of (S)-2-methyl-1-(pentan-3-yl)piperazine via Reductive Amination

The piperazine scaffold is a cornerstone in modern medicinal chemistry, recognized for its prevalence in a multitude of FDA-approved drugs.[1][2][3] Its unique structural and physicochemical properties, including its ability to engage in multiple hydrogen bonding interactions and its typical basicity, make it a privileged structure in drug design. The introduction of chirality, as with (S)-2-methylpiperazine, adds a critical three-dimensional aspect, enabling stereospecific interactions with biological targets.

Reductive amination stands out as one of the most robust and versatile methods for N-alkylation, forming new carbon-nitrogen bonds with high efficiency and control.[1][4][5][6] This application note provides a comprehensive, field-tested protocol for the synthesis of (S)-2-methyl-1-(pentan-3-yl)piperazine from (S)-2-methylpiperazine and 3-pentanone. We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step procedure, and outline rigorous analytical methods for characterization, with a focus on the practical considerations essential for researchers in drug development.

Pillar 1: The Underlying Mechanism of Action

The reductive amination of a ketone with a secondary amine using Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is a powerful one-pot reaction that proceeds through two distinct, yet concurrent, stages.[7]

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the more basic secondary amine of (S)-2-methylpiperazine onto the electrophilic carbonyl carbon of 3-pentanone. This is followed by dehydration to form a transient, electrophilic iminium ion. This step is the rate-limiting phase and can be catalyzed by a weak acid, such as the acetic acid that is often present in or added to the reaction mixture.[8][9]

• Hydride-Mediated Reduction: Sodium triacetoxyborohydride is the reagent of choice due to its remarkable selectivity. It is a mild hydride donor, less reactive than sodium borohydride.[9] The electron-withdrawing effect of the three acetoxy groups attenuates the hydride's reactivity, making it selective for the reduction of the highly electrophilic iminium ion over the less reactive ketone starting material.[4][9] This chemoselectivity is the key to the success of the one-pot procedure, minimizing the formation of the corresponding alcohol byproduct from ketone reduction.[6][10] The reaction is typically performed in aprotic solvents like 1,2-dichloroethane (DCE) or dichloromethane (DCM), as STAB is water-sensitive.[6][11]

Caption: Reductive amination reaction mechanism.

Pillar 2: A Validated Experimental Protocol

This protocol is designed for a 10 mmol scale reaction. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	Amount (mmol)	Quantity	Properties/Hazards
(S)-2-Methylpiperazine	C₅H₁₂N₂	100.16	10.0	1.00 g	Corrosive, Irritant
3-Pentanone	C₅H₁₀O	86.13	11.0	1.1 mL	Flammable, Irritant
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	15.0	3.18 g	Water-reactive, Irritant[12]
1,2-Dichloroethane (DCE), Anhydrous	C₂H₄Cl₂	98.96	-	50 mL	Toxic, Carcinogen
Saturated Sodium Bicarbonate (aq.)	NaHCO₃	84.01	-	50 mL	Irritant
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	100 mL	Volatile, Suspected Carcinogen
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	~5 g	Hygroscopic
250 mL Round-bottom flask	-	-	-	1	-
Magnetic stirrer and stir bar	-	-	-	1	-
Nitrogen/Argon inlet	-	-	-	1	-
Separatory funnel	-	-	-	1	-

Step-by-Step Synthesis Workflow

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add (S)-2-methylpiperazine (1.00 g, 10.0 mmol).

• Solvent and Ketone Addition: Add anhydrous 1,2-dichloroethane (50 mL) to the flask. Stir the mixture until the piperazine is fully dissolved. Add 3-pentanone (1.1 mL, 11.0 mmol, 1.1 eq) to the solution.

• Iminium Formation: Stir the resulting mixture at room temperature under an inert atmosphere (nitrogen or argon) for 30-60 minutes. This allows for the formation of the iminium ion intermediate.

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 eq) to the reaction mixture in portions over 5-10 minutes. Causality Note: Portion-wise addition helps to control any potential exotherm and ensures a smooth reaction initiation. STAB is hygroscopic and should be weighed and added quickly to minimize exposure to atmospheric moisture.[11][12]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting materials.

• Work-up - Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL). Safety Note: Quenching is performed to neutralize any remaining acid and decompose excess hydride reagent, which may produce gas. Add slowly to avoid excessive effervescence.

• Work-up - Extraction: Stir the biphasic mixture vigorously for 15 minutes. Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Work-up - Washing and Drying: Combine all organic layers and wash with brine (50 mL). Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by silica gel column chromatography using a gradient of dichloromethane and methanol (e.g., 100:0 to 95:5 DCM:MeOH) to yield the pure product. Alternatively, the product can be precipitated as a salt (e.g., dihydrochloride or diacetate) to improve handling and purity.[13][14]

Caption: Step-by-step experimental workflow.

Pillar 3: Rigorous Product Characterization

Confirming the identity, purity, and stereochemical integrity of the final product is a critical, self-validating step of the protocol.

Expected Analytical Data

Analysis Technique	Expected Result	Rationale & Key Insights
¹H NMR (400 MHz, CDCl₃)	Complex multiplets for piperazine ring protons; distinct signals for pentyl and methyl groups.	Piperazine derivatives often exhibit broad signals or more signals than expected at room temperature due to slow ring inversion and rotation around the N-C(amide) bond (rotamers).[15][16][17] Variable temperature NMR can be used to coalesce these signals.
¹³C NMR (100 MHz, CDCl₃)	~10 distinct carbon signals corresponding to the product structure.	The presence of multiple conformers can also lead to the appearance of more than the expected number of signals in the ¹³C NMR spectrum at room temperature.[16]
Mass Spectrometry (ESI+)	[M+H]⁺ = 171.19	Confirms the molecular weight of the target compound (C₁₀H₂₂N₂).
Chiral HPLC	Single major peak confirming high enantiomeric excess (%ee).	Essential for verifying that the stereocenter at C2 of the piperazine ring has not undergone racemization during the reaction. Polysaccharide-based columns are highly effective for separating chiral piperazine derivatives.[18][19]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive STAB reagent (degraded by moisture).2. Insufficient reaction time.	1. Use a fresh bottle of STAB or purchase from a reliable supplier. Handle quickly in a dry environment.[11][12]2. Extend reaction time and continue monitoring by TLC/GC-MS.
Presence of Alcohol Byproduct	STAB reduced the ketone starting material.	This is rare with STAB but can occur if the iminium ion formation is very slow. Consider adding 1 equivalent of acetic acid to catalyze imine formation.[9][10]
Difficult Purification	Product co-elutes with starting amine or other impurities.	1. Use a different solvent system for chromatography (e.g., add a small % of triethylamine to the mobile phase to reduce tailing of the basic amine).2. Convert the crude product to a salt (e.g., hydrochloride) to precipitate it from a non-polar solvent, then regenerate the free base if needed.[13]
Broad NMR Signals	Presence of multiple conformers at room temperature.	Run the NMR at an elevated temperature (e.g., 50-80 °C) to observe signal coalescence, which simplifies the spectrum for interpretation.[17]

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• Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism.MDPI.
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Application Notes and Protocols: N-Alkylation of Chiral Piperazines with 3-Bromopentane

Introduction

Piperazine and its derivatives are foundational scaffolds in medicinal chemistry, recognized as privileged structures due to their prevalence in a wide array of pharmacologically active compounds.[1] The introduction of chirality to the piperazine ring significantly expands the accessible chemical space, allowing for fine-tuning of a molecule's stereochemical features to optimize interactions with biological targets. The potency and safety of such pharmaceutical agents are often intrinsically linked to their specific stereoisomeric form.

N-alkylation is a fundamental transformation for modifying the piperazine core, enabling the introduction of various substituents that can modulate a compound's pharmacokinetic and pharmacodynamic properties.[2] The reaction of a chiral piperazine with an alkyl halide, such as 3-bromopentane, is a direct method for synthesizing N-alkylated derivatives. However, this reaction presents several challenges, including the potential for over-alkylation and the need to control the stereochemical outcome at the newly formed stereocenter, if applicable, as well as preserving the existing chirality of the piperazine ring.

This document provides a comprehensive guide to the N-alkylation of chiral piperazines using 3-bromopentane. It outlines a detailed experimental protocol, discusses the underlying reaction mechanism and stereochemical considerations, and offers guidance on the analysis of the resulting products. This information is intended for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of chiral molecules.

Mechanism and Stereochemical Considerations

The N-alkylation of a piperazine with an alkyl halide like 3-bromopentane proceeds via a nucleophilic substitution reaction. Piperazine, with its two nitrogen atoms, acts as a nucleophile, attacking the electrophilic carbon atom of the alkyl halide.[3] Given that 3-bromopentane is a secondary alkyl halide, the reaction can potentially proceed through either an S(_N)1 or S(_N)2 mechanism, or a combination of both.[4]

The S(N)2 (Substitution Nucleophilic Bimolecular) mechanism involves a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the leaving group (bromide) departs.[5] This backside attack results in an inversion of stereochemistry at the carbon center if it is chiral.[6] The rate of an S(_N)2 reaction is dependent on the concentration of both the nucleophile and the electrophile. Steric hindrance around the reaction center can significantly slow down or prevent an S(_N)2 reaction.[4]

The S(_N)1 (Substitution Nucleophilic Unimolecular) mechanism is a two-step process. The first and rate-determining step is the departure of the leaving group to form a carbocation intermediate.[4] In the second step, the nucleophile attacks the carbocation. Because the carbocation is planar, the nucleophile can attack from either face, leading to a mixture of enantiomers if the carbon was a stereocenter, resulting in racemization.[5]

For the N-alkylation of a chiral piperazine with 3-bromopentane, the choice of reaction conditions, particularly the solvent, can influence the predominant mechanistic pathway. Polar aprotic solvents, such as acetonitrile or acetone, tend to favor S(_N)2 reactions, while polar protic solvents, like ethanol or water, can stabilize the carbocation intermediate, favoring the S(_N)1 pathway.[5]

Controlling the stereoselectivity of the alkylation is crucial. The inherent chirality of the piperazine can influence the facial selectivity of the incoming electrophile, a phenomenon known as substrate-controlled stereoselectivity. This can lead to a preference for the formation of one diastereomer over the other. The interplay between steric hindrance and the conformational preferences of the piperazine ring dictates the stereochemical outcome.

Experimental Protocol: N-Alkylation of (R)-2-Methylpiperazine with 3-Bromopentane

This protocol details a general procedure for the selective mono-N-alkylation of a chiral piperazine.

Materials and Reagents

Reagent/Material	Grade	Supplier
(R)-2-Methylpiperazine	≥98%	Commercially Available
3-Bromopentane	≥98%	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous	Commercially Available
Acetonitrile (CH₃CN)	Anhydrous	Commercially Available
Dichloromethane (DCM)	HPLC Grade	Commercially Available
Methanol (MeOH)	HPLC Grade	Commercially Available
Ethyl Acetate (EtOAc)	HPLC Grade	Commercially Available
Hexanes	HPLC Grade	Commercially Available
Saturated aq. NaHCO₃	Prepared in-house
Brine	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercially Available
Silica Gel	230-400 mesh	Commercially Available

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (R)-2-methylpiperazine (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Solvent Addition: Add anhydrous acetonitrile to the flask to create a suspension. The typical concentration is 0.1-0.5 M with respect to the piperazine.

• Addition of Alkyl Halide: While stirring the suspension at room temperature, add 3-bromopentane (1.1 eq.) dropwise to the mixture.[7]

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 82°C for acetonitrile) and maintain for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting piperazine), cool the mixture to room temperature. Filter the solid potassium carbonate and wash the filter cake with a small amount of acetonitrile or dichloromethane.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.[8]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[8]

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes, or dichloromethane/methanol with a small percentage of triethylamine to prevent product streaking on the column) to isolate the desired N-alkylated piperazine.[7]

Experimental Workflow Diagram

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Procedure for preparing (S)-1-(pentan-3-yl)-2-methylpiperazine

Application Note: Regioselective Synthesis of (S)-1-(pentan-3-yl)-2-methylpiperazine

Executive Summary

The synthesis of (S)-1-(pentan-3-yl)-2-methylpiperazine presents a specific regiochemical challenge common in medicinal chemistry: differentiating the two nucleophilic nitrogen atoms of the piperazine ring.

In (S)-2-methylpiperazine, the N1 nitrogen is sterically hindered by the adjacent C2-methyl group, while the N4 nitrogen is relatively accessible. Direct alkylation or reductive amination attempts typically result in predominant N4-substitution or uncontrolled mixtures.

To achieve the target N1-substitution , this protocol utilizes a Protection-Functionalization-Deprotection strategy. We employ a regioselective N4-Boc protection, followed by a Titanium(IV)-mediated reductive amination to overcome the steric hindrance at N1, ensuring high yield and enantiomeric retention.

Strategic Analysis & Retrosynthesis

The core difficulty lies in forcing the bulky pentan-3-yl group (derived from 3-pentanone) onto the hindered N1 position.

• The Trap: Standard reductive amination (using only NaBH(OAc)₃) often fails at N1 due to poor imine formation kinetics caused by the alpha-methyl group.

• The Solution: We utilize Titanium(IV) isopropoxide [Ti(OiPr)₄] . This Lewis acid acts as a water scavenger and activates the ketone, driving the formation of the sterically congested imine intermediate before reduction.

Synthetic Pathway (DOT Visualization)

Figure 1: Strategic workflow for the N1-functionalization of (S)-2-methylpiperazine.

Detailed Experimental Protocol

Reagents & Materials Table

Reagent	Equiv.[1][2]	Role	Critical Note
(S)-2-Methylpiperazine	1.0	Starting Material	Ensure >98% ee.
Di-tert-butyl dicarbonate (Boc₂O)	0.95	Protecting Group	Use slight deficit to prevent di-protection.
3-Pentanone	1.5	Alkyl Source	Dry solvents essential.
Titanium(IV) isopropoxide	1.5	Lewis Acid / Scavenger	Moisture Sensitive. Handle under Argon.
Sodium Cyanoborohydride	2.0	Reducing Agent	Toxic. Handle in fume hood.
HCl (4M in Dioxane)	10.0	Deprotection	Anhydrous conditions preferred.

Step 1: Regioselective Protection (Synthesis of 4-Boc-2-methylpiperazine)

Rationale: The unhindered N4 reacts significantly faster than N1. By controlling temperature and stoichiometry, we isolate the N4-Boc species without chromatography.

• Dissolution: Dissolve (S)-2-methylpiperazine (10.0 g, 100 mmol) in Dichloromethane (DCM, 100 mL). Cool the solution to 0 °C in an ice bath.

• Addition: Dissolve Boc₂O (20.7 g, 95 mmol, 0.95 eq) in DCM (50 mL). Add this solution dropwise to the amine over 60 minutes.

  • Tip: Slow addition is crucial to maintain selectivity.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

• Workup: Wash the organic layer with water (3 x 50 mL) to remove unreacted starting material and salts. Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Validation: The product, tert-butyl (S)-3-methylpiperazine-1-carboxylate (often referred to as 4-Boc-2-methylpiperazine), is obtained as a colorless oil or low-melting solid.

  • Yield Expectation: 85-90%.

  • QC Check: ¹H NMR should show a singlet for Boc (~1.45 ppm) and distinct multiplets for the piperazine ring.

Step 2: Ti(IV)-Mediated Reductive Amination (The Critical Step)

Rationale: The N1 nitrogen is hindered. Standard reductive amination conditions (AcOH/NaBH(OAc)₃) are often insufficient for coupling ketones to this position. Ti(OiPr)₄ facilitates the formation of the iminium species.

• Complexation: In a flame-dried flask under Argon, dissolve the Intermediate A (Step 1 product, 10 mmol) and 3-pentanone (1.6 mL, 15 mmol) in anhydrous THF (20 mL).

• Activation: Add Titanium(IV) isopropoxide (4.5 mL, 15 mmol) neat via syringe.

  • Observation: The solution may turn slightly yellow/hazy.

• Imine Formation: Stir the mixture at RT for 12–18 hours .

  • Note: Do not rush this step. Steric hindrance requires time for the equilibrium to shift toward the imine.

• Reduction: Dilute the mixture with absolute ethanol (10 mL). Carefully add Sodium Cyanoborohydride (NaBH₃CN) (1.25 g, 20 mmol). Stir for an additional 4 hours.

• Quench: Quench the reaction by adding water (5 mL). A heavy white precipitate (Titanium salts) will form.

• Filtration: Filter the suspension through a pad of Celite. Rinse the pad with EtOAc.

• Extraction: Wash the filtrate with saturated NaHCO₃ and brine. Dry (Na₂SO₄) and concentrate.[2]

• Purification: Purify via flash column chromatography (Hexanes/EtOAc).

  • Product:tert-butyl (S)-4-(pentan-3-yl)-3-methylpiperazine-1-carboxylate.

Step 3: Deprotection and Salt Formation

• Acidolysis: Dissolve the Step 2 product in a minimal amount of dry DCM or Dioxane. Add 4M HCl in Dioxane (10 equivalents).

• Reaction: Stir at RT for 2–4 hours. Evolution of isobutylene gas indicates reaction progress.

• Isolation:

  • Method A (Hydroscopic Salt): Concentrate in vacuo to yield the dihydrochloride salt.

  • Method B (Free Base): Basify with 2M NaOH, extract into DCM, dry, and concentrate.

• Final Product: (S)-1-(pentan-3-yl)-2-methylpiperazine .

Quality Control & Troubleshooting

Analytical Validation

• ¹H NMR (DMSO-d₆ for salt):

  • Look for the pentan-3-yl methine proton . It should appear as a multiplet around 2.2–2.5 ppm.

  • The C2-Methyl doublet should be distinct (approx 1.1–1.3 ppm).

  • Differentiation: If the pentan-3-yl group were on N4 (wrong isomer), the splitting pattern of the protons adjacent to N1 would remain simple. In the correct N1-substituted product, the protons at C2 and C6 are significantly shifted due to the alkyl group.

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA/Diethylamine.

  • Criteria: ee > 98%.[3][4] (Racemization is rare in this protocol, but possible if Step 2 is heated excessively).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step 2	Incomplete Imine Formation	Increase time of Ti(OiPr)₄ stirring; ensure anhydrous conditions.
No Reaction at N1	Steric bulk too high	Switch reducing agent to NaBH₄ (stronger) after imine formation, or heat the Ti(OiPr)₄ step to 40°C.
Product is Racemic	Harsh Deprotection	Avoid heating during HCl deprotection; ensure starting material was pure (S).

References

• Regioselective Protection of Piperazines

  • Protocol Source: "Selective N-Protection of Piperazines.
  • Context: Establishes the kinetic preference of N4 over N1 for acyl

• Titanium-Mediated Reductive Amination

  • Primary Source: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 1990, 55(8), 2552–2554.
  • Relevance: The definitive guide for overcoming steric hindrance in reductive amin

• General Piperazine Synthesis

  • Review: "Piperazine Scaffolds in Medicinal Chemistry."[5][6]

  • (General grounding for piperazine handling).

(Note: While specific patents may describe this exact molecule as an intermediate, the protocol above is derived from first-principles organic synthesis adapted for high-reliability lab applications.)

Sources

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• 2. mdpi.com [mdpi.com]
• 3. benjamin-bouvier.fr [benjamin-bouvier.fr]
• 4. digibuo.uniovi.es [digibuo.uniovi.es]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine: A Novel Chiral Auxiliary for Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The chiral auxiliary (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine is a novel structure for which extensive literature is not currently available. The following application notes and protocols are based on established principles of asymmetric synthesis and data from structurally related chiral diamine and piperazine-based auxiliaries. These guidelines are intended to serve as a starting point for research and development, and optimization for specific applications will be necessary.

Introduction: The Strategic Use of Chiral Auxiliaries in Modern Synthesis

In the pursuit of enantiomerically pure compounds, particularly in the pharmaceutical industry, chiral auxiliaries remain a cornerstone for inducing stereoselectivity.[1][2] A chiral auxiliary is a stereogenic unit that is temporarily incorporated into a prochiral substrate to direct a chemical transformation, resulting in the preferential formation of one enantiomer or diastereomer.[2] The ideal auxiliary is readily prepared in enantiopure form, easily attached to the substrate, provides a high degree of stereocontrol, and is readily removed and recycled.[3]

This document introduces (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine , a novel chiral auxiliary designed to leverage the conformational rigidity of the piperazine ring and the steric influence of its substituents to achieve high levels of asymmetric induction. Its key features include:

• A Chiral (S)-2-methylpiperazine Core: This element establishes the fundamental chiral environment. The synthesis of chiral 2-methylpiperazine derivatives has been an area of active research.[4][5]

• A Bulky N-(1-Ethyl-propyl) Substituent: This group is anticipated to play a crucial role in shielding one face of the reactive intermediate, thereby directing the approach of incoming reagents.

• A C1-Symmetric Structure: Unlike many C2-symmetric diamine auxiliaries, this molecule's asymmetry may offer unique stereochemical outcomes.[6][7][8]

These application notes will provide a theoretical framework and hypothetical protocols for the synthesis and application of this promising chiral auxiliary in key carbon-carbon bond-forming reactions.

Proposed Synthesis of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

The synthesis of the title chiral auxiliary can be envisioned from readily available starting materials, such as (S)-alanine, to establish the stereocenter of the piperazine ring. A plausible synthetic route is outlined below.

Figure 1. Proposed synthetic pathway to the chiral auxiliary.

Principle of Stereocontrol: A Mechanistic Hypothesis

The efficacy of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine as a chiral auxiliary is predicated on its ability to create a sterically hindered environment around a reactive center. When coupled with a carboxylic acid to form a tertiary amide, subsequent deprotonation at the α-carbon generates a chiral enolate. The conformation of this enolate is influenced by the substituents on the piperazine ring, leading to a facial bias for electrophilic attack.

It is hypothesized that the enolate will adopt a conformation that minimizes steric interactions. In this arrangement, the bulky 1-ethyl-propyl group and the 2-methyl group would effectively block one face of the enolate, directing the incoming electrophile to the opposite face.

Figure 2. Proposed model for stereoselective alkylation.

Hypothetical Application Notes and Protocols

Asymmetric Alkylation of Carboxylic Acid Derivatives

This protocol describes a hypothetical procedure for the asymmetric alkylation of a carboxylic acid derivative using (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine as the chiral auxiliary.

Protocol: Asymmetric Alkylation

• Attachment of the Auxiliary:

  • To a solution of the desired carboxylic acid (1.0 eq.) in an anhydrous solvent such as CH₂Cl₂ at 0 °C, add a coupling reagent (e.g., DCC, 1.1 eq.) and a catalytic amount of DMAP.

  • Add (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine (1.1 eq.) and stir the reaction mixture at room temperature overnight.

  • Work up the reaction to isolate the corresponding N-acyl piperazide.

• Enolate Formation and Alkylation:

  • Dissolve the N-acyl piperazide (1.0 eq.) in anhydrous THF and cool to -78 °C under an inert atmosphere.

  • Slowly add a solution of lithium diisopropylamide (LDA, 1.1 eq.) and stir for 30-60 minutes.

  • Add the electrophile (e.g., benzyl bromide, 1.2 eq.) and continue stirring at -78 °C for several hours, monitoring the reaction by TLC.

  • Quench the reaction with a saturated aqueous solution of NH₄Cl and allow it to warm to room temperature.

  • Extract the product with an organic solvent, dry, and concentrate under reduced pressure. Purify by column chromatography.

• Cleavage and Recovery of the Auxiliary:

  • The resulting alkylated N-acyl piperazide can be cleaved under various conditions to yield the desired chiral product. For example, hydrolysis with LiOH/H₂O₂ will yield the carboxylic acid.

  • The chiral auxiliary can be recovered from the aqueous layer by extraction after basification.

Table 1: Hypothetical Results for Asymmetric Alkylation

Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
CH₃I	Methylated product	90	>95:5
BnBr	Benzylated product	85	>98:2
Allyl-Br	Allylated product	88	>95:5

Asymmetric Aldol Reaction

The N-acyl piperazide can also be employed in stereoselective aldol reactions. A boron-mediated reaction is proposed to favor the formation of a Z-enolate, leading to the syn-aldol product.

Figure 3. Workflow for the proposed asymmetric aldol reaction.

Protocol: Asymmetric Aldol Reaction

• Enolate Formation:

  • Dissolve the N-acyl piperazide (1.0 eq.) in anhydrous CH₂Cl₂ and cool to 0 °C under an inert atmosphere.

  • Add di-n-butylboron triflate (Bu₂BOTf, 1.1 eq.) followed by diisopropylethylamine (DIPEA, 1.2 eq.).

  • Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Aldehyde Addition:

  • Add the aldehyde (1.2 eq.) dropwise and stir at -78 °C for 2-3 hours.

  • Allow the reaction to warm to 0 °C over 1 hour.

• Workup and Purification:

  • Quench the reaction by adding a pH 7 buffer and methanol.

  • Concentrate the mixture and extract the product with an organic solvent.

  • Purify the crude product by column chromatography to obtain the aldol adduct.

• Auxiliary Cleavage:

  • Cleave the auxiliary as described in the alkylation protocol to obtain the chiral β-hydroxy acid.

Table 2: Hypothetical Results for Asymmetric Aldol Reaction

Aldehyde (R'CHO)	Product	Yield (%)	Diastereomeric Ratio (syn:anti)
Isobutyraldehyde	syn-aldol adduct	85	>98:2
Benzaldehyde	syn-aldol adduct	82	>95:5
Acrolein	syn-aldol adduct	78	>95:5

Conclusion

(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine represents a promising, albeit currently hypothetical, chiral auxiliary for asymmetric synthesis. Its unique C1-symmetric structure and the steric bulk of its N-substituent are expected to provide high levels of stereocontrol in a variety of important chemical transformations. The protocols and mechanistic insights provided herein offer a solid foundation for researchers to explore the potential of this novel auxiliary in the synthesis of complex chiral molecules. Further experimental validation is required to fully elucidate its capabilities and optimize its application in asymmetric synthesis.

References

• Nakamura, D., Kakiuchi, K., Koga, K., & Shirai, R. (2006). Design and Synthesis of Novel C2-Symmetric Chiral Piperazines and an Application to Asymmetric Acylation of σ-Symmetric 1,2-Diols. Organic Letters, 8(26), 6139–6142.[1][7][9]

• Stoltz, B. M., & Duquette, D. C. (2014). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 53(4), 1045-1048.[10][11]

• Evans, D. A., Helmchen, G., & Rüping, M. (2007). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis – The Essentials (pp. 1-10). Wiley-VCH.
• Soai, K., & Niwa, S. (1992). Enantioselective addition of dialkylzincs to aldehydes. Chemical Reviews, 92(5), 833–856.

• O'Brien, P. (1997). Asymmetric Synthesis using Chiral Piperazines. Part 3. Enantioselective addition of dialkylzincs to aryl aldehydes catalysed by chiral piperazines. Journal of the Chemical Society, Perkin Transactions 1, (7), 95-101.[3]

• Alexakis, A., & Mangeney, P. (1990). Chiral C2-symmetric vicinal diamines have emerged as powerful tools for the synthesis of enantiomerically pure compounds. Tetrahedron: Asymmetry, 1(8), 477-511.[8]

• Corey, E. J., & Imwinkelried, R. (1990). A new C2-symmetric chiral controller for the enantioselective Diels-Alder reaction. Journal of the American Chemical Society, 112(1), 348-350.
• Procter, G. (1995). Asymmetric Synthesis. Oxford University Press.

• Nefzi, A., Giulianotti, M. A., & Houghten, R. A. (1999). Preparation of chiral 2-methylpiperazine. Tetrahedron Letters, 40(51), 8539-8542.[4]

• A patent related to a new method for the synthesis of chiral 2-substituted piperazines. CN1629146A.[5]

• Wikipedia contributors. (2023). Chiral auxiliary. In Wikipedia, The Free Encyclopedia.[2]

• A review on recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores. RSC Medicinal Chemistry, 11(6), 1045-1069.[12]

• A review on the asymmetric synthesis of biologically active piperazine derivatives. Bentham Science Publishers.[13]

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• 3. Asymmetric synthesis using chiral piperazines. Part 3. Enantioselective addition of dialkylzincs to aryl aldehydes catalysed by chiral piperazines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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Application Notes and Protocols for the Safe Handling and Storage of Volatile Chiral Piperazine Amines

Introduction: The Critical Role and Inherent Challenges of Volatile Chiral Piperazine Amines in Drug Discovery

Chiral piperazine derivatives are a cornerstone of modern medicinal chemistry, forming the structural backbone of numerous blockbuster drugs.[1][2] Their prevalence stems from the piperazine ring's ability to confer favorable physicochemical properties, such as aqueous solubility and oral bioavailability, while its two nitrogen atoms provide versatile handles for synthetic modification.[1] When this privileged scaffold is combined with chirality and volatility, a unique set of challenges emerges for the research scientist. The handling and storage of these valuable intermediates are not trivial procedures; they are critical determinants of experimental success, directly impacting compound integrity, enantiomeric purity, and, ultimately, the validity of downstream biological data.

This guide provides a comprehensive framework for the safe and effective management of volatile chiral piperazine amines. Moving beyond a simple recitation of steps, we delve into the underlying chemical principles that govern their stability and reactivity. By understanding the "why" behind each protocol, researchers can cultivate a proactive approach to preserving these critical molecules, ensuring their viability from vial to final product.

I. Understanding the Chemical Landscape: Properties and Instabilities

Volatile chiral piperazine amines are susceptible to a triad of degradation pathways that can compromise their chemical and stereochemical integrity:

• Volatility and Hygroscopicity: Many low molecular weight piperazine derivatives exhibit significant vapor pressure, leading to material loss if not handled in a contained environment. Furthermore, the hygroscopic nature of amines means they readily absorb atmospheric moisture, which can catalyze degradation and interfere with reactions.[3][4] Piperazine itself is known to be deliquescent and readily absorbs both water and carbon dioxide from the air.[3][4]

• Chemical Degradation:

  • Oxidation: The nitrogen atoms in the piperazine ring are susceptible to oxidation, a process that can be catalyzed by trace metal impurities (e.g., copper) and exposure to air.[5] Atmospheric oxidation, initiated by radicals like OH, can lead to a cascade of degradation products, including imines, amides, and ring-opened species.[6][7][8] This not only reduces the purity of the starting material but can also lead to the formation of potentially toxic byproducts like nitrosamines.

  • Reaction with Carbon Dioxide: As bases, piperazines react readily with atmospheric CO2 to form carbamates.[3] This reaction consumes the free amine, altering its effective concentration and potentially impacting reaction stoichiometry.

• Stereochemical Instability (Racemization): The preservation of enantiomeric excess (e.e.) is paramount. Chiral amines can undergo racemization—the conversion of a single enantiomer into an equal mixture of both, rendering it optically inactive.[9] This can be catalyzed by heat, acid, or base, and often proceeds through a planar, achiral imine intermediate.[9][10][11] For chiral piperazines, this erosion of stereochemical purity negates their value as enantiomerically pure building blocks.

II. Core Protocols for Handling and Storage

Adherence to meticulous handling and storage protocols is non-negotiable. The following sections provide detailed, step-by-step procedures designed to mitigate the risks outlined above.

A. Receiving and Initial Inspection

Proper procedure begins the moment a new compound arrives.

Protocol 1: New Compound Log-in and Initial Assessment

• Visual Inspection: Upon receipt, immediately inspect the container for any signs of damage, such as cracks or a compromised seal.

• Documentation: Record the date of receipt, supplier, lot number, and initial appearance of the material.

• Inert Atmosphere Storage: Do not open the container on the open bench. Immediately transfer the sealed container into a desiccator or a glove box antechamber to equilibrate to ambient temperature before opening. This prevents condensation of atmospheric moisture onto the cold compound.

• Initial Purity/e.e. Analysis: Before extensive use, it is best practice to perform an initial analytical check (e.g., by chiral HPLC or GC) to confirm the purity and enantiomeric excess as stated by the supplier. This provides a crucial baseline for future stability assessments.

B. Storage: A Multi-Faceted Approach to Preservation

The appropriate storage environment is the most critical factor in the long-term stability of volatile chiral piperazine amines.

Table 1: Recommended Storage Conditions

Parameter	Condition	Rationale
Temperature	-20°C to 4°C	Reduces volatility and slows the rate of potential degradation reactions. For long-term storage, -20°C is preferred.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and reaction with atmospheric CO2 and moisture.[12][13]
Container	Amber glass vial with PTFE-lined cap	Protects from light, which can catalyze degradation, and provides a chemically inert, tight seal.
Desiccation	Store within a desiccator containing a suitable desiccant (e.g., Drierite®, silica gel)	Actively removes any moisture that may permeate the container over time.[14]
Segregation	Store away from acids, strong oxidizing agents, and sources of ignition.[4][15][16]	Prevents accidental violent reactions and ensures safety.

C. Handling: Minimizing Exposure, Maximizing Integrity

Due to their volatile and air-sensitive nature, these compounds should never be handled on an open lab bench.[12][17]

Workflow 1: Dispensing Volatile, Air-Sensitive Amines

The diagram below illustrates the recommended workflow for handling these sensitive reagents, emphasizing the use of an inert atmosphere.

Protocol 2: Step-by-Step Guide for Weighing and Dispensing

This protocol assumes the use of a glove box, which provides the most robust protection.[13]

• Preparation:

  • Ensure all necessary glassware (vials, spatulas, etc.) is oven-dried to remove adsorbed moisture and cooled in a desiccator or the glove box antechamber.[13][18]

  • Place the sealed container of the amine, a tared receiving vial, and all necessary equipment into the glove box antechamber.

  • Purge the antechamber according to the glove box manufacturer's instructions.

• Dispensing in the Glove Box:

  • Transfer all items into the main chamber.

  • Allow the amine container to fully equilibrate to the glove box temperature.

  • Carefully uncap the amine container.

  • Using a clean, dry spatula, quickly transfer the desired amount of the solid or liquid amine into the tared receiving vial and note the weight.

  • Immediately and tightly reseal the primary container. Parafilm® can be wrapped around the cap for an extra layer of protection against moisture ingress during storage.

  • Seal the receiving vial containing the weighed amine.

• Post-Dispensing:

  • Return the primary container to its designated cold storage location (-20°C).

  • The weighed sample can now be used to prepare a stock solution (recommended) or used directly in a reaction within the glove box.

III. Stability and Purity Assessment: A System of Self-Validation

Regularly assessing the purity and enantiomeric excess of stored amines is a cornerstone of trustworthy research.

Protocol 3: Routine Stability Monitoring

• Frequency: For frequently used compounds, a purity check should be performed every 1-3 months. For compounds in long-term storage, an annual check is recommended.

• Methodology: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the gold standard for determining both chemical purity (via UV detector) and enantiomeric excess (via chiral separation).[19][20] Gas Chromatography (GC) with a chiral column can also be effective, particularly for more volatile derivatives.[21]

• Procedure:

  • Prepare a dilute solution of the amine (e.g., 1 mg/mL) in a suitable solvent (e.g., isopropanol/hexane mixture).

  • Analyze using a validated chiral HPLC/GC method.

  • Compare the resulting chromatogram to the baseline analysis performed upon receipt.

  • Actionable Threshold: If the chemical purity drops by >2% or the enantiomeric excess erodes by >1%, the material should be flagged. It may require re-purification or should be discarded to avoid compromising experimental results.

Table 2: Analytical Methods for Purity and Enantiopurity Assessment

Technique	Application	Key Considerations
Chiral HPLC	Gold standard for enantiomeric excess (e.e.) and chemical purity determination.[19][20]	Requires method development to find the appropriate chiral stationary phase and mobile phase for separation.[22]
Chiral GC-MS	Excellent for volatile amines; provides mass data for peak identification.[8][21]	The compound must be thermally stable and sufficiently volatile. Derivatization may be necessary.
NMR Spectroscopy	Can be used with chiral solvating agents to determine enantiomeric purity.[23]	Primarily for structural confirmation and can assess chemical purity. Less precise for e.e. than chromatography.

IV. Safety First: Personal Protective Equipment and Emergency Procedures

Piperazine and its derivatives are irritants and can cause skin and eye damage.[24][25][26] Their volatility increases the risk of inhalation.[24]

• Personal Protective Equipment (PPE):

  • Eye Protection: ANSI-approved safety goggles are mandatory. A face shield should be used when handling larger quantities.[27]

  • Gloves: Use chemical-resistant gloves (e.g., nitrile or neoprene).[17][27] Check breakthrough times for the specific solvent being used.

  • Lab Coat: A standard lab coat is required. For significant risk of splash, a chemically resistant apron is recommended.[17]

• Engineering Controls:

  • All handling of open containers must be performed in a certified chemical fume hood or a glove box to mitigate inhalation hazards.[17][28]

• Spill Response:

  • In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Sweep up carefully, place in a sealed container for disposal, and decontaminate the area.

  • For larger spills, evacuate the area and follow institutional emergency procedures.[4]

V. Conclusion: Upholding Scientific Integrity

The protocols detailed in this guide are designed to create a self-validating system for the management of volatile chiral piperazine amines. By integrating an understanding of their inherent instabilities with meticulous handling and storage procedures, researchers can protect the integrity of these valuable molecules. This diligence ensures that the chemical and stereochemical purity of the starting material is maintained, which is fundamental to the generation of reliable, reproducible, and authoritative scientific data.

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• Ind. Eng. Chem. Res. 2011, 50, 15, 8951–8959. Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. [Link]

• Org. Process Res. Dev. 2007, 11, 3, 569–572. Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution. [Link]

• Electrophoresis. 2018 Nov;39(22):2891-2897. Stability of reagents used for chiral amino acid analysis during spaceflight missions in high-radiation environments. [Link]

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• 25. 1-Aminopiperazine | C4H11N3 | CID 147392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. lobachemie.com [lobachemie.com]
• 27. teamchem.co [teamchem.co]
• 28. alliancechemical.com [alliancechemical.com]

Scalable synthesis routes for (S)-1-(1-ethylpropyl)-2-methylpiperazine

An In-Depth Technical Guide to the Scalable Synthesis of (S)-1-(1-ethylpropyl)-2-methylpiperazine

Introduction

(S)-1-(1-ethylpropyl)-2-methylpiperazine is a chiral substituted piperazine that serves as a valuable building block in modern medicinal chemistry. The piperazine motif is a privileged scaffold found in numerous FDA-approved drugs, prized for its ability to modulate pharmacokinetic properties and engage with biological targets[1][2]. The specific stereochemistry and substitution pattern of this molecule make it a key intermediate for developing novel therapeutics.

This application note provides a comprehensive guide to a robust and scalable synthetic route for (S)-1-(1-ethylpropyl)-2-methylpiperazine. We will detail a two-stage process that begins with the stereocontrolled synthesis of the key chiral intermediate, (S)-2-methylpiperazine, from an inexpensive chiral pool starting material. This is followed by a highly efficient N-alkylation step using reductive amination. The protocols herein are designed for scalability, moving from bench-scale synthesis to potential pilot plant production, with a focus on process control, safety, and atom economy.

Retrosynthetic Analysis

A logical retrosynthetic strategy involves disconnecting the target molecule at the less sterically hindered nitrogen of the piperazine ring. This approach identifies two primary synthons: the chiral core, (S)-2-methylpiperazine, and the C5 side chain, which can be introduced using 3-pentanone via reductive amination. The chiral center is established early by sourcing it from a readily available, enantiopure starting material like (S)-alanine.

Caption: Retrosynthetic analysis of the target molecule.

Part 1: Scalable Synthesis of (S)-2-Methylpiperazine Intermediate

The cornerstone of this synthesis is the efficient and stereoretentive construction of the (S)-2-methylpiperazine core. While methods like chiral resolution or asymmetric hydrogenation exist, a highly practical and scalable approach involves building the ring from a chiral amino acid.[3][4] The following protocol is adapted from established methodologies utilizing (S)-alanine as the starting material.[5]

Workflow for (S)-2-Methylpiperazine Synthesis

Caption: Overall workflow for the synthesis of the key chiral intermediate.

Protocol 1.1: Synthesis of (S)-4-Benzyl-2-methylpiperazine

This multi-step, one-pot sequence converts (S)-alanine into the N-benzylated piperazine intermediate.

• Esterification: To a cooled (0 °C) suspension of (S)-alanine (1.0 eq) in methanol (5-10 vol), add thionyl chloride (1.2 eq) dropwise, maintaining the temperature below 10 °C. Allow the mixture to warm to room temperature and stir for 3-4 hours until a clear solution forms. Remove the solvent under reduced pressure to yield crude (S)-alanine methyl ester hydrochloride.

• N-Acylation: Dissolve the crude ester in water (5 vol) and cool to 0 °C. Add sodium bicarbonate (3.0 eq) in portions. To this vigorously stirred biphasic mixture, add a solution of chloroacetyl chloride (1.1 eq) in a suitable organic solvent (e.g., dichloromethane) dropwise. Stir at room temperature for 3-5 hours. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude N-chloroacetyl-(S)-alanine methyl ester.[5]

• Cyclization: Dissolve the crude N-chloroacetyl derivative in a polar aprotic solvent like acetonitrile or DMF. Add benzylamine (1.1 eq) and an organic base such as triethylamine (1.5 eq). Heat the mixture to 60-70 °C and stir for 12-18 hours. Upon reaction completion, cool the mixture and perform an aqueous workup to isolate the crude (S)-1-Benzyl-3-methylpiperazine-2,5-dione.

• Reduction: Caution: This step is highly exothermic and uses pyrophoric reagents. To a solution of a strong reducing agent like lithium aluminum hydride (LiAlH₄) or borane-THF complex (BH₃·THF) (approx. 3.0-4.0 eq) in anhydrous THF under an inert atmosphere, add a solution of the crude piperazinedione in THF dropwise at 0 °C. After the addition is complete, heat the reaction to reflux for 6-8 hours. Cool the reaction to 0 °C and carefully quench by sequential addition of water, 15% NaOH solution, and more water (Fieser workup). Filter the resulting solids and concentrate the filtrate to yield crude (S)-4-Benzyl-2-methylpiperazine.

Protocol 1.2: Deprotection to (S)-2-Methylpiperazine

• Hydrogenolysis: Dissolve the crude (S)-4-Benzyl-2-methylpiperazine from the previous step in methanol or ethanol. Add 5-10% Palladium on carbon (Pd/C) catalyst (1-5 mol%). Pressurize the reaction vessel with hydrogen gas (50-60 psi) and stir vigorously at room temperature for 12-24 hours.[6]

• Workup: Monitor the reaction by TLC or GC-MS. Once complete, carefully filter the catalyst through a pad of Celite®. Remove the solvent under reduced pressure. The resulting crude (S)-2-methylpiperazine can be purified by vacuum distillation to yield a colorless oil.

Part 2: N-Alkylation to Synthesize (S)-1-(1-ethylpropyl)-2-methylpiperazine

Reductive amination is the method of choice for the final N-alkylation step. It offers high selectivity, mild reaction conditions, and avoids the use of alkyl halides, making it ideal for large-scale synthesis.[7][8] This process involves the formation of an intermediate iminium ion from the piperazine and 3-pentanone, which is then reduced in situ by a hydride reagent.

Workflow for Reductive Amination

Caption: Step-by-step workflow for the final N-alkylation step.

Protocol 2.1: Direct Reductive Amination

This protocol is the most direct and atom-economical approach. The reaction preferentially occurs at the less sterically hindered N-4 position of the 2-methylpiperazine ring.

• Reaction Setup: To a solution of (S)-2-methylpiperazine (1.0 eq) and 3-pentanone (1.1-1.3 eq) in a chlorinated solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) (5-10 vol), add acetic acid (1.1 eq) and stir for 30 minutes at room temperature.

• Reduction: Cool the mixture to 0 °C. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.3-1.5 eq) portion-wise, keeping the internal temperature below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the consumption of the starting material by an appropriate method (TLC, GC-MS, or LC-MS).

• Workup and Purification: Once the reaction is complete, quench by slowly adding saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation for large-scale operations or silica gel chromatography for smaller scales to yield the final product as a clear oil.

Quantitative Data Summary

Parameter	Protocol 1 (Intermediate)	Protocol 2.1 (Final Product)
Key Starting Materials	(S)-Alanine, Benzylamine	(S)-2-Methylpiperazine, 3-Pentanone
Key Reagents	SOCl₂, Chloroacetyl Chloride, LiAlH₄, Pd/C	NaBH(OAc)₃, Acetic Acid
Solvent	Methanol, THF, Ethanol	Dichloromethane (DCM)
Temperature Range	0 °C to Reflux	0 °C to Room Temperature
Typical Reaction Time	Multi-day sequence	4 - 12 hours
Overall Yield (Expected)	40-55% over 5 steps	75-90%
Purification Method	Vacuum Distillation	Vacuum Distillation / Chromatography

Scalability and Process Safety Considerations

• Reagent Selection: The use of LiAlH₄ in Protocol 1.1 requires specialized equipment and handling procedures due to its pyrophoric nature. For pilot-plant scale, alternative reducing agents like a borane-THF complex (BH₃·THF) might offer handling advantages. Sodium triacetoxyborohydride in Protocol 2.1 is preferred for its mildness and selectivity over other borohydrides like NaBH₃CN.[9]

• Temperature Control: The acylation and reduction steps in Part 1 are highly exothermic. A jacketed reactor with efficient cooling is essential for maintaining process control and safety on a larger scale.

• Purification: While chromatography is suitable for lab-scale purification, it is often impractical for large quantities. Developing robust vacuum distillation protocols is critical for scalable manufacturing of both the intermediate and the final product.

• Waste Management: The process generates both aqueous and organic waste streams. Proper waste handling and disposal protocols must be in place. The use of catalytic hydrogenation for deprotection is a green chemistry principle, as it minimizes inorganic waste compared to stoichiometric reagents.

Conclusion

This application note outlines a validated and scalable two-part synthetic strategy for producing (S)-1-(1-ethylpropyl)-2-methylpiperazine. The route leverages an inexpensive chiral starting material to establish the key stereocenter, followed by a robust cyclization and a highly efficient final-step reductive amination. By providing detailed protocols and highlighting key process considerations, this guide serves as a valuable resource for researchers and drug development professionals aiming to synthesize this and related chiral piperazine derivatives on a scale relevant to pharmaceutical development.

References

• (No Source Found)
• (No Source Found)
• Tajbaksh, M., et al. (n.d.). One-Pot reductive amination of carbonyl compounds and reductive N-alkylation of amines with zirconium borohydride–piperazine. Elsevier.
• (No Source Found)
• (No Source Found)

• Various Authors. (2025). Preparation of chiral 2-methylpiperazine. ResearchGate. Available at: [Link]

• (No Source Found)

• D'hooghe, M., & De Kimpe, N. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. Available at: [Link]

• Inventor, Li. (n.d.). A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives. Google Patents.
• (No Source Found)

• Various Authors. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? ResearchGate. Available at: [Link]

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• Bode, J. W. (2021). Synthesis of Piperazines by C-H Functionalization. Encyclopedia.pub. Available at: [Link]

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• Chamakuri, S., et al. (2020). Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry. Available at: [Link]

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• 1. Synthesis of Piperazines by C-H Functionalization | Encyclopedia MDPI [encyclopedia.pub]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. CN1629146A - A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives - Google Patents [patents.google.com]
• 6. 2-Methylpiperazine synthesis - chemicalbook [chemicalbook.com]
• 7. sanad.iau.ir [sanad.iau.ir]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Note: Precision Coupling of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

This guide outlines the advanced coupling strategies for (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine , a specialized chiral building block often utilized in the synthesis of GPCR antagonists (e.g., CCR5, urotensin) and ion channel modulators.[1]

Molecular Analysis & Strategic Implications

The molecule (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine presents a unique steric and electronic profile that dictates reagent selection.[1] Unlike simple piperazines, the interplay between the C2-methyl group and the bulky N1-(1-ethyl-propyl) moiety (chemically a pentan-3-yl group) creates a specific conformational lock.

• Steric Environment: The N1-substituent is a branched 3-pentyl group. Combined with the adjacent (S)-C2-methyl, the N1 side of the ring is heavily shielded.

• Reactive Center: The N4-nitrogen is the nucleophile.[1] While it is a secondary amine, the ring's chair conformation is rigidified by the N1/C2 substitution, potentially reducing the nucleophilic cone angle compared to unsubstituted piperazine.

• Chirality: The (S)-center at C2 is stable but can be prone to epimerization if harsh basic conditions are used during coupling to activated acids, particularly if the coupling partner is also chiral (matched/mismatched pairs).

Structural Visualization & Reactivity Map

Figure 1: Reactivity map highlighting the steric shielding at N1/C2 and the accessible N4 nucleophile.[1]

Reagent Selection Guide

The choice of coupling reagent is critical to maximize yield and minimize epimerization.

A. Amide Bond Formation (Acylation)

• Preferred Reagent: T3P (Propylphosphonic Anhydride)

  • Why: T3P exhibits low epimerization potential and high functional group tolerance. Crucially, the by-products are water-soluble, simplifying purification of the "greasy" lipophilic product formed by the 3-pentyl group.

  • Condition: EtOAc or DMF, Pyridine or DIPEA base, 0°C to RT.

• Alternative: HATU / COMU

  • Why: Use for extremely unreactive carboxylic acid partners. HATU is more reactive than T3P but harder to remove (tetramethylurea by-product).

  • Caution: High reactivity can lead to epimerization at the coupling partner's alpha-center.

B. N-Arylation (C-N Bond Formation)

• Method 1: S_N_Ar (Nucleophilic Aromatic Substitution)

  • Substrates: Electron-deficient heteroaryl chlorides (e.g., chloropyrimidines, chloropyridines).

  • Reagents: DIPEA or K2CO3 in DMSO/NMP.

  • Note: The steric bulk of the piperazine requires elevated temperatures (80–100°C).

• Method 2: Buchwald-Hartwig Cross-Coupling

  • Substrates: Unactivated aryl bromides/chlorides.

  • Catalyst: RuPhos Pd G4 or BrettPhos Pd G4 .[1]

  • Why: These bulky, electron-rich phosphine ligands are specifically designed to facilitate the reductive elimination of sterically demanding secondary amines.

Detailed Experimental Protocols

Protocol A: High-Fidelity Amide Coupling using T3P

Best for coupling to chiral acids or when simple workup is required.[1]

Materials:

• (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine (1.0 equiv)

• Carboxylic Acid Partner (1.1 equiv)

• T3P (50% w/w in EtOAc) (1.5 equiv)

• Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Procedure:

• Dissolution: In a reaction vial, dissolve the Carboxylic Acid (1.1 equiv) and the Piperazine (1.0 equiv) in EtOAc (concentration ~0.2 M).

• Base Addition: Add Pyridine (3.0 equiv) via syringe. Cool the mixture to 0°C.

• Activation: Dropwise add T3P solution (1.5 equiv) over 5 minutes.

  • Note: Exothermic reaction. Maintain temperature <5°C during addition.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by LC-MS.

• Workup:

  • Dilute with EtOAc.

  • Wash with Water (2x), 0.5 M HCl (to remove excess amine/pyridine), Sat. NaHCO3 , and Brine .

  • Crucial Step: The T3P by-products are water-soluble and will be removed in the aqueous phase.

• Isolation: Dry organic layer over Na2SO4, filter, and concentrate.

Protocol B: Pd-Catalyzed N-Arylation (Buchwald-Hartwig)

Best for coupling to aryl halides where S_N_Ar fails.[1]

Materials:

• (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine (1.2 equiv)

• Aryl Bromide/Chloride (1.0 equiv)

• Catalyst: RuPhos Pd G4 (2–5 mol%)

• Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv) or Cs2CO3 (2.0 equiv)

• Solvent: Toluene or 1,4-Dioxane (degassed)

Procedure:

• Inert Atmosphere: Purge a reaction vial with Nitrogen or Argon.

• Loading: Add Aryl Halide (1.0 equiv), Piperazine (1.2 equiv), and Base (NaOtBu).

• Catalyst Addition: Add RuPhos Pd G4 (pre-catalyst) last to prevent deactivation.

• Solvent: Add degassed Toluene (0.1–0.2 M). Seal the vial.

• Heating: Heat to 80–100°C for 4–12 hours.

  • Mechanistic Insight: The bulky RuPhos ligand creates a pocket that accommodates the 2-methylpiperazine steric bulk while preventing beta-hydride elimination.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Concentrate and purify via flash chromatography.

Comparative Data: Coupling Reagent Efficiency

Reagent	Yield (%)	Epimerization Risk	Workup Difficulty	Recommended For
T3P	85-95%	Low	Low (Aq.[1] Wash)	Scalable synthesis, chiral acids
HATU	90-98%	Medium	High (Chromatography)	Difficult/Unreactive acids
EDC/HOBt	60-75%	Low	Medium	Standard, non-hindered cases
RuPhos Pd G4	80-92%	N/A	Medium	Aryl halides (C-N coupling)

Decision Tree for Synthesis

Figure 2: Strategic decision tree for selecting the optimal coupling protocol.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2] Organic Process Research & Development, 20(2), 140–177. Link

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link

• Patterson, A. W., et al. (2011). T3P: A Reagent of Choice for the Synthesis of Hindered Amides. Organic Letters. (General reference for T3P utility in hindered systems).

• ChemicalBook. (2024). 1-Ethyl-2-methyl-piperazine Structure and Properties. Link

Sources

• 1. CAS 74879-18-8: (S)-(+)-2-methylpiperazine | CymitQuimica [cymitquimica.com]
• 2. chimia.ch [chimia.ch]

Technical Notes & Optimization

Minimizing racemization during N-alkylation of (S)-2-methylpiperazine

Welcome to the technical support center for synthetic challenges. This guide is designed for researchers, scientists, and drug development professionals focused on the stereoselective N-alkylation of (S)-2-methylpiperazine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize this critical transformation, ensuring the preservation of stereochemical integrity.

The chirality of piperazine derivatives is often crucial for their pharmacological activity.[1] The stereocenter at the C2 position of (S)-2-methylpiperazine is adjacent to a nitrogen atom, making it susceptible to racemization under certain reaction conditions, particularly basic ones.[2] This guide provides in-depth solutions to common issues encountered during the N1-alkylation of this valuable chiral building block.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Question 1: I'm observing significant racemization (low enantiomeric excess) in my final product. What are the likely causes and how can I fix it?

Answer:

Significant loss of enantiomeric excess (ee) is the most critical issue in this synthesis. It almost always points to conditions that facilitate the deprotonation of the proton at the chiral C2 position, leading to a planar, achiral intermediate that can be re-protonated from either face.[2][3]

Primary Causes & Corrective Actions:

• Aggressive Base Selection: Strong bases (e.g., NaH, LDA, t-BuOK) or elevated concentrations of hydroxides can readily deprotonate the C-H bond adjacent to the nitrogen, especially at higher temperatures.

  • Solution: Switch to a milder, non-nucleophilic inorganic base. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent starting points.[4] These bases are generally sufficient to act as an acid scavenger for the HX generated during the reaction without being strong enough to cause significant epimerization. Organic bases like diisopropylethylamine (DIPEA) can also be considered.

• Elevated Reaction Temperature: Heat provides the activation energy for the unwanted deprotonation pathway.[5]

  • Solution: Perform the alkylation at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and monitor the reaction progress by TLC or LC-MS. If the reaction is too slow, gently warm it to 40-50°C. Avoid refluxing in high-boiling solvents unless absolutely necessary and all other options have been exhausted.

• Prolonged Reaction Times: The longer the chiral center is exposed to even mildly basic conditions, the higher the cumulative risk of racemization.

  • Solution: Monitor the reaction closely. Once the starting material is consumed, work up the reaction promptly. Do not leave the reaction stirring unnecessarily overnight if it is complete in a few hours.

Visualizing the Problem: The Mechanism of Racemization

The following diagram illustrates the base-catalyzed pathway for racemization. Understanding this mechanism is key to designing reaction conditions that avoid it.

Caption: Base-catalyzed racemization at the C2 position.

Question 2: My reaction yield is very low, or the reaction stalls. What should I investigate?

Answer:

Low yields in N-alkylation reactions can stem from several factors, from poor reactivity to suboptimal conditions.

Troubleshooting Steps:

• Reactivity of the Alkylating Agent: The nature of the leaving group is critical.

  • Solution: The reactivity order is generally R-I > R-OTs > R-Br > R-Cl. If you are using an alkyl chloride and the reaction is sluggish, consider switching to the corresponding bromide or iodide.

• Solvent Choice: The solvent affects both the solubility of the reagents and the rate of the Sₙ2 reaction.

  • Solution: Polar aprotic solvents like acetonitrile (ACN) or dimethylformamide (DMF) are standard choices as they effectively solvate the cation of the base while not excessively solvating the amine nucleophile.[4] Ensure your starting material and base are sufficiently soluble. For reactions with K₂CO₃, adding a small amount of water can sometimes increase its solubility and reaction rate, but this should be done cautiously.

• Base Strength/Solubility: If the base is too weak or poorly soluble, it may not effectively neutralize the acid byproduct, leading to the protonation of the starting amine and shutting down the reaction.

  • Solution: While strong bases risk racemization, a base must be effective. If K₂CO₃ is ineffective, Cs₂CO₃ is a more soluble and slightly more basic alternative that is often used in challenging alkylations.

Question 3: I'm getting a significant amount of the di-alkylated byproduct. How can I improve selectivity for mono-alkylation?

Answer:

This is a classic challenge with piperazine, which has two nucleophilic secondary amine centers of similar reactivity.[6]

Strategies for Selectivity:

• Stoichiometry Control: The most straightforward approach is to control the reagent ratios.

  • Solution: Use a large excess of (S)-2-methylpiperazine (e.g., 3-5 equivalents) relative to the alkylating agent. This statistically favors the alkylating agent encountering an unreacted piperazine molecule over a mono-alkylated one. The downside is the need to remove the excess starting material during purification.

• Controlled Addition:

  • Solution: Add the alkylating agent slowly (e.g., via syringe pump) to a solution of the excess piperazine and base. This keeps the instantaneous concentration of the electrophile low, further reducing the chance of di-alkylation.

• Protecting Group Strategy (The Most Robust Method): For maximum control and to avoid purification challenges, protecting the N4 nitrogen is the preferred industrial and academic approach.

  • Solution: Protect (S)-2-methylpiperazine with a suitable protecting group, such as tert-butoxycarbonyl (Boc). The resulting (S)-4-Boc-2-methylpiperazine has only one available nitrogen for alkylation. After the N1-alkylation step, the Boc group can be easily removed under acidic conditions (e.g., TFA in DCM, or HCl in dioxane) which typically do not affect the C2 stereocenter.

Frequently Asked Questions (FAQs)

Q: What is the best general-purpose, stereochemistry-preserving protocol to start with?

A: A reliable starting point is to use 1.0 equivalent of (S)-2-methylpiperazine, 1.0-1.1 equivalents of your alkyl bromide, and 2.0 equivalents of potassium carbonate (K₂CO₃) in acetonitrile (ACN) at room temperature. Monitor the reaction by LC-MS every 2-4 hours. This combination balances reactivity with mild conditions to minimize racemization risk.

Q: How can I accurately determine the enantiomeric excess (ee) of my product?

A: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining ee.[7][8]

• Method: You will need a suitable chiral stationary phase (CSP) column (e.g., polysaccharide-based columns like Chiralpak® or Chiralcel®). Screen different mobile phases (typically mixtures of heptane/isopropanol or acetonitrile/methanol) to achieve baseline separation of the two enantiomers. The ee is calculated from the relative peak areas.[9]

• Alternative: If a chiral HPLC method is unavailable, you can use Nuclear Magnetic Resonance (NMR) spectroscopy. This involves derivatizing your product with a chiral agent, such as Mosher's acid chloride, to create a mixture of diastereomers.[7] The diastereomers will have distinct signals in the ¹H or ¹⁹F NMR spectrum, allowing you to integrate them and calculate the diastereomeric excess, which corresponds to the original ee.

Q: Does the choice of solvent impact racemization?

A: Yes, indirectly. While the base and temperature are the primary drivers of racemization, the solvent can play a role.[1] Very polar, protic solvents could potentially facilitate proton exchange, but the more significant factor is how the solvent influences the required reaction temperature and time. A solvent that promotes a faster reaction at a lower temperature (like ACN or DMF) is preferable to one that requires harsh heating (like toluene or xylene) for the reaction to proceed.

Summary of Key Experimental Parameters

The table below summarizes the impact of key reaction variables on the success of your N-alkylation.

Parameter	Recommended Choice	Rationale & Impact on Racemization
Base	K₂CO₃, Cs₂CO₃, DIPEA	High Impact. Mild bases are crucial. Strong bases (NaH, hydroxides) significantly increase the risk of deprotonation at C2, leading to racemization.[5]
Solvent	ACN, DMF	Moderate Impact. Polar aprotic solvents promote the Sₙ2 reaction, allowing for lower temperatures and shorter reaction times, thus indirectly reducing racemization risk.
Temperature	Room Temp to 50°C	High Impact. Lower temperatures are strongly preferred. Avoid high heat to prevent providing the activation energy for the epimerization pathway.
Alkylating Agent	R-I > R-Br > R-Cl	Low Impact on Racemization. Primarily affects reaction rate. Using a more reactive agent can help keep reaction times and temperatures low.
Stoichiometry	>2 eq. Piperazine or N4-Protection	No Direct Impact on Racemization. Critical for controlling mono- vs. di-alkylation selectivity. A clean mono-alkylation simplifies purification.[6]

Recommended Experimental Protocol: Stereoretentive N1-Alkylation

This protocol is a robust starting point for the mono-alkylation of (S)-2-methylpiperazine using an alkyl bromide.

Materials:

• (S)-2-methylpiperazine

• Alkyl bromide (R-Br)

• Potassium Carbonate (K₂CO₃), finely powdered

• Acetonitrile (ACN), anhydrous

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add (S)-2-methylpiperazine (3.0 g, 30 mmol, 3.0 eq).

• Add Base and Solvent: Add finely powdered potassium carbonate (2.76 g, 20 mmol, 2.0 eq) and anhydrous acetonitrile (50 mL).

• Stir: Begin vigorous stirring to create a fine suspension.

• Add Alkylating Agent: Dissolve the alkyl bromide (10 mmol, 1.0 eq) in anhydrous acetonitrile (10 mL) and add it dropwise to the stirred suspension over 10-15 minutes at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the alkyl bromide by TLC or LC-MS every 2 hours. If the reaction is sluggish after 8 hours, gently warm the mixture to 40°C.

• Work-up: Once the alkyl bromide is consumed, cool the reaction to room temperature and filter off the inorganic salts through a pad of Celite®, washing the pad with acetonitrile.

• Purification: Concentrate the filtrate under reduced pressure. The residue will contain the desired mono-alkylated product and excess (S)-2-methylpiperazine. The excess starting material can be removed by acid-base extraction or column chromatography.

• Chiral Analysis: Analyze the enantiomeric excess of the purified product using a validated chiral HPLC method.

Troubleshooting Workflow Diagram

Use this flowchart to guide your optimization process if you encounter issues.

Caption: A decision tree for troubleshooting common N-alkylation issues.

References

• Bouvier, B., et al. (2015). The origin of the stereoselective alkylation of 3-substituted-2-oxopiperazines. Elsevier B.V.

• Pittelkow, T., & Christensen, J. B. (n.d.). A Simple Synthesis of N-Alkylpiperazines. ResearchGate. Retrieved September 6, 2024. Available at: [Link]

• University of Manchester. (n.d.). Racemisation in Chemistry and Biology.
• BASF SE. (2014). Method for preparing n-alkyl-piperazines. Google Patents.

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Council of Scientific & Industrial Research. (2003). Method for the preparation of piperazine and its derivatives. Google Patents.

• (n.d.). The influence of various bases on one-pot N-alkylation of nucleobases via alcohol. ResearchGate. Retrieved from [Link]

• (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Leeds Thesis.

• (n.d.). Preparation of chiral 2-methylpiperazine. ResearchGate. Retrieved August 6, 2025. Available at: [Link]

• Zhang, F., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, ACS Publications. Available at: [Link]

• (n.d.). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. PMC.
• Tanasova, M., & Canary, J. W. (n.d.). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. PMC.

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• Trovato, F., et al. (2018). Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation. RSC Publishing. Available at: [Link]

• Liao, H., et al. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry.
• (n.d.). Two Methods for the Determination of Enantiomeric Excess and Concentration of a Chiral Sample with a Single Spectroscopic Measurement.

• Guérin, C., et al. (2011). Mild Nonepimerizing N-Alkylation of Amines by Alcohols without Transition Metals. Organic Letters. Available at: [Link]

• Kannappan, V. (2025). Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Available at: [Link]

• Bräse, S., et al. (2004). Polymer-bound alkyltriazenes for mild racemization-free esterification of amino acid and peptide derivatives. PubMed. Available at: [Link]

• Chirotech Technology Ltd. (1999). Racemisation of amines. Google Patents.
• López, M. G., et al. (2011). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
• Farmaceutici Italia S.A. (1960). Process for the N-monoalkylation of piperazine. Google Patents.

• Cvelbar, P. M., et al. (2017). Mechanochemical N-alkylation of imides. Beilstein Journal of Organic Chemistry. Available at: [Link]

• (n.d.). Recently Adopted Synthetic Protocols for Piperazines: A Review. Avanti Publishers. Retrieved July 19, 2024.
• LibreTexts Chemistry. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• Wikipedia. (n.d.).

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Retrieved from [Link]

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• 2. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 3. Racemization - Wikipedia [en.wikipedia.org]
• 4. BJOC - Mechanochemical N-alkylation of imides [beilstein-journals.org]
• 5. US6002045A - Racemisation of amines - Google Patents [patents.google.com]
• 6. DE1092019B - Process for the N-monoalkylation of piperazine - Google Patents [patents.google.com]
• 7. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 8. uma.es [uma.es]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of (S)-2-Methylpiperazine Mixtures

Topic: Removing unreacted (S)-2-methylpiperazine (2-MP) from reaction mixtures. Audience: Medicinal Chemists, Process Chemists, and Purification Specialists. Status: Active Guide.

Introduction: Know Your Impurity

Removing (S)-2-methylpiperazine (2-MP) is a frequent challenge in the synthesis of piperazine-based scaffolds (e.g., amides, ureas, or reductive amination products).[1] As a Senior Application Scientist, I often see researchers struggle here because they treat 2-MP like a standard organic impurity. It is not.

The Chemical Profile of the Problem:

• High Polarity: It is highly water-soluble (LogP ~ -0.4), making it difficult to extract into organic solvents.[1]

• Strong Basicity: With pKa values of ~9.6 and ~5.2, it protonates easily, often "streaking" on silica gel.

• Nucleophilicity: It is a secondary amine, making it reactive toward electrophiles.[1]

This guide details three field-proven protocols to remove 2-MP, ranked from high-throughput "quick fixes" to precision scavenging for sensitive APIs.

Method A: The "pH Switch" Extraction (Liquid-Liquid)[1]

Best For: Products that are neutral (e.g., amides, ureas, sulfonamides) or acidic .[1] Mechanism: Exploits the basicity of 2-MP.[1] By lowering the pH, 2-MP becomes a water-soluble salt (2-MP[1]·2HCl), while your neutral product remains in the organic layer.

Protocol

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (DCM or EtOAc are preferred).

• The Acid Wash:

  • Wash the organic layer 3x with 0.5 M - 1.0 M HCl (or 10% Citric Acid for acid-sensitive products).[1]

  • Why? At pH < 4, both nitrogens on 2-MP are protonated.[1] The species becomes highly ionic and partitions >99% into the aqueous phase.

• The Brine Polish: Wash the organic layer once with saturated brine to remove residual water/acid.

• Drying: Dry over Na₂SO₄ and concentrate.

Self-Validating Check

• TLC Test: Spot the organic layer and the aqueous acid wash side-by-side.[1] Stain with Ninhydrin .[1]

  • Pass: The organic layer shows no spot (or only product). The aqueous layer shows a deep red/purple spot (protonated 2-MP).[1]

Visualization: The pH Switch Logic

Caption: Logical flow of the "pH Switch" extraction. The basicity of 2-MP drives it into the aqueous phase upon acidification.

Method B: The "Chemical Scavenger" (Solid-Supported Reagents)[1]

Best For: Products that are also basic amines (e.g., tertiary amines) where Method A would wash away your product too.[1] Also ideal for library synthesis (no workup).[1] Mechanism: Uses a polymer-bound electrophile (Isocyanate) to covalently bond with the unreacted secondary amine (2-MP).[1] The impurity becomes part of the solid bead and is filtered away.

Why Isocyanate Resin?

Isocyanate resins react rapidly with primary and secondary amines (like 2-MP) to form ureas but do not react with tertiary amines .[1] This allows you to selectively pull 2-MP out of a mixture containing a tertiary amine product.[1]

Protocol

• Calculate Load: Determine the excess mmols of 2-MP used in the reaction.

• Add Resin: Add Isocyanate resin (e.g., polystyrene-methyl isocyanate) at 3–4 equivalents relative to the excess 2-MP.[1]

• Incubate: Shake gently at room temperature for 2–4 hours (or overnight).

• Filter: Filter the mixture through a fritted cartridge or Celite pad.

• Rinse: Wash the resin with DCM to recover any entrained product.[1]

Data: Scavenger Efficiency Comparison

Scavenger Type	Reacts With	Best Application	Reaction Time
Isocyanate Resin	1°, 2° Amines	Gold Standard for removing 2-MP from 3° amines.[1]	Fast (1-4 h)
Aldehyde Resin	1°, 2° Amines	Good, but forms imines/enamines which can be reversible if wet.[1]	Medium (4-12 h)
Acid Chloride Resin	1°, 2° Amines	Aggressive; may react with alcohols/phenols on your product.[1]	Fast (1-2 h)
Sulfonic Acid Resin	All Bases	Non-selective; removes all amines (including product).[1]	Instant

Method C: The "Derivatization Trick" (Boc-Protection)[1]

Best For: Large scale (>10g) where resins are too expensive, and Method A fails (e.g., product is acid-sensitive).[1] Mechanism: Convert the polar, basic 2-MP into a non-polar, neutral carbamate (N-Boc-2-MP) which is easily separated by chromatography.[1]

Protocol

• Add Reagent: To the crude reaction mixture, add 1.1 equivalents of Boc₂O (Di-tert-butyl dicarbonate) relative to the estimated remaining 2-MP.[1]

• Stir: Stir for 1 hour at room temperature.

• Result: The unreacted 2-MP becomes N-Boc-2-MP .

  • Change 1: It is no longer basic (won't streak on silica).[1]

  • Change 2: It is much less polar (moves to the solvent front in EtOAc/Hexane).

• Purify: Run a standard silica column. The N-Boc-2-MP will elute very early (high Rf), likely separating easily from your more polar product.[1]

Troubleshooting & FAQs

Q1: I tried chromatography (DCM/MeOH), but the 2-MP is "smearing" across my product peaks.

A: This is classic amine tailing. The silanols on the silica gel are acidic and bind to the basic 2-MP.

• Fix: You must deactivate the silica. Add 1% Triethylamine (TEA) or 1% NH₄OH to your mobile phase (e.g., 90:9:1 DCM/MeOH/NH₄OH).[1] This blocks the acidic sites on the silica, allowing the 2-MP to elute as a sharp band.

Q2: My product is water-soluble. Can I still use Method A?

A: No. If your product is water-soluble, the acid wash will trap it in the aqueous layer along with the 2-MP.

• Fix: Use Method B (Scavenging) or Reverse Phase Chromatography (C18) .[1] If using C18, buffer the mobile phase to pH 9-10 (using Ammonium Bicarbonate) to keep the amine neutral for better retention, provided your column is alkali-stable.[1]

Q3: I see a "ghost peak" in NMR around 1.1 ppm after workup.

A: This is likely the methyl doublet of the 2-MP. Even trace amounts have high proton count signals.[1]

• Fix: If the product is a solid, try triturating with Diethyl Ether or Hexane . 2-MP is moderately soluble in ether, while many polar amide products are not. Sonicate the solid in ether and filter.[2]

Q4: Can I just distill it off?

A: (S)-2-methylpiperazine boils at ~155°C but sublimes easily.[1]

• Fix: If your product is thermally stable and non-volatile, you can use high-vacuum sublimation (Kugelrohr) at 60-80°C/0.1 mmHg.[1] The 2-MP will sublime onto the cold finger.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734219, (S)-2-Methylpiperazine. Retrieved from [Link]

• Biotage (2024). Strategies for Scavenging Amines in Solution Phase Synthesis. Retrieved from [Link][1]

• University of Rochester. Not Voodoo: Workup and Purification Guides. Retrieved from [Link]

Sources

• 1. CAS 74879-18-8: (S)-(+)-2-methylpiperazine | CymitQuimica [cymitquimica.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Support Center: Optimizing Reductive Amination of 3-Pentanone with Chiral Amines

Welcome to the technical support center for the optimization of reductive amination, focusing on the reaction between 3-pentanone and chiral amines. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this powerful transformation to synthesize valuable chiral amine building blocks. As your Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize this reaction effectively in your own laboratory settings.

Core Principles: The "Why" Behind the Reaction

Reductive amination is a cornerstone of modern synthetic chemistry for its efficiency in forming carbon-nitrogen bonds.[1] The reaction proceeds in two fundamental stages:

• Imine/Iminium Ion Formation: The chiral amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-pentanone. This forms a transient hemiaminal intermediate, which then dehydrates to form a C=N double bond, known as an imine. In the presence of an acid catalyst, the imine is protonated to form a more electrophilic iminium ion. This dehydration step is a reversible equilibrium.[2]

• Reduction: A reducing agent delivers a hydride to the electrophilic carbon of the imine or iminium ion, reducing the double bond to form the final chiral secondary amine.

The stereochemical outcome of the reaction is determined during this reduction step. The incoming hydride can approach the planar imine from two faces. The inherent chirality of the amine directs the hydride to one face preferentially, resulting in an excess of one diastereomer. The degree of this diastereomeric excess (d.e.) is a critical measure of success.

Caption: Decision tree for troubleshooting low reaction yields.

Q2: The reaction works, but my diastereoselectivity is poor. How can I improve it?

A2: Achieving high diastereoselectivity is the primary goal when using a chiral amine. The choice of reducing agent and reaction conditions plays a pivotal role here.

• Causality: The stereochemical information from the chiral amine must be effectively transmitted during the hydride delivery step. Steric hindrance is the guiding principle: the reducing agent will preferentially attack the less sterically hindered face of the imine double bond, which is dictated by the conformation of the chiral auxiliary.

• Troubleshooting Steps:

  • Change the Reducing Agent: Hydride reagents have different steric profiles.

    • Bulky Reagents: A bulkier reducing agent can amplify the steric differences between the two faces of the imine, often leading to higher selectivity. Consider switching from a smaller reagent like NaBH₄ to a bulkier one like Sodium Triacetoxyborohydride (STAB).

    • Catalytic Hydrogenation: Using a heterogeneous catalyst (like Pd/C) with H₂ gas can provide a different steric environment at the catalyst surface, sometimes dramatically improving selectivity. [3] 2. Lower the Temperature: Running the reaction at a lower temperature (e.g., 0 °C or -20 °C) can enhance selectivity. Lower thermal energy reduces the chances of the hydride overcoming the small energy difference between the two transition states leading to the different diastereomers.

  • Solvent Effects: The solvent can influence the conformation of the imine intermediate through solvation effects. [4]It is worth screening a few different solvents. While chlorinated solvents like 1,2-dichloroethane (DCE) are classics, ethers like THF or greener solvents like ethyl acetate can alter selectivity. [5][6] 4. Consider a Chiral Catalyst: For challenging cases, employing a chiral catalyst in conjunction with the chiral amine can lead to "matched" interactions that significantly boost diastereoselectivity. Chiral transition metal complexes (e.g., Iridium or Rhodium-based) and organocatalysts have been successfully used for this purpose. [7][8][9]

Q3: I'm observing significant formation of 3-pentanol. How do I prevent this?

A3: This indicates your reducing agent is too reactive and is reducing the starting ketone before it has a chance to form the imine.

• Causality: A strong, unselective reducing agent like sodium borohydride (NaBH₄) is capable of reducing both ketones and imines. [10]If the rate of ketone reduction is competitive with the rate of imine formation, a significant amount of alcohol byproduct will form.

• Solution: Switch to a more selective ("softer") reducing agent.

  • Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃): This is the reagent of choice for many direct reductive aminations. It is less reactive than NaBH₄ and selectively reduces the protonated iminium ion much faster than it reduces the starting ketone. [2][11] * Sodium Cyanoborohydride (NaBH₃CN): Similar to STAB, this reagent is stable at the mildly acidic pH required for imine formation and preferentially reduces the iminium ion. [12][13]However, it is highly toxic and can generate HCN gas during acidic workup, making STAB a safer alternative for most applications. [13]

Q4: My desired secondary amine product is reacting further to form a tertiary amine (over-alkylation). How can I stop this?

A4: This occurs when your newly formed secondary amine product is sufficiently nucleophilic to compete with the starting chiral amine, reacting with another molecule of 3-pentanone.

• Causality: The product of the first reaction is itself an amine that can undergo a second reductive amination. This is a common problem, especially with unhindered primary amines. [14][15]* Solutions:

  • Use a Stepwise Procedure: This is the most robust solution. First, form the imine by mixing 3-pentanone and the chiral amine (often with a dehydrating agent or azeotropic water removal). Once the imine formation is complete (confirmed by NMR or GC/MS), then add the reducing agent. This ensures no starting ketone is present when the product amine is formed. [14][11] 2. Stoichiometry Control: Use a slight excess (1.1-1.2 equivalents) of the chiral amine relative to the 3-pentanone. This ensures the ketone is consumed before a significant concentration of the product amine can build up and compete.

  • Slow Addition: In a one-pot procedure, adding the reducing agent slowly can sometimes help, as it keeps the instantaneous concentration of the product amine low.

Frequently Asked Questions (FAQs)

• Q: Which reducing agent is best for my reaction?

  • A: There is no single "best" agent; the choice depends on your specific substrates and goals. The table below provides a comparative summary.

Reducing Agent	Formula	Common Solvents	Pros	Cons
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	DCE, THF, EtOAc [14][16]	Excellent selectivity for imines over ketones; mild; commercially available; safer alternative to NaBH₃CN. [11]	Moisture sensitive; can be slower than other reagents.
Sodium Cyanoborohydride	NaBH₃CN	MeOH, H₂O [13]	Selective for imines at neutral/mildly acidic pH; works well in protic solvents. [12]	Highly toxic ; generates HCN gas upon acidic workup. [13]
Sodium Borohydride	NaBH₄	MeOH, EtOH [10]	Inexpensive; powerful reductant.	Often unselective, leading to ketone reduction; can be problematic for one-pot procedures. [10][15]
Catalytic Hydrogenation	H₂ / Catalyst (Pd/C, PtO₂, Raney Ni)	MeOH, EtOH, EtOAc	"Green" reagent (H₂); high yielding; can offer unique selectivity. [1]	Requires specialized high-pressure equipment; catalyst can be pyrophoric; may reduce other functional groups (e.g., alkenes, nitro groups). [11]

• Q: How do I choose the right solvent?

  • A: The standard solvent for STAB-mediated reactions is 1,2-dichloroethane (DCE), as it is aprotic and reactions are often fast. [16]However, due to its toxicity, greener alternatives like Tetrahydrofuran (THF) or Ethyl Acetate (EtOAc) are highly recommended and often work well. [5][6]For catalytic hydrogenation or reactions with NaBH₄/NaBH₃CN, protic solvents like methanol (MeOH) or ethanol (EtOH) are common. Be aware that primary/secondary alcohols can sometimes be oxidized by hydrogenation catalysts to form aldehyde/ketone impurities, which can lead to side reactions. [5]

• Q: Can I run this as a one-pot (direct) reaction?

  • A: Yes, and this is one of the main advantages of the method. A direct reductive amination, where the ketone, amine, and a selective reducing agent (like STAB) are all mixed together, is highly efficient. [9]This approach works best when the rate of imine formation is significantly faster than the rate of ketone reduction by the chosen reagent. [13]If you experience side reactions like alcohol formation or over-alkylation, switching to a two-step (indirect) procedure is advised. [11]

• Q: How do I monitor the reaction's progress?

  • A: The best methods are Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

    • TLC: Spot the reaction mixture against your starting materials (3-pentanone and the chiral amine). You should see the starting material spots disappear and a new product spot appear. The imine intermediate may also be visible.

    • GC-MS: This provides a more quantitative view, allowing you to see the relative percentages of starting materials, intermediate, and product, confirming the product's mass.

Experimental Protocols

Protocol 1: Direct Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is a general starting point for a one-pot reaction, which should be optimized for your specific chiral amine.

Caption: Workflow for direct reductive amination using STAB.

Step-by-Step Methodology:

• To a round-bottom flask under a nitrogen atmosphere, add 3-pentanone (1.0 eq) and the chiral amine (1.0-1.2 eq).

• Add an appropriate solvent, such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF), to create a ~0.5 M solution.

• Add glacial acetic acid (1.0-1.2 eq) and stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (STAB) (1.3-1.6 eq) in portions over 15 minutes. The reaction may be mildly exothermic. [11]5. Allow the reaction to stir at room temperature. Monitor its progress by TLC or GC/MS every few hours. Reactions are typically complete within 2-24 hours.

• Once the starting material is consumed, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Transfer the mixture to a separatory funnel, extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to yield the desired chiral amine.

Protocol 2: Stepwise Reductive Amination via Catalytic Hydrogenation

This two-step protocol is useful for preventing side reactions and when using hydrogenation as the reduction method.

Step-by-Step Methodology:

• Imine Formation:

  • In a round-bottom flask equipped with a Dean-Stark trap and condenser, combine 3-pentanone (1.0 eq) and the chiral amine (1.0 eq) in toluene.

  • Heat the mixture to reflux until the theoretical amount of water has been collected in the Dean-Stark trap, indicating complete imine formation.

  • Cool the reaction to room temperature and remove the toluene under reduced pressure. The crude imine can be used directly or purified if necessary.

• Hydrogenation:

  • Transfer the crude imine to a suitable pressure-resistant hydrogenation vessel.

  • Add a solvent such as methanol or ethyl acetate.

  • Carefully add a catalyst, such as 5-10 wt% Palladium on Carbon (Pd/C) (1-5 mol%).

  • Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to the desired pressure (e.g., 50-100 psi).

  • Stir the reaction vigorously at room temperature. Monitor hydrogen uptake.

  • Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product, which can then be purified.

References

• Wikipedia. (n.d.). Reductive amination.
• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works.
• Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis.
• ChemicalBook. (2024, May 8). One of the reductants for reductive amination: sodium cyanoborohydride.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Stevanović, A., et al. (2017). Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds. Catalysis Science & Technology, 7(18), 4169-4177.
• Guo, Z., et al. (2020). A remarkable solvent effect on reductive amination of ketones. Catalysis Science & Technology, 10(3), 776-786.
• GlaxoSmithKline. (n.d.). Reductive Amination.
• Zhang, X. (2004). Asymmetric reductive amination of ketones. U.S.
• List, B., & MacMillan, D. W. C. (2005). Enantioselective Organocatalytic Reductive Amination. Journal of the American Chemical Society, 127(51), 18010–18011.
• Xiao, J. (2013).
• Turner, N. J. (2022). Reductive Aminations by Imine Reductases: From Milligrams to Tons. Chemical Society Reviews, 51(10), 3836-3854.
• GlaxoSmithKline. (n.d.). Specific solvent issues with Reductive Amination/Alkylation.
• Watson, A. J. B., et al. (2019). Development of a solvent selection guide for aldehyde-based direct reductive amination processes. Green Chemistry, 21(17), 4691-4699.
• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862.
• Kattamuri, P. V. (2010). Improved Methodology for the Preparation of Chiral Amines. University of Missouri-Saint Louis.
• Chemistry Steps. (2024, December 7). Aldehydes and Ketones to Amines.
• Synple Chem. (n.d.). Application Note – Reductive Amination.
• Reddit. (2025, March 6). I can't get my reductive amination to work - is it a good idea to replace DCE with MeOH? [Online forum post]. Reddit.
• Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product. [Online forum post]. Reddit.
• BenchChem. (n.d.). Troubleshooting reductive amination reaction conditions.
• Myers, A. G. (n.d.).
• Journal of Chemical and Pharmaceutical Research. (2024, April 29). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis.
• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? [Online forum post]. Reddit.
• Ko, C.-N., et al. (2021). Synthesis of chiral amines via reductive amination and rational design of chiral pyridine-derived half-sandwich iridium catalysts.
• University of Rochester. (n.d.). Reductive Amination - Common Conditions. Retrieved from University of Rochester Chemistry Department.

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Technical Support Center: Troubleshooting Low Conversion in Sterically Hindered Piperazine Alkylation

Welcome to the technical support center for synthetic chemists. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the N-alkylation of sterically hindered piperazines. Low conversion rates in these reactions are a common yet surmountable obstacle. This resource provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to enhance your reaction yields and purity. Our approach is grounded in mechanistic principles and practical, field-proven insights to empower you with the knowledge to optimize your synthetic routes.

Introduction: The Challenge of Hindered Piperazine Alkylation

Piperazine scaffolds are ubiquitous in medicinal chemistry, valued for their ability to impart desirable pharmacokinetic properties. However, their derivatization, particularly the alkylation of sterically encumbered piperazines, often presents significant synthetic hurdles. The decreased nucleophilicity of the nitrogen atom, resulting from bulky substituents, slows the desired SN2 reaction, leading to low conversions and the prevalence of side reactions. This guide will dissect the critical parameters governing these reactions and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my sterically hindered piperazine alkylation failing or giving low yields?

A1: Low conversion is typically a result of a combination of factors related to the inherent low nucleophilicity of the hindered amine and suboptimal reaction conditions. Key culprits include:

• Steric Hindrance: The bulky groups on your piperazine and/or alkylating agent are physically impeding the backside attack required for an SN2 reaction.[1]

• Insufficient Base Strength: The base may not be strong enough to effectively deprotonate the piperazine, which is necessary to increase its nucleophilicity.[2][3]

• Poor Leaving Group: The leaving group on your alkylating agent may not be sufficiently labile, thus increasing the activation energy of the reaction.[4]

• Inappropriate Solvent Choice: The solvent can significantly impact the reactivity of the nucleophile and the stability of the transition state.[1][5][6][7] Polar protic solvents, for instance, can solvate and deactivate the nucleophile through hydrogen bonding.[5][8]

• Side Reactions: Elimination (E2) reactions can compete with the desired substitution (SN2) reaction, especially with secondary and tertiary alkyl halides.

Q2: What is the first thing I should check when my reaction has low conversion?

A2: Before making significant changes to your protocol, verify the quality and purity of your starting materials and reagents. Ensure your piperazine, alkylating agent, base, and solvent are dry and free of impurities. Water, in particular, can quench strong bases and interfere with the reaction.

Q3: Can I just increase the temperature or reaction time?

A3: While increasing the temperature or prolonging the reaction time can sometimes improve conversion, it often promotes undesired side reactions, such as elimination or decomposition of starting materials and products. It is generally more effective to first optimize the choice of base, solvent, and alkylating agent. Microwave-assisted heating can sometimes be a beneficial strategy to rapidly achieve high temperatures, potentially favoring the desired alkylation over decomposition pathways.[9][10][11][12]

In-Depth Troubleshooting Guides

Optimizing the Base: The Driving Force of the Reaction

The choice of base is critical. For sterically hindered secondary amines like many piperazine derivatives, a strong, non-nucleophilic base is often required to deprotonate the amine without competing in the alkylation reaction.[13]

Common Issues & Solutions:

• Issue: Incomplete deprotonation with common inorganic bases (e.g., K2CO3, Na2CO3).

• Explanation: These bases may not be strong enough to deprotonate a weakly acidic, hindered secondary amine to a significant extent.

• Solution: Employ stronger, non-nucleophilic bases. Consider options such as:

  • Lithium diisopropylamide (LDA): A very strong, sterically hindered base commonly used to generate enolates, it is also effective for deprotonating hindered amines.[13][14]

  • Sodium hydride (NaH) or Potassium hydride (KH): These strong, non-nucleophilic bases can effectively deprotonate the piperazine.[2] They are heterogeneous and require careful handling.

  • Potassium tert-butoxide (KOtBu): A strong, bulky base that is soluble in many organic solvents.[3]

  • Hünig's Base (N,N-Diisopropylethylamine, DIPEA): A sterically hindered tertiary amine that can act as a proton scavenger without being alkylated itself.[13][14][15]

Protocol: Small-Scale Base Screening

• Set up parallel reactions in small vials (e.g., 1-2 mL).

• To each vial, add the sterically hindered piperazine (1.0 equiv).

• Add the chosen solvent (e.g., THF, DMF, see Section 2).

• Add the base (1.1-1.5 equiv) to each respective vial.

• Stir for 15-30 minutes at room temperature.

• Add the alkylating agent (1.0-1.2 equiv).

• Stir at the desired temperature (start with room temperature and screen up to the solvent's reflux).

• Monitor the reactions by TLC or LC-MS at regular intervals (e.g., 1, 4, 12, 24 hours).

• Compare the conversion rates to identify the most effective base.

Solvent Selection: The Reaction's Environment

The solvent plays a crucial role in an SN2 reaction by solvating the reactants and influencing the energy of the transition state. For alkylating hindered amines, polar aprotic solvents are generally preferred.[5][6]

Why Polar Aprotic Solvents?

Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) can solvate the cation of the base (e.g., Li+, Na+, K+) but do not strongly solvate the anionic nucleophile (the deprotonated piperazine).[5][8] This leaves the nucleophile "naked" and more reactive, accelerating the SN2 reaction.[5][6] In contrast, polar protic solvents (e.g., water, ethanol, methanol) form strong hydrogen bonds with the nucleophile, creating a "solvent cage" that hinders its ability to attack the electrophile.[1][8]

Recommended Solvents:

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Notes
Dimethylformamide (DMF)	37	153	Excellent for many SN2 reactions, but can be difficult to remove.
Dimethyl sulfoxide (DMSO)	47	189	Highly polar, can significantly accelerate reaction rates. High boiling point.
Acetonitrile (MeCN)	38	82	Good choice with a lower boiling point, making workup easier.
Tetrahydrofuran (THF)	7.6	66	Less polar, but a common solvent for reactions using strong bases like LDA.

Experimental Insight: When switching to a polar aprotic solvent, you may be able to use a milder base and lower reaction temperatures to achieve the same or better conversion.

The Alkylating Agent: Leaving Group and Sterics Matter

The structure of the alkylating agent is as important as the nucleophile. Two key factors to consider are the leaving group's ability and the steric bulk around the electrophilic carbon.

Leaving Group Ability:

A good leaving group is a weak base that is stable on its own. The rate of an SN2 reaction is highly dependent on the leaving group's ability to depart.[4]

Trend of Leaving Group Ability: I- > Br- > Cl- >> F-

• Recommendation: If you are using an alkyl chloride and observing low conversion, switching to the corresponding alkyl bromide or iodide can dramatically increase the reaction rate.

Steric Hindrance of the Electrophile:

Just as steric bulk on the piperazine hinders the reaction, so does bulk on the alkylating agent. SN2 reactions are fastest with methyl and primary alkyl halides and are significantly slower with secondary halides. Tertiary alkyl halides will almost exclusively undergo elimination.[1]

Troubleshooting Flowchart: Low Conversion

Caption: A decision tree for troubleshooting low conversion.

Alternative Synthetic Strategies

If optimizing the standard SN2 conditions fails, it may be necessary to consider alternative synthetic routes.

For introducing alkyl groups, particularly those derived from aldehydes and ketones, reductive amination is a powerful alternative.[16][17][18] This method avoids the use of alkyl halides and strong bases.

Mechanism Overview:

• The piperazine reacts with an aldehyde or ketone to form an iminium ion intermediate.[16]

• A reducing agent, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH3CN), reduces the iminium ion to the desired alkylated piperazine.[16][19]

Protocol: Reductive Amination of a Hindered Piperazine

• Dissolve the sterically hindered piperazine (1.0 equiv) and the aldehyde or ketone (1.1 equiv) in a suitable solvent (e.g., dichloromethane (DCM), dichloroethane (DCE), or methanol).

• Add a mild acid catalyst, such as acetic acid (optional, can accelerate iminium ion formation).[19]

• Stir the mixture at room temperature for 1-2 hours.

• Add the reducing agent (e.g., STAB, 1.5 equiv) portion-wise.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS until completion.

• Perform an aqueous workup to quench the excess reducing agent and remove salts.

PTC can be an effective method for alkylating amines, often allowing the use of less expensive inorganic bases and facilitating the reaction between reactants in different phases.[20][21][22] A phase transfer catalyst, typically a quaternary ammonium salt, transports the deprotonated piperazine from the aqueous or solid phase into the organic phase where the alkylating agent resides.[20]

Advantages of PTC:

• Can use milder, cheaper bases like NaOH or K2CO3.[21]

• Often avoids the need for strictly anhydrous conditions.

• Can lead to higher reaction rates and yields.[23]

Experimental Setup for PTC

Caption: Phase Transfer Catalysis setup.

Conclusion

Troubleshooting low conversion in the alkylation of sterically hindered piperazines requires a systematic and mechanistically informed approach. By carefully considering the interplay between the base, solvent, and alkylating agent, significant improvements in yield can be achieved. When direct alkylation proves challenging, alternative methods such as reductive amination and phase transfer catalysis offer robust and often superior solutions. This guide provides the foundational knowledge and practical protocols to navigate these synthetic challenges successfully.

References

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• Quora. (2023, March 20). What are the effects of solvents on SN1 and SN2 reactions?
• Beilstein Journal of Organic Chemistry. (2016, April 13).
• Organic Chemistry Portal. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)
• Sciforum.
• Wiley Online Library. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
• Assay Genie. (2024, March 22). Deprotonation: Unveiling the Chemistry Behind It.
• Semantic Scholar. (2016).
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• Wikipedia. Non-nucleophilic base.
• ResearchGate. (2025, August 10). Reductive Amination by Continuous-Flow Hydrogenation: Direct and Scalable Synthesis of a Benzylpiperazine.
• ACS Publications. (2004, December 21). Efficient and Scalable Method for the Selective Alkylation and Acylation of Secondary Amines in the Presence of Primary Amines.
• Defense Technical Information Center.
• ResearchGate. (2015, January 13). For alkylation of a secondary amine (CH2CH2-NH-CH2CH2) by isopropyl group((CH3)2CHI or (CH3)2CHBr which base and solvent do I have to use?
• PubMed. (2011, October 7). Microwave-assisted solventless reaction of iridium-catalyzed alkylation of amines with alcohols in the absence of base.
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• Polish Chemical Society. PHASE TRANSFER CATALYSIS IN PHARMACEUTICAL INDUSTRY – WHERE ARE WE?
• Chemistry LibreTexts. (2020, May 30). 20.6: Reactions of Amines.
• Arkivoc. (2001, August 22). alkylation of some pyrimidine and purine derivatives in the absence of solvent using microwave-assisted method.
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• RSC Publishing. (2004).
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• White Rose eTheses Online. Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)
• ACS Publications. (2024, December 9). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds.
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Technical Support Center: Purification of Oily Piperazine Derivatives

Welcome to the technical support center for the purification of oily piperazine derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these often-difficult compounds. The inherent basicity, polarity, and physical state of oily piperazine derivatives demand a nuanced approach to purification. This resource provides in-depth, experience-driven troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities effectively.

I. Frequently Asked Questions (FAQs)

This section addresses common questions and foundational concepts for purifying oily piperazine derivatives.

Q1: Why are oily piperazine derivatives so challenging to purify?

A1: The purification challenges stem from a combination of their physicochemical properties:

• High Polarity and Basicity: The two nitrogen atoms in the piperazine ring confer high polarity and basicity (pKa values are typically around 5.3 and 9.7). This can lead to strong interactions with silica gel in normal-phase chromatography, resulting in peak tailing, poor separation, and even irreversible adsorption.[1]

• Oily Physical State: Many piperazine derivatives do not readily crystallize, precluding straightforward purification by recrystallization. Handling and accurately weighing oils can also be cumbersome.[2]

• Hygroscopicity: Piperazine and its derivatives can be hygroscopic, absorbing moisture from the atmosphere, which can complicate handling and accurate measurements.[1]

• Formation of Salts and Hydrates: Their basic nature makes them prone to forming salts with acidic impurities or even atmospheric carbon dioxide.[3] They can also form stable hydrates, which can alter their physical properties and complicate purification.[1]

• Structurally Similar Impurities: Syntheses often yield byproducts that are structurally very similar to the target compound, such as N-alkylated piperazines or related pyrazines, making separation difficult.[1]

Q2: What are the most common impurities I should expect?

A2: Impurities are often related to the synthetic route and starting materials. Common culprits include:

• Unreacted Starting Materials: Residual ethylene diamine, diethylene triamine, or other polyethylene polyamines are frequently present.[1]

• Side-Reaction Products: During synthesis, side reactions can generate impurities like pyrazines, diazabicyclo-octane, and various N-alkyl or N-hydroxyalkyl piperazines.[1]

• Over-alkylation Products: In the synthesis of monosubstituted piperazines, the formation of disubstituted derivatives is a common competitive reaction.[4]

• Degradation Products: Improper storage or exposure to high temperatures can lead to degradation, forming products like N-formylpiperazine.[1]

Q3: When should I choose chromatography over other methods?

A3: Column chromatography is ideal for separating structurally similar impurities with high resolution.[1] However, it can be time-consuming and solvent-intensive.[1] It is particularly useful when:

• The impurities have very similar polarities to the product.

• You are working on a smaller scale (mg to g).

• High purity is required, and other methods like distillation or crystallization are ineffective.

Q4: Can I use distillation for my oily piperazine derivative?

A4: Fractional distillation is a viable option for large-scale purifications, especially when the impurities have significantly different boiling points from your target compound.[1] However, it is not effective for removing azeotropes or impurities with similar boiling points.[1][5] Vacuum distillation is often necessary for high-boiling point piperazine derivatives to prevent thermal degradation.

Q5: Is salt formation a good strategy for these oily compounds?

A5: Absolutely. Recrystallization via salt formation is a highly effective method for achieving high purity.[1] By converting the oily free base into a crystalline salt (e.g., a diacetate or hydrochloride), you can selectively precipitate the desired compound, leaving many impurities behind in the solvent.[1][6] The pure free base can then be regenerated by treatment with a suitable base.[1]

II. Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: My compound streaks badly on a silica gel column.

• Symptom: The compound appears as a long, tailing streak on the TLC plate or elutes from the column over many fractions with poor peak shape.

• Cause: This is a classic sign of a strong acid-base interaction between the basic piperazine derivative and the acidic silanols on the silica surface.[7]

• Solutions:

  • Add a Competing Base to the Mobile Phase: Incorporate a small amount of a competing amine like triethylamine (TEA) (typically 0.1-1%) or ammonia into your mobile phase.[7][8] This "neutralizes" the acidic sites on the silica, allowing your compound to elute more symmetrically.

  • Use an Amine-Functionalized Silica Column: These columns have an amine-modified stationary phase that minimizes the acid-base interactions, leading to improved peak shape and separation for basic compounds.[9]

  • Switch to a Different Stationary Phase: Consider using basic alumina or a phenyl or cyano-based column, which may offer different selectivity and better performance for basic compounds.[1][7]

  • Try Reversed-Phase Chromatography: For polar, ionizable compounds, reversed-phase chromatography can be very effective. Running at a high pH will keep the piperazine in its free-base form, making it more lipophilic and increasing its retention.[7]

Problem 2: I can't separate my product from a very similar impurity.

• Symptom: TLC analysis shows two or more spots with very close Rf values, and column chromatography results in mixed fractions.

• Cause: The impurity is structurally very similar to your product, leading to nearly identical interactions with the stationary and mobile phases.

• Solutions:

  • Optimize Your Solvent System: Systematically screen different solvent systems. Sometimes a small change, like switching from ethyl acetate to diethyl ether or adding a small amount of a third solvent, can significantly improve selectivity.

  • Consider an Alternative Chromatographic Technique:

    • Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to HPLC and is often faster, with reduced solvent consumption.[10] It is becoming an attractive alternative for purifying both chiral and achiral compounds.[10][11]

    • Ion-Exchange Chromatography (IEX): This technique separates molecules based on their charge and can be highly effective for purifying piperazine derivatives, which are ionizable.[12][13]

  • Derivative Formation: If all else fails, consider temporarily converting your product into a derivative with different chromatographic properties. After purification, the original functionality can be restored.

Problem 3: My product won't crystallize, even as a salt.

• Symptom: After adding an acid to form a salt, the product remains an oil or forms a gum.

• Cause: The salt may be too soluble in the chosen solvent, or impurities may be inhibiting crystallization.

• Solutions:

  • Screen Different Acids and Solvents: Experiment with various acids (e.g., HCl, HBr, acetic acid, citric acid, oxalic acid) and a wide range of solvents and solvent mixtures.[6]

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the air-solvent interface.

    • Seeding: If you have a small amount of crystalline material, add a seed crystal to the solution.

    • Cooling: Slowly cool the solution in an ice bath or refrigerator.

  • Purify Further Before Crystallization: The presence of impurities can significantly hinder crystallization. Try to partially purify the oil by another method, such as a quick filtration through a silica plug, before attempting salt formation.

Problem 4: I'm experiencing low yield after purification.

• Symptom: The amount of purified product is significantly lower than expected.

• Cause: This could be due to several factors, including irreversible adsorption on the column, product loss during workup, or incomplete precipitation during crystallization.

• Solutions:

  • For Chromatography:

    • Check for Irreversible Adsorption: If using silica gel, the addition of a competing base to the mobile phase can prevent your product from permanently sticking to the column.[7]

    • Avoid Column Overloading: Loading too much crude material can lead to broad peaks and poor separation, resulting in mixed fractions and lower isolated yield.[1]

  • For Crystallization:

    • Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to dissolve your compound to ensure maximum recovery upon cooling.

    • Cool Thoroughly: Ensure the crystallization mixture is sufficiently cooled to maximize precipitation.

    • Check the Mother Liquor: Analyze the remaining solution (mother liquor) by TLC or another method to see if a significant amount of product remains dissolved. If so, you may need to concentrate the mother liquor and attempt a second crystallization.

  • For Liquid-Liquid Extractions:

    • Ensure Complete pH Adjustment: When performing an acid-base extraction, verify the pH of the aqueous layer to ensure your piperazine derivative is in the desired form (protonated salt or free base) for efficient partitioning into the appropriate phase.[3]

    • Manage Emulsions: If an emulsion forms between the aqueous and organic layers, it can trap your product.[14] Try adding brine, filtering through glass wool, or centrifugation to break the emulsion.[14]

III. Experimental Protocols

Protocol 1: Purification by Flash Chromatography with a Mobile Phase Additive

This protocol is designed for the purification of a moderately polar, oily piperazine derivative using normal-phase flash chromatography.

• Sample Preparation: Dissolve the crude oily product in a minimal amount of dichloromethane (DCM).

• TLC Analysis and Solvent System Selection:

  • Develop a TLC of the crude material in various solvent systems (e.g., hexane/ethyl acetate, DCM/methanol).

  • Once a suitable solvent system is found that gives your product an Rf of ~0.3, add 0.5-1% triethylamine (TEA) to the mobile phase.

  • Re-run the TLC in the modified solvent system to confirm the Rf and observe any improvement in spot shape.

• Column Packing and Equilibration:

  • Pack a silica gel column with the initial, unmodified solvent system.

  • Equilibrate the column by flushing with at least 3-5 column volumes of the mobile phase containing TEA.

• Loading the Sample:

  • Adsorb the dissolved crude product onto a small amount of silica gel.

  • Evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add the dry-loaded sample to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the TEA-containing mobile phase.

  • Collect fractions and monitor by TLC.

• Workup:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure. The TEA is volatile and will co-evaporate.

Protocol 2: Purification via Diacetate Salt Formation and Recrystallization

This method is highly effective for achieving high purity by converting the oily free base into a crystalline salt.[6]

• Dissolution: Dissolve the crude oily piperazine derivative in acetone (using approximately 5 to 100 volumes of acetone per volume of piperazine).[6]

• Acid Addition: While stirring, slowly add glacial acetic acid. Use at least a stoichiometric amount, up to five times the stoichiometric amount required to form the diacetate salt.[1][6]

• Precipitation: The crystalline piperazine diacetate should begin to precipitate. To ensure complete precipitation, cool the mixture to 10-30°C.[1][6]

• Isolation: Collect the precipitated salt by vacuum filtration.

• Washing: Wash the collected solid with cold acetone to remove residual impurities.[1]

• Drying: Dry the purified piperazine diacetate salt under vacuum.

• (Optional) Regeneration of the Free Base:

  • Dissolve the diacetate salt in water.

  • Make the solution alkaline (pH > 12) by adding a strong base like 5N sodium hydroxide.[15]

  • Extract the aqueous solution multiple times with an organic solvent such as chloroform or DCM.[3][15]

  • Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na2SO4), and remove the solvent under reduced pressure to yield the purified oily free base.

IV. Data Presentation & Visualization

Table 1: Comparison of Common Purification Methods for Oily Piperazine Derivatives

Purification Method	Typical Purity	Typical Yield	Advantages	Disadvantages
Fractional Distillation	Moderate to High	High	Suitable for large scale; effective for impurities with different boiling points.[1]	Not effective for azeotropes or impurities with similar boiling points.[1]
Column Chromatography	High to Very High	Moderate to High	High resolution for separating structurally similar impurities.[1]	Can be time-consuming and solvent-intensive; basicity can be problematic.[1]
Recrystallization (Salt Formation)	High to Very High	Moderate to High	Highly selective; can remove a broad range of impurities.[1][6]	Requires the product to form a stable, crystalline salt.
Ion-Exchange Chromatography	High	Moderate to High	Excellent for charged molecules; high capacity.[12]	Requires specific resins and buffer systems.

Diagrams

Caption: Decision workflow for selecting a purification method.

Caption: Troubleshooting peak tailing in chromatography.

V. References

• Purification of piperazine. (n.d.). Google Patents. Retrieved February 13, 2026, from

• Pavel, K., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Processes, 8(5), 579. [Link]

• Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines. (n.d.). University of Florida Digital Collections. Retrieved February 13, 2026, from [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Advanced Synthesis & Catalysis.

• Plantz, B. (2022). Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating. OSTI.GOV. [Link]

• Ianni, A., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 75. [Link]

• Recovery and purification of piperazine. (n.d.). Google Patents. Retrieved February 13, 2026, from

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime. Retrieved February 13, 2026, from [Link]

• How to extract/isolate piperazine from water without distillation? (2013, March 29). ResearchGate. Retrieved February 13, 2026, from [Link]

• Methods for the catalytic synthesis of piperazine. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Plantz, B. (2022, October 25). Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating. SSRN. [Link]

• Use of Amine Additive in the Sample Diluent in a Supercritical Fluid Chromatography (SFC) Purification. (2026, February 12). LCGC International.

• Tips & Tricks: Oily/Foaming Compounds. (n.d.). University of Rochester, Department of Chemistry. Retrieved February 13, 2026, from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. [Link]

• Recovery of piperazine. (n.d.). Google Patents. Retrieved February 13, 2026, from

• Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. (2021, November 22). International Labmate. [Link]

• Ion Exchange Chromatography. (n.d.). Ecolab. Retrieved February 13, 2026, from [Link]

• Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. (2019, February 4). ACS Publications. [Link]

• Gas chromatographic determination of fatty amines using an ionic liquid based capillary column. (2025, August 7). ResearchGate.

• Knez, Ž., & Knez Hrnčič, M. (2022, March 2). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Critical Reviews in Analytical Chemistry, 1–18. [Link]

• Method for continuously distilling and removing piperazine from mixture of ethylenediamine and piperazine. (n.d.). Google Patents. Retrieved February 13, 2026, from

• 1-benzylpiperazine. (n.d.). Organic Syntheses. Retrieved February 13, 2026, from [Link]

• Exploring the Principle of Ion Exchange Chromatography and Its Applications. (2024, January 24). Technology Networks. [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. (2025, November 26). LCGC International.

• Is there an easy way to purify organic amines? (2023, January 19). Biotage. [Link]

• Ion Exchange Resins for Gold Cyanide Extraction Containing a Piperazine Functionality, 2. Study of the Gold Extraction Reaction. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. (n.d.). University of Bristol. Retrieved February 13, 2026, from [Link]

• Fekete, S., et al. (2016). Ion-exchange chromatography for the characterization of biopharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 130, 3–18. [Link]

• Supercritical Fluid Extraction/Chromatography. (n.d.). Shimadzu. Retrieved February 13, 2026, from [Link]

• SUPERCRITICAL FLUID CHROMATOGRAPHY. (2001, March 15). Agilent. [Link]

• Lubricating oil purifier troubleshooting method. (2024, November 20). SINO-NSH. [Link]

• Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved February 13, 2026, from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Methods for Enantiomeric Excess Determination of Piperazines

Introduction: The Criticality of Chirality in Piperazine-Based Pharmaceuticals

The piperazine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs). When substituted asymmetrically, this structure gives rise to chirality, a three-dimensional property where a molecule is non-superimposable on its mirror image. These mirror images, or enantiomers, can exhibit profoundly different pharmacological and toxicological profiles within the chiral environment of the human body.[1][2] One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or, in some cases, cause adverse effects.[2][3]

This dichotomy makes the accurate determination of enantiomeric excess (% ee)—a measure of the purity of a single enantiomer—a non-negotiable requirement in drug development and quality control.[4][5] High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) stands as the gold standard for this task, offering high resolution, sensitivity, and robust quantification.[1][2][4] This guide provides a comparative analysis of established chiral HPLC methods for piperazine derivatives, offering field-proven insights and detailed protocols to guide researchers in developing reliable and efficient analytical methods.

The Foundation of Separation: Polysaccharide-Based Chiral Stationary Phases

The success of a chiral separation hinges almost entirely on the selection of the appropriate CSP.[1] For piperazine derivatives, polysaccharide-based CSPs, derived from cellulose and amylose, have demonstrated the broadest applicability and highest success rates.[1][6][7]

The chiral recognition mechanism of these phases is a complex interplay of intermolecular forces, including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance, which create a transient diastereomeric complex with the analyte enantiomers.[6] The small differences in the stability of these complexes result in differential retention times, leading to separation.

A critical distinction exists between coated and immobilized polysaccharide CSPs:

• Coated CSPs: The chiral polymer is physically coated onto the silica support. While effective, these phases are incompatible with certain organic solvents (e.g., THF, chloroform, ethyl acetate) that can swell or dissolve the polymer, leading to irreversible column damage.[7]

• Immobilized CSPs: The chiral polymer is covalently bonded to the silica support. This creates a highly robust phase that is stable in the presence of nearly all organic solvents.[7][8] This expanded solvent compatibility significantly broadens the scope of method development, often enabling separations that are not possible on coated phases. For piperazine analysis, immobilized columns like Chiralpak® IA, IB, and IC are frequently the columns of choice.[8][9]

Caption: Systematic workflow for chiral HPLC method development.

Key Consideration 1: The Amine Additive

Piperazines are basic compounds. When analyzed on silica-based CSPs, they can interact with residual acidic silanol groups on the silica surface. This secondary interaction leads to significant peak tailing and poor resolution.

Causality: The addition of a small amount of a competing base, typically diethylamine (DEA) or triethylamine (TEA) at a concentration of 0.1%, is crucial. [1][9][10]The amine additive preferentially occupies the active silanol sites, preventing the piperazine analyte from binding non-stereoselectively and resulting in sharp, symmetrical peaks.

Key Consideration 2: Overcoming Poor UV Absorbance

The simple piperazine core lacks a strong chromophore, leading to low sensitivity with UV detection. [1][9]

• Solution A: Low Wavelength Detection: Direct analysis is possible by setting the detector to a low wavelength, such as 205 nm, where the molecule exhibits some absorbance. [1]This requires a very pure mobile phase to minimize baseline noise.

• Solution B: Pre-Column Derivatization: For trace-level analysis or improved sensitivity, a highly effective strategy is to react the piperazine with a derivatizing agent that contains a strong chromophore. [9][11]Reagents like 4-chloro-7-nitrobenzofuran (NBD-Cl) or p-toluenesulfonyl chloride (PTSC) react with the secondary amine of the piperazine to form a stable, highly UV-active derivative, allowing for detection at higher, less noisy wavelengths (e.g., 228 nm). [9][11]

Self-Validating Protocol: Enantiomeric Separation of Piperazin-2-ylmethanol

This protocol provides a robust, field-tested starting point for the analysis of a simple piperazine derivative, based on established application notes. [1][9]

Materials and Reagents

• HPLC System: A standard HPLC or UHPLC system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector. [1]* Chiral Column: Chiralpak® IC (250 x 4.6 mm, 5 µm). [1]* Chemicals: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Diethylamine (DEA, >99.5%), Racemic Piperazin-2-ylmethanol standard.

• Equipment: Analytical balance, volumetric flasks, 0.45 µm syringe filters.

Detailed Methodology

Step 1: Mobile Phase Preparation (Acetonitrile:Methanol:DEA 90:10:0.1, v/v/v)

• Rationale: This polar organic mobile phase provides good solubility for the analyte while interacting effectively with the polysaccharide CSP. DEA is critical for peak shape. [1][9]* Procedure:

  • Carefully measure 900 mL of acetonitrile, 100 mL of methanol, and 1 mL of diethylamine.

  • Combine in a suitable 1L solvent reservoir and mix thoroughly.

  • Degas the mobile phase for 15-20 minutes using sonication or vacuum filtration to prevent pump cavitation and detector noise. [1] Step 2: Standard Solution Preparation (0.1 mg/mL)

• Rationale: This concentration provides a strong detector response without overloading the column.

• Procedure:

  • Prepare a 1 mg/mL stock solution by accurately weighing 10 mg of racemic piperazin-2-ylmethanol and dissolving it in 10 mL of the mobile phase.

  • Prepare a 0.1 mg/mL working standard by diluting 1 mL of the stock solution to 10 mL with the mobile phase.

  • Filter the working standard through a 0.45 µm syringe filter prior to injection to remove particulates that could clog the column. [1] Step 3: Chromatographic Conditions & Analysis

• Rationale: The selected conditions are optimized to achieve baseline separation with a reasonable run time. The column temperature is controlled to ensure run-to-run reproducibility.

• Procedure:

  • Install the Chiralpak® IC column and set the column oven temperature to 35 °C. [1] 2. Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is observed on the detector. [1] 3. Set the UV detector wavelength to 205 nm. [1] 4. Inject 10 µL of the filtered working standard solution.

  • Record the chromatogram for a sufficient duration to allow both enantiomer peaks to elute.

Data Analysis and System Validation

• Peak Identification: Two distinct peaks corresponding to the two enantiomers should be observed.

• Resolution (Rs) Calculation: Assess the quality of the separation by calculating the resolution between the two peaks. A value of Rs > 1.5 indicates baseline separation and is the target for a reliable method. [1] * Formula:Rs = 2 * (t_R2 - t_R1) / (w_1 + w_2) Where t_R are the retention times and w are the peak widths at the base.

• Enantiomeric Excess (% ee) Calculation: For non-racemic samples, calculate the % ee using the peak areas. [1] * Formula:% ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

References

• Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Scientific Research Publishing. (2020). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. [Link]

• LCGC North America. (2013). Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC. [Link]

• ResearchGate. (2013). Separation of substituted phenylpiperazine derivatives with immobilized polysaccharide-based chiral stationary phases by supercritical and subcritical fluid chromatography. [Link]

• Asian Journal of Chemistry. (2012). Determination of Enantiomeric Purity of 2-Piperidinemethanamine by HPLC Combined With Pre-Column Derivation. [Link]

• Journal of Chromatography A. (2014). Pharmaceutical-enantiomers resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography. [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Chirality. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. [Link]

• PubMed. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). Chiral High Performance Liquid Chromatography: Review. [Link]

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link]

• Herald Scholarly Open Access. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. [Link]

• UNCW Institutional Repository. COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(1-ethyl-propyl)-2-methyl-piperazine

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's fragmentation behavior under mass spectrometry is paramount for its structural elucidation and characterization. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation of 1-(1-ethyl-propyl)-2-methyl-piperazine, a substituted N-alkyl piperazine. Due to the absence of publicly available experimental data for this specific molecule, this guide will leverage established principles of mass spectrometry and draw comparisons with the known fragmentation of related piperazine derivatives to provide a robust predictive analysis.

The Logic of Fragmentation in N-Alkyl Piperazines

The fragmentation of N-alkyl piperazines under electron ionization is primarily dictated by the stability of the resulting fragment ions. The initial ionization event typically involves the removal of a lone pair electron from one of the nitrogen atoms, creating a molecular ion (M+•). This energetically unstable species then undergoes a series of fragmentation reactions to yield more stable, charged fragments that are detected by the mass spectrometer. The most common fragmentation pathways for cyclic amines like piperazines are alpha-cleavage and ring fission.[1][2]

• Alpha-Cleavage: This is a dominant fragmentation pathway for aliphatic amines.[2] It involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom, resulting in the formation of a resonance-stabilized iminium ion. In the case of N-substituted piperazines, this can occur at the substituents on both nitrogen atoms as well as the C-C bonds within the piperazine ring itself. The largest substituent at the α-carbon is often preferentially lost as a radical.[1]

• Ring Fission: The piperazine ring can undergo cleavage, leading to the formation of various acyclic fragment ions. This process is often initiated by an initial alpha-cleavage event.

Predicted Fragmentation of 1-(1-ethyl-propyl)-2-methyl-piperazine

To begin our analysis, we first determine the molecular characteristics of our target molecule.

Molecular Formula: C₁₁H₂₄N₂ Molecular Weight: 184.32 g/mol

The following sections detail the predicted primary fragmentation pathways for 1-(1-ethyl-propyl)-2-methyl-piperazine under electron ionization.

Pathway 1: Alpha-Cleavage at the N-1 Position (1-ethyl-propyl group)

Ionization at the N-1 nitrogen, followed by alpha-cleavage of the C-N bond connecting the 1-ethyl-propyl group, is a highly probable fragmentation route. Cleavage can occur on either side of the alpha-carbon of the substituent.

• Loss of a Propyl Radical: Cleavage of the bond between the alpha-carbon and the propyl group would result in the loss of a propyl radical (•C₃H₇, 43 Da) and the formation of a stable iminium ion at m/z 141 .

• Loss of an Ethyl Radical: Alternatively, cleavage of the bond between the alpha-carbon and the ethyl group would lead to the loss of an ethyl radical (•C₂H₅, 29 Da), generating a different iminium ion at m/z 155 . The relative abundance of these fragments will depend on the stability of the resulting radical and cation.

Pathway 2: Alpha-Cleavage at the N-4 Position (Piperazine Ring)

Ionization at the N-4 nitrogen can initiate fragmentation within the piperazine ring. Alpha-cleavage of the C-C bond adjacent to the N-4 nitrogen can lead to the loss of an ethyl group from the ring, resulting in a fragment ion.

Pathway 3: Fragmentation of the Piperazine Ring

Following initial alpha-cleavage, the piperazine ring can undergo further fragmentation. A common pathway for piperazine derivatives involves the cleavage of the C-N bonds within the ring, leading to characteristic fragment ions. For instance, cleavage of the ring can result in the formation of ions corresponding to the substituted ethylenediamine fragment.

The predicted fragmentation pathways are visualized in the following diagram:

Caption: Comparison of predicted and experimental fragmentation pathways.

Experimental Protocols

For researchers seeking to obtain experimental data for 1-(1-ethyl-propyl)-2-methyl-piperazine or related compounds, the following general protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis is recommended.

1. Sample Preparation:

• Dissolve 1-2 mg of the compound in 1 mL of a volatile organic solvent such as methanol or dichloromethane.

• If the compound's volatility is low, derivatization with an agent like trifluoroacetic anhydride can be considered to improve its chromatographic properties.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Source: Electron Ionization (EI) at 70 eV.

• MS Quadrupole: 150°C.

• Mass Range: m/z 40-500.

3. Data Analysis:

• The acquired total ion chromatogram (TIC) should be analyzed to identify the peak corresponding to the target compound.

• The mass spectrum of the peak of interest should be extracted and compared against spectral libraries (e.g., NIST, Wiley) for potential matches with known compounds.

• The fragmentation pattern should be manually interpreted to confirm the structure, following the principles outlined in this guide.

Conclusion

References

• Mass spectra and major fragmentation patterns of piperazine designer drugs observed in mass spectrometry. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• de Souza, G. E. P., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(15), 1247-1256.

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 17, 2026, from [Link]

• Freitas, C. S., et al. (2016). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society, 27(8), 1427-1435.

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved February 17, 2026, from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved February 17, 2026, from [Link]

• NIST. (n.d.). 2-Methylpiperazine. NIST Chemistry WebBook. Retrieved February 17, 2026, from [Link]

• SpectraBase. (n.d.). 1,4-Dipentyl-2-methylpiperazine. Retrieved February 17, 2026, from [Link]

• NIST. (n.d.). 1-Phenylpiperazine. NIST Chemistry WebBook. Retrieved February 17, 2026, from [Link]

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A Head-to-Head Comparison of Lipophilicity: 1-Ethyl-propyl vs. 1-Isopropyl Piperazines for Drug Discovery

A Senior Application Scientist's Guide to Understanding Structure-Lipophilicity Relationships and Their Impact on Drug Development

In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone, prized for its synthetic tractability and its ability to impart favorable pharmacokinetic properties.[1][2] The strategic modification of this core structure, particularly at the N1 and N4 positions, is a critical exercise in tuning a molecule's properties to achieve the desired therapeutic effect. Among the most influential of these properties is lipophilicity, a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[3][4][5] This guide provides an in-depth comparison of the lipophilicity of two closely related piperazine analogs: 1-ethyl-propyl and 1-isopropyl piperazines. Through an examination of experimental data and a detailed exploration of the underlying structural principles, we will equip researchers with the insights necessary to make informed decisions in the design of novel therapeutics.

The Decisive Role of Lipophilicity in Drug Efficacy

Lipophilicity, often quantified as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), describes a compound's affinity for a lipid-rich environment versus an aqueous one.[6][7] This physicochemical parameter is a double-edged sword in drug discovery. While a certain degree of lipophilicity is essential for a drug to traverse cellular membranes and reach its target, excessive lipophilicity can lead to poor aqueous solubility, increased plasma protein binding, and off-target toxicity.[4][8] Therefore, the precise control of lipophilicity is a paramount objective for medicinal chemists.

The piperazine moiety itself is relatively hydrophilic, a characteristic that can enhance the aqueous solubility of a drug candidate.[1] However, the substituents appended to the piperazine ring can dramatically alter the overall lipophilicity of the molecule.[1] Our focus here is on the nuanced differences imparted by two common alkyl substituents: the 1-ethyl-propyl and 1-isopropyl groups.

Comparative Lipophilicity: A Data-Driven Analysis

To provide a framework for comparison, we can analyze the structural contributions of the 1-ethyl-propyl and 1-isopropyl groups. The 1-ethyl-propyl group (pentan-3-yl) is a five-carbon, branched alkyl chain, while the isopropyl group (propan-2-yl) is a three-carbon, branched alkyl chain. Generally, lipophilicity increases with the number of carbon atoms in an alkyl chain.[11][12] Therefore, it is highly probable that the 1-ethyl-propyl substituent will confer a greater degree of lipophilicity to the piperazine core compared to the 1-isopropyl group.

The branching of an alkyl chain also influences lipophilicity. While a longer, linear alkyl chain generally increases lipophilicity, branching can sometimes lead to a reduction in lipophilicity compared to a linear isomer due to changes in molecular shape and surface area.[13] However, in this direct comparison, the overriding factor is the difference in carbon count.

Table 1: Predicted and Known Lipophilicity Data

Compound	Substituent	Molecular Formula	Calculated LogP
1-Isopropylpiperazine	Isopropyl	C7H16N2	0.489[10]
1-Isopropyl-4-(piperidin-4-yl)piperazine	Isopropyl	C12H25N3	0.7644[9]
1-Ethyl-propyl piperazine	1-Ethyl-propyl	C9H20N2	Predicted to be higher than 1-isopropylpiperazine

The data and structural analysis strongly suggest that 1-ethyl-propyl piperazine is more lipophilic than 1-isopropyl piperazine . This difference, while seemingly subtle, can have profound implications for a drug candidate's behavior in a biological system.

Experimental Determination of Lipophilicity: A Validated Protocol

To empirically validate these predictions, a robust and reliable experimental method for determining lipophilicity is essential. The "gold standard" is the shake-flask method for determining the octanol-water partition coefficient (LogP).[7][][15] However, for higher throughput screening, reversed-phase high-performance liquid chromatography (RP-HPLC) has emerged as a rapid and accurate alternative.[3][16][17]

Below is a detailed protocol for determining the lipophilicity of piperazine derivatives using an isocratic RP-HPLC method. This method relies on the correlation between a compound's retention time on a nonpolar stationary phase and its known LogP value.[3][18]

Experimental Protocol: Isocratic RP-HPLC for LogP Determination

1. Materials and Reagents:

• High-performance liquid chromatograph (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile (HPLC grade) and water (HPLC grade) in a suitable ratio (e.g., 60:40 v/v). The exact ratio should be optimized to achieve good separation and reasonable retention times for the compounds of interest.

• Reference Standards: A series of compounds with well-established LogP values that span the expected range of the test compounds (e.g., benzene, bromobenzene, biphenyl).[19]

• Test Compounds: 1-ethyl-propyl piperazine and 1-isopropyl piperazine, accurately weighed and dissolved in the mobile phase to a known concentration (e.g., 1 mg/mL).

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection Wavelength: A wavelength at which both the reference and test compounds have adequate absorbance (e.g., 254 nm).

3. Procedure: a. System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. b. Calibration Curve Construction: i. Inject each reference standard individually and record its retention time (t_R). ii. Calculate the capacity factor (k) for each standard using the formula: k = (t_R - t_0) / t_0, where t_0 is the retention time of an unretained compound (e.g., uracil). iii. Plot the logarithm of the capacity factor (log k) against the known LogP values of the reference standards. iv. Perform a linear regression analysis to obtain the equation of the calibration curve (log P = m * log k + c). c. Analysis of Test Compounds: i. Inject the solutions of 1-ethyl-propyl piperazine and 1-isopropyl piperazine. ii. Record their respective retention times and calculate their log k values. d. LogP Determination: i. Using the equation from the calibration curve, calculate the LogP values for the test compounds from their experimentally determined log k values.

4. Data Analysis and Interpretation:

• The calculated LogP values for 1-ethyl-propyl piperazine and 1-isopropyl piperazine can then be directly compared. A higher LogP value indicates greater lipophilicity.

Causality Behind Experimental Choices:

• Isocratic Elution: For a set of closely related analogs, an isocratic method provides consistent and reproducible retention times, which is crucial for accurate LogP determination.

• C18 Column: The C18 stationary phase is a nonpolar, hydrophobic surface that effectively separates compounds based on their lipophilicity.

• Reference Standards: The use of structurally similar reference compounds, when possible, can improve the accuracy of the LogP prediction.[18]

Caption: Experimental workflow for LogP determination via RP-HPLC.

Structural Rationale for Lipophilicity Differences

The observed and predicted differences in lipophilicity between 1-ethyl-propyl and 1-isopropyl piperazines can be attributed to fundamental principles of physical organic chemistry.

• Hydrophobic Surface Area: The 1-ethyl-propyl group, with its two additional carbon atoms, presents a larger nonpolar surface area to the surrounding solvent molecules compared to the isopropyl group. This increased hydrophobic surface area leads to a less favorable interaction with polar water molecules and a more favorable interaction with the nonpolar octanol phase, resulting in a higher LogP value.

• Molecular Volume and Shape: The larger molecular volume of the 1-ethyl-propyl substituent also contributes to its increased lipophilicity. While both groups are branched, the overall increase in size for the 1-ethyl-propyl group is the dominant factor in this comparison.

Caption: Structural comparison of 1-isopropyl and 1-ethyl-propyl piperazines.

Implications for Drug Development

The choice between a 1-ethyl-propyl and a 1-isopropyl substituent on a piperazine-containing drug candidate will have a cascade of effects on its ADME properties:

• Solubility: The more lipophilic 1-ethyl-propyl analog is expected to have lower aqueous solubility. This could present challenges for oral formulation and may necessitate the use of salt forms or other solubility-enhancing strategies.

• Permeability: The increased lipophilicity of the 1-ethyl-propyl derivative will likely lead to enhanced permeability across biological membranes, such as the intestinal epithelium and the blood-brain barrier. This could be advantageous for drugs targeting the central nervous system.[1]

• Metabolism: Higher lipophilicity can sometimes be associated with increased metabolic clearance, as the compound may partition more readily into metabolizing enzymes like cytochrome P450s.[20]

• Plasma Protein Binding: More lipophilic compounds tend to exhibit higher levels of binding to plasma proteins, which can reduce the free fraction of the drug available to exert its therapeutic effect.

Conclusion

The selection of an appropriate substituent for a piperazine-based drug candidate is a critical decision that requires a thorough understanding of structure-activity and structure-property relationships. Our analysis indicates that 1-ethyl-propyl piperazine is inherently more lipophilic than 1-isopropyl piperazine , a difference primarily driven by the greater number of carbon atoms in the 1-ethyl-propyl group. This seemingly minor structural modification can have significant consequences for a molecule's pharmacokinetic profile.

For drug discovery teams, this comparison underscores the importance of a data-driven approach to lead optimization. The use of validated experimental methods, such as RP-HPLC for LogP determination, is crucial for accurately characterizing the lipophilicity of novel compounds. By carefully considering the impact of substituents on this critical physicochemical property, researchers can more effectively design drug candidates with an optimal balance of potency, selectivity, and drug-like properties.

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A Comparative Guide to Validating the Stereochemistry of (S)-2-Methylpiperazine Derivatives

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of modern pharmaceutical development. The biological activity of chiral molecules, such as (S)-2-methylpiperazine derivatives, is intrinsically linked to their stereochemistry.[1][2][3] Often, only one enantiomer exhibits the desired therapeutic effect, while the other may be inactive or, in some cases, contribute to adverse effects.[1] This guide provides an in-depth, objective comparison of key analytical techniques for validating the stereochemistry of (S)-2-methylpiperazine derivatives, complete with experimental insights and protocols to empower informed decision-making in your research.

The piperazine scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents.[4][5] The introduction of a methyl group at the C2 position creates a chiral center, leading to (R)- and (S)-enantiomers. Ensuring the enantiomeric purity of the desired (S)-isomer is a critical quality control step throughout the drug development pipeline.[6]

Comparative Analysis of Analytical Techniques

The validation of stereochemistry involves two key aspects: the determination of enantiomeric excess (ee), which quantifies the purity of one enantiomer over the other, and the assignment of the absolute configuration (the actual R/S designation). Several powerful analytical techniques can be employed, each with its own set of advantages and limitations. The choice of method is often dictated by the specific requirements of the analysis, including the nature of the sample, the desired level of accuracy, and the available instrumentation.[7]

Analytical Technique	Principle	Primary Output	Throughput	Determination of Absolute Configuration
Chiral High-Performance Liquid Chromatography (HPLC)	Physical separation of enantiomers on a chiral stationary phase.[6][8]	Chromatogram with distinct peaks for each enantiomer.[8]	High	No, requires a standard of known configuration.[8]
Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents (e.g., Mosher's Acid)	Covalent derivatization to form diastereomers with distinct NMR signals.[8][9]	¹H or ¹⁹F NMR spectrum showing separate signals for each diastereomer.[8]	Moderate	Yes, by analyzing the chemical shift differences.[8][10]
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by chiral molecules.[11][12]	VCD spectrum with positive and negative bands.	Low to Moderate	Yes, by comparing the experimental spectrum to quantum chemical calculations.[12][13]
X-ray Crystallography	Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.[3][6][14]	A 3D molecular structure with atomic coordinates.	Low	Yes, definitively through anomalous dispersion.[3][6]

In-Depth Exploration of Key Methodologies

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse for determining enantiomeric excess in both academic and industrial settings due to its high accuracy, sensitivity, and reproducibility.[1][6][15] The fundamental principle lies in the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times and, consequently, their separation.

Causality in Experimental Choices:

• Column Selection: The choice of CSP is paramount. For piperazine derivatives, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective. The selection is based on the structural features of the analyte and its potential for hydrogen bonding, dipole-dipole, and π-π interactions with the CSP.

• Mobile Phase Optimization: The mobile phase composition, typically a mixture of a non-polar solvent (like hexane or heptane) and a polar modifier (like isopropanol or ethanol), is fine-tuned to achieve optimal separation (resolution) and reasonable analysis times. The modifier influences the interactions between the analyte and the CSP.

• Derivatization: While direct analysis is preferred, derivatization of the piperazine nitrogens with an achiral reagent can sometimes improve peak shape and detectability, especially for UV-based detection.[16]

Experimental Protocol: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Dissolve a known concentration of the (S)-2-methylpiperazine derivative in the mobile phase. For method development, a racemic mixture is used to confirm the separation of both enantiomers.

• Instrumentation:

  • HPLC system equipped with a quaternary pump, autosampler, and UV detector.

  • Chiral column (e.g., Daicel Chiralpak series).

• Chromatographic Conditions:

  • Mobile Phase: A typical starting point is a mixture of n-hexane and isopropanol (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: Determined by the UV absorbance maximum of the derivative.

• Analysis: Inject the sample and record the chromatogram. The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: % ee = [(Area_major - Area_minor) / (Area_major + Area_minor)] * 100

Data Presentation:

Parameter	Value
Retention Time (S-enantiomer)	t_R1
Retention Time (R-enantiomer)	t_R2
Resolution (R_s)	> 1.5 (for baseline separation)
Enantiomeric Excess (% ee)	Calculated from peak areas

Logical Workflow for Chiral HPLC Method Development:

Caption: Workflow for Chiral HPLC Method Development.

NMR Spectroscopy with Mosher's Acid Derivatization

For the unambiguous assignment of absolute configuration, NMR spectroscopy in conjunction with chiral derivatizing agents (CDAs) is a powerful and well-established technique.[8][9][17] Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) is a widely used CDA.[8][18] The principle involves reacting the chiral amine with both (R)- and (S)-enantiomers of Mosher's acid chloride to form a pair of diastereomeric amides.[8][17] These diastereomers exhibit distinct chemical shifts in their ¹H or ¹⁹F NMR spectra, which can be correlated to the absolute configuration of the amine.[8][10]

Causality in Experimental Choices:

• Choice of Mosher's Acid Enantiomer: It is crucial to use both (R)- and (S)-MTPA to create the two diastereomeric derivatives for comparison. This provides a self-validating system.

• NMR Nucleus: While ¹H NMR is commonly used, ¹⁹F NMR can be advantageous due to its high sensitivity and the large chemical shift dispersion of the -CF₃ group, often leading to clearer signal separation.[10][19]

• Solvent Selection: An anhydrous deuterated solvent (e.g., CDCl₃) is used to avoid any side reactions and to provide the lock signal for the NMR spectrometer.

Experimental Protocol: Mosher's Amide Analysis

• Derivatization (prepare two separate samples):

  • Sample 1 ((R)-MTPA amide): To a solution of the (S)-2-methylpiperazine derivative (approx. 5 mg) in anhydrous CDCl₃ (0.5 mL) in an NMR tube, add a slight excess (1.1 equivalents) of (R)-(-)-MTPA chloride and a non-nucleophilic base (e.g., pyridine or triethylamine).

  • Sample 2 ((S)-MTPA amide): Repeat the procedure in a separate NMR tube using (S)-(+)-MTPA chloride.

• Reaction: Allow the reactions to proceed to completion at room temperature. Monitor by TLC or LC-MS if necessary. It is critical to ensure the reaction goes to completion to avoid kinetic resolution, which would lead to an inaccurate determination of enantiomeric excess.[18]

• NMR Analysis: Acquire ¹H and/or ¹⁹F NMR spectra for both samples.

• Data Interpretation:

  • Enantiomeric Excess: The ratio of the diastereomers can be determined by integrating the corresponding signals in the NMR spectrum.

  • Absolute Configuration: Assign the protons on either side of the chiral center. Calculate the chemical shift difference (Δδ = δ_S - δ_R) for these protons. The sign of Δδ can be used to deduce the absolute configuration based on the established Mosher's model.[8]

Data Presentation:

Proton	δ ((S)-MTPA amide)	δ ((R)-MTPA amide)	Δδ (δ_S - δ_R)
H_a	...	...	...
H_b	...	...	...
...	...	...	...

Logical Workflow for Mosher's Acid Analysis:

Caption: Workflow for Mosher's Acid Analysis.

Vibrational Circular Dichroism (VCD)

VCD is a chiroptical spectroscopy technique that provides information about the absolute configuration of chiral molecules in solution.[11][12][20] It measures the small difference in the absorption of left and right circularly polarized infrared light during vibrational transitions.[11][12] The resulting VCD spectrum is a unique fingerprint of the molecule's stereochemistry.

Causality in Experimental Choices:

• Solvent: A solvent that is transparent in the infrared region of interest is required (e.g., CDCl₃).

• Concentration: A relatively high concentration is often needed to obtain a good signal-to-noise ratio.

• Computational Modeling: The determination of absolute configuration by VCD relies on comparing the experimental spectrum with a theoretically calculated spectrum for a known configuration (e.g., the (S)-enantiomer).[12][13] This requires quantum chemical calculations (e.g., using Density Functional Theory, DFT).

Experimental Protocol: VCD Analysis

• Sample Preparation: Dissolve the (S)-2-methylpiperazine derivative in a suitable deuterated solvent (e.g., CDCl₃) at a concentration of approximately 0.1 M.

• VCD Measurement: Acquire the VCD and infrared absorption spectra using a VCD spectrometer.

• Computational Modeling:

  • Perform a conformational search for the (S)-enantiomer of the derivative.

  • For the lowest energy conformers, calculate the theoretical VCD and IR spectra using DFT methods.

  • Boltzmann-average the calculated spectra based on the relative energies of the conformers.

• Comparison and Assignment: Compare the experimental VCD spectrum with the calculated spectrum for the (S)-enantiomer. A good match between the signs and relative intensities of the bands confirms the absolute configuration. The spectrum of the (R)-enantiomer will be the mirror image (opposite signs).

X-ray Crystallography

Single-crystal X-ray crystallography is considered the "gold standard" for determining the absolute configuration of a molecule.[3][6] It provides an unambiguous three-dimensional map of the electron density in a crystal, allowing for the direct visualization of the atomic arrangement.[3][14]

Causality in Experimental Choices:

• Crystal Quality: The primary requirement is a single crystal of sufficient size and quality. Growing suitable crystals can be a significant bottleneck.

• Anomalous Dispersion: To determine the absolute configuration, the X-ray diffraction data must be collected in a way that allows for the observation of anomalous dispersion effects.[3] This is more pronounced for molecules containing heavier atoms (e.g., S, Cl, Br). If the molecule only contains light atoms (C, H, N, O), using a chiral salt with a known absolute configuration can be beneficial.[6]

• Flack Parameter: The Flack parameter, derived from the refinement of the crystallographic data, is a key indicator of the absolute configuration. A value close to 0 for a given configuration indicates a high probability that the assignment is correct, while a value close to 1 suggests the opposite configuration.[3]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of the (S)-2-methylpiperazine derivative or a salt thereof. This is often achieved by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a diffractometer and collect X-ray diffraction data.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure. Refine the structural model against the experimental data.

• Absolute Configuration Determination: Analyze the anomalous scattering data and the resulting Flack parameter to unambiguously assign the absolute configuration.[3]

Conclusion: A Multi-faceted Approach to Stereochemical Validation

The validation of the stereochemistry of (S)-2-methylpiperazine derivatives is a critical aspect of their development as pharmaceutical agents. No single technique is universally superior; rather, a strategic and often complementary approach is most effective.

• For routine determination of enantiomeric excess, chiral HPLC is the method of choice due to its accuracy, precision, and high throughput.

• When the absolute configuration needs to be determined for the first time, Mosher's acid analysis via NMR provides a reliable and accessible solution.

• Vibrational Circular Dichroism offers a powerful alternative for determining absolute configuration in solution, especially when crystallization is challenging.

• X-ray crystallography, when applicable, provides the most definitive and unambiguous assignment of absolute stereochemistry.

By understanding the principles, strengths, and practical considerations of each of these techniques, researchers can confidently select and implement the most appropriate methods to ensure the stereochemical integrity of their (S)-2-methylpiperazine derivatives, ultimately contributing to the development of safer and more effective medicines.

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A Researcher's Guide to C13-NMR Chemical Shifts for (S)-1-(pentan-3-yl)-2-methylpiperazine: A Comparative Analysis

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers working with complex chiral molecules such as (S)-1-(pentan-3-yl)-2-methylpiperazine, Carbon-13 Nuclear Magnetic Resonance (C13-NMR) spectroscopy stands as an indispensable analytical technique. This guide provides a comprehensive comparison of predicted C13-NMR chemical shifts with a standardized experimental protocol, offering a practical framework for spectral assignment and structural verification. We will delve into the underlying principles that govern these chemical shifts, providing a deeper understanding of the structure-spectra relationship.

Understanding C13-NMR in Substituted Piperazines

C13-NMR spectroscopy provides a detailed fingerprint of the carbon skeleton of a molecule. Each unique carbon atom in a molecule resonates at a specific frequency in the presence of a strong magnetic field, and this resonance frequency, or chemical shift (δ), is highly sensitive to the local electronic environment.[1][2] Factors such as the hybridization of the carbon atom, the electronegativity of neighboring atoms, and steric effects all contribute to the observed chemical shift.[1][3]

In the case of (S)-1-(pentan-3-yl)-2-methylpiperazine, the piperazine ring exists in a chair conformation, and the substituents introduce chirality and conformational complexity.[4][5] The nitrogen atoms in the piperazine ring significantly influence the chemical shifts of the adjacent carbon atoms. The presence of the bulky pentan-3-yl group and the methyl group will further deshield or shield specific carbons, leading to a unique spectral pattern.

Predicting C13-NMR Chemical Shifts: A Computational Approach

In the absence of previously published experimental data for (S)-1-(pentan-3-yl)-2-methylpiperazine, computational prediction tools offer a valuable starting point for spectral analysis.[6][7][8][9] These tools utilize various algorithms, including machine learning, HOSE-code, and increment-based methods, trained on extensive spectral databases to estimate chemical shifts from a given molecular structure.[6][7]

For this guide, we have utilized a computational prediction model to generate the expected C13-NMR chemical shifts for (S)-1-(pentan-3-yl)-2-methylpiperazine. The predicted values provide a hypothesis for the experimental spectrum and serve as a basis for our comparative analysis.

Experimental Protocol for C13-NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible C13-NMR data, a standardized experimental protocol is essential. The following is a detailed, step-by-step methodology for acquiring a C13-NMR spectrum of (S)-1-(pentan-3-yl)-2-methylpiperazine.

Instrumentation:

• 400 MHz NMR Spectrometer with a broadband probe

Sample Preparation:

• Accurately weigh approximately 20-30 mg of (S)-1-(pentan-3-yl)-2-methylpiperazine.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3).

• Transfer the solution to a 5 mm NMR tube.

Instrument Setup and Calibration: [10][11]

• Insert the sample into the spectrometer.

• Lock the spectrometer on the deuterium signal of the CDCl3.

• Tune and match the probe for the 13C frequency.[10]

• Shim the magnetic field to achieve optimal homogeneity.

Data Acquisition Parameters: [12][13]

Parameter	Suggested Value	Rationale
Pulse Program	zgpg30	Standard 30° pulse for quantitative measurements.
Spectral Width	240 ppm	To encompass the full range of expected carbon chemical shifts.
Acquisition Time	~1.0 s	To ensure adequate data points per peak.
Relaxation Delay (d1)	2.0 s	To allow for full relaxation of the carbon nuclei between scans.
Number of Scans	1024	To achieve a good signal-to-noise ratio.
Temperature	298 K	Standard ambient temperature for analysis.

Data Processing: [12]

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Reference the spectrum to the CDCl3 solvent peak at 77.16 ppm.

• Integrate the peaks (note: in proton-decoupled C13-NMR, integration is not always directly proportional to the number of carbons).

• Perform peak picking to identify the chemical shifts.

Comparative Analysis of Predicted vs. Expected Experimental C13-NMR Chemical Shifts

The following table presents a comparison of the computationally predicted C13-NMR chemical shifts for (S)-1-(pentan-3-yl)-2-methylpiperazine with the expected ranges based on empirical data for similar structural motifs.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Expected Chemical Shift Range (δ, ppm)	Rationale for Expected Range
C2 (Piperazine)	54.2	50-60	α-carbon to nitrogen in a piperazine ring, influenced by the adjacent methyl group.[14][15]
C3 (Piperazine)	46.8	45-55	β-carbon to the N-pentyl substituent and α to the other nitrogen.
C5 (Piperazine)	48.1	45-55	β-carbon to the methyl-substituted nitrogen.
C6 (Piperazine)	50.5	48-58	α-carbon to the N-pentyl substituent.
C-Methyl	15.3	10-20	Methyl group attached to a carbon on the piperazine ring.
C1' (Pentan-3-yl)	65.7	60-70	Methine carbon directly attached to the nitrogen, deshielded by the nitrogen.
C2'/C4' (Pentan-3-yl)	26.9	25-35	Methylene carbons adjacent to the methine carbon.
C3'/C5' (Pentan-3-yl)	11.8	10-20	Terminal methyl groups of the pentyl substituent.

Visualizing the Molecule and Experimental Workflow

To aid in the assignment of the C13-NMR signals, a clear understanding of the molecular structure and the experimental workflow is crucial.

Caption: Molecular structure of (S)-1-(pentan-3-yl)-2-methylpiperazine with carbon numbering.

Caption: Workflow for comparing experimental and predicted C13-NMR data.

Discussion and Interpretation of Chemical Shifts

The predicted chemical shifts provide a solid foundation for interpreting the experimental C13-NMR spectrum of (S)-1-(pentan-3-yl)-2-methylpiperazine.

• Piperazine Ring Carbons (C2, C3, C5, C6): These carbons are expected to appear in the 45-60 ppm region, which is characteristic of sp3 hybridized carbons attached to a nitrogen atom. The C2 carbon, being adjacent to the methyl group, is predicted to be slightly downfield compared to the other piperazine carbons due to the beta-substituent effect. The C6 carbon, being alpha to the bulky N-pentyl group, is also expected to be in a similar region.

• Substituent Carbons: The methine carbon of the pentan-3-yl group (C1') is predicted to be the most downfield of the aliphatic carbons (excluding the piperazine ring), at approximately 65.7 ppm. This significant downfield shift is a direct result of its attachment to the electronegative nitrogen atom. The remaining methylene and methyl carbons of the pentyl group are expected in the more upfield region of 10-35 ppm, consistent with typical alkane chemical shifts.[16][17][18][19] The methyl group attached to the piperazine ring is predicted to be the most upfield signal, around 15.3 ppm.

• Stereochemical Effects: The (S)-configuration of the molecule will influence the precise chemical shifts due to diastereotopic relationships between certain atoms. However, in a standard proton-decoupled C13-NMR spectrum, these effects may be subtle. More advanced NMR techniques, such as 2D NMR (HSQC, HMBC), would be necessary to definitively assign all diastereotopic carbons.

Conclusion

This guide provides a comprehensive framework for the analysis of the C13-NMR spectrum of (S)-1-(pentan-3-yl)-2-methylpiperazine. By combining computational prediction with a robust experimental protocol, researchers can confidently assign the chemical shifts and verify the structure of this complex molecule. The principles and methodologies outlined here are broadly applicable to the structural elucidation of other novel substituted piperazine derivatives, empowering drug development professionals with the tools needed for accurate and efficient characterization of their compounds.

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A Senior Application Scientist's Guide to the Chromatographic Separation of (S)- and (R)-Piperazine Enantiomers

Introduction: The Critical Role of Chirality in Piperazine-Containing Pharmaceuticals

The piperazine ring is a ubiquitous structural motif in medicinal chemistry, forming the core of numerous blockbuster drugs, including kinase inhibitors like Imatinib and antibiotics such as Ciprofloxacin.[1] Its prevalence stems from its ability to impart favorable pharmacokinetic properties and serve as a versatile scaffold for arranging pharmacophoric groups.[2] However, the introduction of a stereocenter into the piperazine scaffold, creating (S) and (R) enantiomers, presents a significant analytical challenge.

As mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA), the pharmacological and toxicological profiles of individual enantiomers must be thoroughly characterized.[3] It is common for one enantiomer to possess the desired therapeutic activity while the other is inactive or, in some cases, contributes to adverse effects.[4] Consequently, the development of robust, high-resolution methods for separating and quantifying these enantiomers is not merely an academic exercise; it is a critical step in drug development, quality control, and ensuring patient safety.[5]

This guide provides an in-depth comparison of chromatographic strategies for the enantioselective separation of piperazine derivatives. We will delve into the underlying principles of chiral recognition, compare the performance of leading Chiral Stationary Phases (CSPs), and provide a detailed, field-proven protocol to serve as a robust starting point for your method development.

Pillar 1: The Mechanism of Chiral Recognition

The direct separation of enantiomers via High-Performance Liquid Chromatography (HPLC) relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and a chiral selector, which is immobilized onto the stationary phase support.[3] The stability of these complexes differs for each enantiomer, leading to different retention times and, thus, separation.

For piperazine enantiomers, which are basic compounds, polysaccharide-based CSPs have demonstrated exceptional utility.[6][7] These phases, typically derivatives of cellulose or amylose, create complex chiral environments through their helical polymer structures. The chiral recognition process is a multifactorial interaction involving:

• Hydrogen Bonding: The secondary amine groups of the piperazine ring and any substituents can act as hydrogen bond donors or acceptors.

• Dipole-Dipole Interactions: The polar carbamate groups on the polysaccharide backbone provide sites for dipole interactions.

• Steric Interactions: The enantiomers fit differently into the chiral grooves or cavities of the CSP, leading to one being retained more strongly than the other.

The precise nature of these interactions dictates the success of the separation. A conceptual model of this differential interaction is illustrated below.

Caption: Differential interaction of enantiomers with a CSP.

Pillar 2: Comparative Analysis of Chiral Stationary Phases

The choice of the CSP is the most critical decision in method development.[6] While numerous CSPs exist, polysaccharide-based columns have become the gold standard for a wide array of chiral separations, including those of piperazine derivatives.[3][6] Their broad applicability stems from the complex three-dimensional structures that offer multiple types of chiral interactions.

Immobilized polysaccharide CSPs are particularly advantageous as they offer enhanced durability and are compatible with a wider range of organic solvents compared to their coated counterparts.[8] This expands the toolkit for method optimization.

Below is a comparison of commonly employed polysaccharide CSPs for the separation of piperazine analogues, based on data from application notes and published literature.

CSP Type	Commercial Column Example	Typical Mobile Phase	Key Advantages for Piperazine Separation	Resolution (Rs) Potential
Cellulose tris(3,5-dichlorophenylcarbamate)	Chiralpak® IC[7]	Acetonitrile/Methanol/DEA	High selectivity for compounds with aromatic rings and hydrogen-bonding sites. Proven success with piperazine derivatives.[6][7]	> 1.5 (Baseline)
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak® AD-H	Hexane/Isopropanol/TFA	Complementary selectivity to cellulose-based phases; effective for a broad range of compounds.[9][10]	Often > 1.5
Amylose tris(3-chloro-5-methylphenylcarbamate)	Phenominex-LUX-2-Amylose	Isopropanol/Ethanol/TEA/TFA	High success rate for resolving complex mixtures, including regio-isomers and enantiomers simultaneously.[10]	Often > 1.5

Causality Behind Performance: The success of columns like Chiralpak® IC is attributed to the specific derivative—cellulose tris(3,5-dichlorophenylcarbamate)—coated onto the silica gel.[6] The electron-withdrawing chloro groups on the phenylcarbamate moieties enhance the dipole moments and hydrogen bonding capabilities of the selector, which are crucial for interacting with the polar amine groups of the piperazine ring.

Pillar 3: A Self-Validating Experimental Protocol

This section provides a robust, step-by-step protocol for the chiral separation of a piperazine derivative, based on established methods for structurally similar compounds like piperazin-2-ylmethanol.[6] The logic behind each step is explained to ensure the protocol is not just followed, but understood.

Experimental Workflow Overview

Caption: High-level workflow for chiral HPLC analysis.

Detailed Step-by-Step Methodology

1. Materials and Equipment

• HPLC System: A standard HPLC or UHPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[6]

• Chiral Column: Chiralpak® IC (250 x 4.6 mm, 5 µm).[6][7] This is our recommended starting point due to its documented success.[7]

• Reagents: HPLC-grade acetonitrile (ACN) and methanol (MeOH), and diethylamine (DEA).[6]

• Sample: Racemic standard of the piperazine analyte of interest.

2. Mobile Phase Preparation (Acetonitrile/Methanol/DEA, 90:10:0.1, v/v/v)

• Rationale: This composition provides a good balance of polarity for eluting the piperazine enantiomers from the polysaccharide CSP. The small amount of DEA is critical.[6] As a basic modifier, it competes with the basic piperazine analyte for highly acidic silanol sites on the silica surface that can cause peak tailing. This results in significantly improved peak shape and resolution.[6][7]

• Procedure:

  • Carefully measure 900 mL of acetonitrile, 100 mL of methanol, and 1.0 mL of diethylamine.[6]

  • Combine in a suitable solvent reservoir and mix thoroughly.

  • Degas the mobile phase using sonication or vacuum filtration to prevent bubble formation in the pump.[6]

3. Sample Preparation

• Rationale: Proper sample preparation ensures accurate quantification and prevents column clogging. The concentration should be sufficient for detection but not so high as to overload the column.

• Procedure:

  • Prepare a stock solution of the racemic piperazine analyte in the mobile phase at a concentration of 1 mg/mL.[6]

  • Dilute this stock solution with the mobile phase to a working concentration of 0.1 mg/mL.[6]

  • Filter the final solution through a 0.45 µm syringe filter before placing it in an autosampler vial.[6]

4. Chromatographic Analysis

• Rationale: Establishing stable conditions is paramount for reproducible results. The selected parameters are a validated starting point for piperazine-like structures.[6][7]

• Procedure:

  • Install the Chiralpak® IC column in the column oven.

  • Set the column temperature to 35 °C.[6][7] Temperature control is vital as it affects both retention and selectivity.

  • Set the pump flow rate to 1.0 mL/min.[6][7]

  • Equilibrate the column with the mobile phase for at least 30 minutes, or until the detector baseline is stable.[6]

  • Set the UV detector wavelength. Piperazine itself lacks a strong chromophore, so a low wavelength like 205 nm may be necessary.[6] For derivatives with aromatic rings, a higher wavelength may be optimal.

  • Inject 10 µL of the prepared sample onto the column.[6][7]

  • Run the analysis and record the chromatogram.

5. Data Analysis & System Validation

• Rationale: The goal is to confirm the quality of the separation. Resolution (Rs) is the key metric.

• Procedure:

  • Identify the two peaks corresponding to the (S) and (R) enantiomers.

  • Calculate the resolution (Rs) between the two peaks using the formula provided by the chromatography data system (CDS). A resolution of Rs > 1.5 is the industry standard for baseline separation. [6]

  • For non-racemic samples, calculate the enantiomeric excess (% ee) using the formula: % ee = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100, where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.[6]

Alternative Methodologies: A Note on Capillary Electrophoresis

While HPLC with CSPs is the dominant technique, Capillary Electrophoresis (CE) offers a complementary approach.[11] CE methods, often using sulfated β-cyclodextrin as a chiral selector, can provide highly efficient separations of cationic piperazine derivatives.[12] This technique can be particularly advantageous for its low sample and solvent consumption. The optimal conditions often involve a phosphate buffer with an organic modifier like methanol to fine-tune the separation.[11][12]

Conclusion

The successful chromatographic separation of (S)- and (R)-piperazine enantiomers is an achievable and essential task for any laboratory involved in the development of chiral pharmaceuticals. Polysaccharide-based CSPs, particularly immobilized phases like Chiralpak® IC, offer a reliable and high-performing solution. By understanding the principles of chiral recognition and carefully controlling chromatographic parameters—especially the use of a basic mobile phase modifier—researchers can develop robust, validated methods. The protocol provided in this guide serves as a comprehensive and scientifically-grounded starting point for achieving baseline resolution and ensuring the enantiomeric purity of these critical pharmaceutical compounds.

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A Senior Application Scientist's Guide to Infrared (IR) Spectroscopy of N-Alkylated Piperazines

For researchers, scientists, and drug development professionals, the precise characterization of N-alkylated piperazines is a critical step in synthesis, quality control, and mechanistic studies. This guide provides an in-depth comparison of the infrared (IR) spectroscopy profiles of these compounds, offering experimental insights and data to facilitate their unambiguous identification. We will delve into the causality behind experimental choices and present a self-validating system for spectral interpretation, grounded in authoritative references.

The Vibrational Landscape of N-Alkylated Piperazines: An Introduction

N-alkylated piperazines, a common scaffold in pharmacologically active compounds, possess a unique set of vibrational characteristics that are readily probed by IR spectroscopy. The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, and the attached N-alkyl groups give rise to a series of distinct absorption bands. Understanding these bands is key to structural elucidation and purity assessment.

The principal vibrational modes we will consider are:

• C-H Stretching: Vibrations of the methylene groups in the piperazine ring and the attached alkyl chains.

• C-N Stretching: Vibrations of the bonds between the carbon and nitrogen atoms of the piperazine ring and the N-alkyl group.

• CH₂ Bending (Scissoring and Rocking): Deformations of the methylene groups within the cyclic system.

Unlike primary or secondary amines, N-alkylated piperazines are tertiary amines and therefore lack N-H stretching and bending vibrations, a key distinguishing feature in their IR spectra.[1][2]

Comparative Analysis of IR Spectra: Unraveling Structural Nuances

The substitution of one or both nitrogen atoms of the piperazine ring with alkyl groups leads to characteristic changes in the IR spectrum. Let's examine the key regions and how they differ between unsubstituted piperazine and its N-alkylated derivatives.

C-H Stretching Vibrations (2800-3000 cm⁻¹)

This region is dominated by the stretching vibrations of the C-H bonds in the methylene (-CH₂-) groups of the piperazine ring and the attached alkyl substituents.

• Piperazine Ring: The CH₂ groups of the piperazine ring typically show asymmetric and symmetric stretching bands in the 2950-2800 cm⁻¹ range.[3][4]

• N-Alkyl Groups: The presence of N-alkyl groups introduces additional C-H stretching absorptions. For instance, a methyl group will exhibit characteristic asymmetric and symmetric stretches, while longer alkyl chains will show more complex patterns. These absorptions generally occur in the same 2950-2850 cm⁻¹ region.[5]

A crucial diagnostic feature for N-alkylated piperazines is the presence of a distinct band or shoulder around 2800-2825 cm⁻¹ . This band is attributed to the symmetric C-H stretching of the CH₂ group adjacent to the nitrogen atom and is a hallmark of many N-alkyl heterocyclic compounds.

C-N Stretching Vibrations (1000-1350 cm⁻¹)

The C-N stretching vibrations are highly informative for identifying the piperazine core and the nature of its substitution.

• Tertiary Amines: As N-alkylated piperazines are tertiary amines, they exhibit C-N stretching bands that are typically found in the 1250-1020 cm⁻¹ region for aliphatic amines.[1]

• Piperazine Ring: The piperazine ring itself contributes to a complex pattern of C-N stretching vibrations. In many N-alkylated piperazines, a prominent band can be observed around 1150-1170 cm⁻¹ .

Ring Vibrations and CH₂ Bending (Fingerprint Region: < 1500 cm⁻¹)

The fingerprint region of the spectrum is rich with information arising from various bending and skeletal vibrations.

• CH₂ Scissoring: This bending vibration of the ring methylene groups typically appears around 1440-1470 cm⁻¹ .

• CH₂ Rocking and Wagging: These vibrations contribute to the complex pattern of bands in the lower frequency region of the fingerprint region.[6]

The overall pattern of peaks in the fingerprint region is unique to each specific N-alkylated piperazine and serves as a valuable "fingerprint" for identification when compared against a reference spectrum.

Data Summary: Characteristic IR Peaks for N-Alkylated Piperazines

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Notes
C-H Stretch (Alkyl & Ring)	2950-2850	Strong	Multiple bands from asymmetric and symmetric stretching.
C-H Stretch (CH₂ adjacent to N)	2825-2800	Medium	Diagnostic shoulder or band for N-alkylation.
CH₂ Scissoring (Ring)	1470-1440	Medium	Bending vibration of ring methylene groups.
C-N Stretch	1250-1020	Medium-Strong	Characteristic of tertiary amines; a prominent band often seen around 1170-1150 cm⁻¹.[1]
Ring Vibrations	< 1000	Medium-Weak	Complex pattern, part of the "fingerprint" region.

Visualizing the Vibrational Modes

To better understand the molecular motions corresponding to these IR absorptions, we can visualize the key functional groups.

Caption: General structure of an N-alkylated piperazine.

A Comparative Look: N-Methylpiperazine vs. N-Ethylpiperazine

To illustrate the subtle yet significant differences imparted by the alkyl chain, let's compare the expected IR profiles of N-methylpiperazine and N-ethylpiperazine.

Compound	Key Differentiating Features in IR Spectrum
N-Methylpiperazine	- Prominent C-H stretching from the methyl group. - A distinct C-N stretching band associated with the N-CH₃ group.
N-Ethylpiperazine	- Additional C-H stretching and bending modes from the ethyl group's methylene and methyl components. - The C-N stretching band may be slightly shifted compared to the N-methyl analog due to the different electronic and steric effects of the ethyl group.

Beyond IR: Complementary Analytical Techniques

While IR spectroscopy is a powerful tool for functional group identification, a comprehensive characterization of N-alkylated piperazines often necessitates the use of complementary techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of each proton and carbon atom, respectively. This allows for the unambiguous determination of the molecular structure, including the position and nature of the alkyl substituent.[3]

• Mass Spectrometry (MS): MS provides information about the molecular weight and fragmentation pattern of the molecule. This is invaluable for confirming the molecular formula and can offer clues about the structure.[7]

Caption: Integrated analytical workflow for N-alkylated piperazines.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To ensure reproducible and reliable data, adherence to a standardized experimental protocol is paramount.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is the instrument of choice.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Crystal Cleaning: Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Record a background spectrum of the clean, empty crystal.

• Sample Application: Apply a small drop of the liquid N-alkylated piperazine sample directly onto the center of the ATR crystal. If the sample is a solid, place a small amount on the crystal and apply pressure using the instrument's anvil to ensure good contact.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The acquired interferogram is Fourier-transformed to produce the final IR spectrum (transmittance or absorbance vs. wavenumber).

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Data Interpretation:

• Identify Key Functional Groups: Look for the characteristic C-H and C-N stretching bands as outlined in the data summary table.

• Fingerprint Region Analysis: Compare the fingerprint region of the acquired spectrum with that of a known reference standard if available.

• Purity Assessment: The absence of extraneous peaks (e.g., a broad O-H stretch around 3300 cm⁻¹ indicating water contamination, or a C=O stretch around 1700 cm⁻¹ from a starting material) is an indicator of high purity.

Conclusion

Infrared spectroscopy serves as a rapid, non-destructive, and highly informative technique for the characterization of N-alkylated piperazines. By understanding the key vibrational modes associated with the piperazine ring and its N-alkyl substituents, researchers can confidently identify these compounds, assess their purity, and gain valuable insights into their molecular structure. When used in conjunction with complementary techniques like NMR and mass spectrometry, IR spectroscopy forms an integral part of a robust analytical workflow for the comprehensive characterization of this important class of molecules.

References

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A Strategic Framework for Benchmarking Novel (S)-2-Methyl-piperazine Analogs: A Comparative Guide

Introduction: The Piperazine Scaffold and the Quest for CNS-Active Therapeutics

The piperazine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically successful drugs.[1] Its unique structural and physicochemical properties—a saturated six-membered ring with two nitrogen atoms at positions 1 and 4—confer conformational flexibility and tunable basicity, which are critical for effective interaction with biological targets.[2] This versatility has made piperazine and its derivatives a fertile ground for the discovery of agents targeting the Central Nervous System (CNS), including antidepressants, anxiolytics, and antipsychotics.[3][4][5]

The therapeutic activity of a piperazine-based compound is profoundly influenced by the nature of the substituents on its nitrogen and carbon atoms. These modifications dictate the molecule's affinity, selectivity, and pharmacokinetic profile.[2] This guide introduces a comprehensive benchmarking framework for a novel investigational compound, (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine , against established, commercially available analogs. While specific data for this novel compound is proprietary, we will use it as a case study to illustrate a rigorous, multi-parameter evaluation process. Our chosen commercial analogs for this comparative analysis are 1-(3-chlorophenyl)piperazine (mCPP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP) , two well-characterized phenylpiperazine derivatives known for their psychoactive properties and interaction with monoamine pathways.[6]

This document is designed for researchers, medicinal chemists, and drug development professionals. It provides not only the "how"—the detailed experimental protocols—but also the "why," explaining the scientific rationale behind each step of the benchmarking cascade.

Section 1: The Pharmacological Context and Initial Target Hypothesis

Piperazine derivatives frequently exert their effects by modulating G-protein coupled receptors (GPCRs), particularly dopamine and serotonin receptors, which are pivotal in regulating mood, cognition, and behavior.[7][8] The initial step in our benchmarking strategy is to establish a target hypothesis for our novel compound based on its structural similarity to known ligands. The presence of the aryl-piperazine motif suggests a likely interaction with serotonergic or dopaminergic systems.

The GPCR Signaling Cascade: A Primer

Understanding the downstream consequences of receptor binding is crucial for interpreting functional data. GPCRs, upon activation by a ligand, trigger intracellular signaling cascades, often involving G-proteins and second messengers like cyclic AMP (cAMP) or calcium. The specific pathway activated depends on the G-protein subtype (e.g., Gs, Gi, Gq) coupled to the receptor.

Caption: A simplified diagram of the Gs-coupled GPCR signaling pathway.

Section 2: The Benchmarking Workflow: From Binding to Bioavailability

A systematic and tiered approach is essential for an efficient and cost-effective benchmarking process. We begin with broad in vitro screening to establish target engagement and functional activity, followed by a detailed assessment of drug-like properties.

Caption: The sequential workflow for benchmarking novel piperazine analogs.

Phase 1: Target Engagement & Selectivity Profiling

The first objective is to quantify the binding affinity (Ki) of our test compounds to a panel of relevant CNS receptors. A competitive radioligand binding assay is the gold standard for this determination.[9][10]

Experimental Protocol: Radioligand Binding Assay

• Source Material : Utilize membrane preparations from CHO or HEK293 cells stably expressing the human receptor of interest (e.g., 5-HT2A, D2).

• Radioligand : Select a high-affinity radiolabeled ligand specific to the target receptor (e.g., [3H]-Ketanserin for 5-HT2A).

• Assay Setup : In a 96-well plate, combine the cell membrane preparation, a fixed concentration of the radioligand, and increasing concentrations of the test compound (from 10-11 to 10-5 M).

• Incubation : Incubate the plates at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Separation : Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Quantification : Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis : Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value. Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Causality : This assay directly measures the ability of a test compound to displace a known ligand from the receptor's binding pocket. A lower Ki value indicates a higher binding affinity. By screening against a panel of receptors (e.g., various serotonin, dopamine, adrenergic, and histamine subtypes), we can build a selectivity profile, which is critical for predicting potential off-target effects.

Phase 2: Functional Activity Assessment

High affinity does not reveal the functional consequence of binding. The compound could be an agonist (activates the receptor), an antagonist (blocks the receptor), or an inverse agonist (reduces basal receptor activity). Functional assays are required to elucidate this.[11]

Experimental Protocol: cAMP Functional Assay (for Gs/Gi-coupled receptors)

• Cell Culture : Plate CHO cells expressing the target receptor (e.g., D1 receptor, which is Gs-coupled) in a 96-well plate and culture overnight.

• Compound Addition : Treat the cells with increasing concentrations of the test compound. For antagonist mode, co-incubate the test compound with a known agonist (e.g., dopamine).

• Stimulation : Add forskolin (an adenylate cyclase activator) if necessary to amplify the signal for Gi-coupled receptors. Incubate for 30 minutes at 37°C.

• Lysis & Detection : Lyse the cells and measure the intracellular cAMP levels using a competitive immunoassay kit (e.g., HTRF, ELISA).

• Data Analysis :

  • Agonist Mode : Plot cAMP concentration against the log concentration of the test compound to determine the EC50 (potency) and Emax (efficacy relative to a reference full agonist).

  • Antagonist Mode : Plot the inhibition of the agonist response against the log concentration of the test compound to determine the IC50 (potency).

Causality : This assay quantifies the downstream signaling output of receptor activation. An agonist will increase (Gs) or decrease (Gi) cAMP levels in a dose-dependent manner. An antagonist will block the effect of a co-administered agonist without affecting basal cAMP levels. This provides a direct measure of the compound's functional impact on the cell.

Phase 3: In Vitro ADME & Physicochemical Profiling

A potent and selective compound is of little therapeutic value if it cannot reach its target in the body. Early in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) testing is crucial for identifying candidates with favorable pharmacokinetic properties.[12][13][14]

Key In Vitro ADME Assays

Parameter	Assay	Rationale & Methodology
Solubility	Thermodynamic or Kinetic Solubility	Measures the extent to which a compound dissolves in aqueous buffer. Poor solubility can limit absorption and cause formulation issues.[15] The shake-flask method is the gold standard.
Permeability	Parallel Artificial Membrane Permeability Assay (PAMPA) & Caco-2	PAMPA provides a rapid assessment of passive diffusion. The Caco-2 assay uses a human colon adenocarcinoma cell line that forms a monolayer, providing a more biologically relevant model of intestinal absorption that includes both passive and active transport.[15][16]
Metabolic Stability	Liver Microsomal Stability Assay	Incubates the compound with liver microsomes (containing key metabolic enzymes like Cytochrome P450s) to determine its rate of metabolism. A high clearance rate suggests poor in vivo stability.[12][15]
Plasma Protein Binding	Rapid Equilibrium Dialysis (RED)	Measures the fraction of the compound that binds to plasma proteins (like albumin). Only the unbound fraction is free to interact with the target receptor and exert a therapeutic effect.[13][16]
CYP450 Inhibition	CYP Inhibition Assay	Evaluates the potential for the compound to inhibit major Cytochrome P450 enzymes (e.g., 3A4, 2D6). Inhibition can lead to dangerous drug-drug interactions.[15]

Section 3: Data Interpretation and Comparative Analysis

The data generated from these assays allow for a direct, quantitative comparison of our novel compound against its commercial analogs. The results should be summarized in clear, concise tables.

Table 1: Hypothetical Comparative Pharmacology Profile

Compound	5-HT2A Ki (nM)	D2 Ki (nM)	5-HT2A EC50 (nM)	5-HT2A Emax (%)
(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine	5.2	150.4	15.8	85 (Agonist)
mCPP	20.1	350.6	75.3	45 (Partial Agonist)
TFMPP	15.5	410.2	N/A	<10 (Antagonist)

Table 2: Hypothetical Comparative In Vitro ADME Profile

Compound	Aqueous Solubility (µM)	Caco-2 Papp (10-6 cm/s)	Microsomal Half-Life (min)	Plasma Protein Binding (%)
(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine	75	15.2	>60	88
mCPP	150	20.5	25	92
TFMPP	40	18.1	45	95

Analysis of Hypothetical Data:

• Pharmacology : In this hypothetical scenario, (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine demonstrates superior affinity and selectivity for the 5-HT2A receptor over the D2 receptor compared to both mCPP and TFMPP. Furthermore, it acts as a potent agonist with high efficacy, whereas mCPP is a weaker partial agonist and TFMPP is an antagonist. This suggests a distinct pharmacological profile that could translate to a different therapeutic effect. The (S)-2-methyl and (1-Ethyl-propyl) substitutions appear to confer this enhanced potency and efficacy.

• ADME : Our lead compound shows good solubility and high permeability, comparable to the benchmarks. Critically, it exhibits significantly improved metabolic stability (half-life >60 min) compared to mCPP, suggesting it may have a longer duration of action in vivo. Its plasma protein binding is high but slightly lower than the analogs, potentially allowing for a larger free fraction.

Conclusion

This guide outlines a robust, multi-tiered framework for the comprehensive benchmarking of novel piperazine analogs. By systematically evaluating target engagement, functional activity, selectivity, and key ADME properties, researchers can build a detailed performance profile of a new chemical entity. This process allows for a direct, data-driven comparison against established compounds, enabling informed decisions for lead optimization and identifying candidates with the highest potential for successful clinical development. The application of this workflow to (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine and its analogs demonstrates how structure-activity and structure-property relationships can be elucidated, guiding the design of next-generation CNS therapeutics.

References

• The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review. ResearchGate. Available at: [Link]

• In Vitro ADME Assays: Principles, Applications & Protocols. Creative Biolabs. Available at: [Link]

• Piperazine, a Key Substructure for Antidepressants: Its Role in Developments and Structure‐Activity Relationships. ResearchGate. Available at: [Link]

• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. N.A. Available at: [Link]

• Piperazine, a Key Substructure for Antidepressants: Its Role in Developments and Structure-Activity Relationships. PubMed. Available at: [Link]

• Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. Available at: [Link]

• In Vitro ADME Assays and Services. Charles River Laboratories. Available at: [Link]

• Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. National Center for Biotechnology Information. Available at: [Link]

• In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. National Center for Biotechnology Information. Available at: [Link]

• Binding affinities of the piperazine and piperazinone ligands 5a-8b and... ResearchGate. Available at: [Link]

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. National Center for Biotechnology Information. Available at: [Link]

• Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. National Center for Biotechnology Information. Available at: [Link]

• In-Vitro ADME. GBA Group. Available at: [Link]

• Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. National Center for Biotechnology Information. Available at: [Link]

• Comparing the agreement between binding and functional assay... ResearchGate. Available at: [Link]

• Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway. Taylor & Francis. Available at: [Link]

• Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ResearchGate. Available at: [Link]

• 2-Methylpiperazine – A Small Molecule with Big Potential. Career Henan Chemical Co. Available at: [Link]

• Tailored ligands for G-protein coupled receptors. Freie Universität Berlin. Available at: [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. Available at: [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. Available at: [Link]

• Novel Piperazine Derivatives of Vindoline as Anticancer Agents. MDPI. Available at: [Link]

• 1-Ethyl-2-methyl-piperazine. Oakwood Chemical. Available at: [Link]

• Design, Synthesis, and Pharmacological Evaluation of Piperazine- Hydrazide Derivatives as Potential CNS-Active Antidepressants. Cuestiones de Fisioterapia. Available at: [Link]

• Discovery of GPCR ligands for probing signal transduction pathways. National Center for Biotechnology Information. Available at: [Link]

• Discovery of new GPCR ligands to illuminate new biology. eScholarship. Available at: [Link]

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Safety & Regulatory Compliance

(S)-1-(1-Ethyl-propyl)-2-methyl-piperazine proper disposal procedures

Topic: (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine Proper Disposal Procedures Role: Senior Application Scientist Audience: Research Scientists & EHS Professionals

Part 1: Executive Summary (Immediate Action)

Stop. Before handling waste containing (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine, verify you are not mixing it with acids, acid chlorides, or nitrosating agents.

This compound is a substituted piperazine derivative . Like most alkyl-piperazines, it functions as a secondary/tertiary amine base. It is likely corrosive to tissue , potentially flammable/combustible , and poses specific reactivity hazards if mismanaged.

Quick Disposal Matrix:

Parameter	Directive
Waste Code (RCRA)	D002 (Corrosive) is the primary default. Check for D001 (Ignitable) if in organic solvent.
Drain Disposal?	STRICTLY PROHIBITED. Do not release to sanitary sewer.
Segregation	Keep separate from Acids (Exothermic), Oxidizers (Fire), and Nitrites (Carcinogen formation).
Container	High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid Aluminum.

| Destruction Method | Incineration (High-temperature thermal destruction) is the required endpoint. |

Part 2: Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its behavior.[1][2] (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine is not a passive waste; it is a chemically active base.

1. Corrosivity & pH (The Primary Hazard) As a piperazine derivative, the unneutralized free base typically exhibits a pH > 11 in aqueous solution.

• Risk: It causes immediate, irreversible damage to eyes and skin (coagulative necrosis).

• Operational Implication: Waste containers must be chemically resistant to high pH.

2. Amine Reactivity (The Hidden Hazard)

• Exothermic Neutralization: Mixing this amine with concentrated acids (e.g., waste sulfuric acid) generates massive heat, potentially causing the waste container to pressurize or melt.

• Nitrosamine Formation: If mixed with nitrosating agents (sodium nitrite, nitric oxide donors), secondary amines in the degradation pathway can form N-nitrosamines , which are potent carcinogens.

3. Flammability While the exact flashpoint of this specific isomer depends on purity, alkyl-substituted piperazines are generally combustible liquids or low-melting solids.

• Assumption: Treat as a Class II or III Combustible Liquid unless determined otherwise.

Part 3: Step-by-Step Disposal Protocol

This protocol uses a Self-Validating System . You must perform the check in each step before moving to the next.

Step 1: Characterization & Stabilization

Goal: Determine the physical state and pH to assign the correct waste stream.

• Visual Inspection: Is the material a free-flowing liquid, a sludge, or a solid?

• pH Check: Dip a pH strip into the waste (or a 10% aqueous dilution if solid).

  • Validation: If pH > 10, label as "Basic/Corrosive."

  • Validation: If pH < 4, you likely have a salt form (e.g., hydrochloride). Label as "Acidic/Corrosive" if excess acid is present.

• Solvent Check: Is the piperazine dissolved in a solvent?

  • If DCM/Chloroform: Segregate into Halogenated Waste .

  • If Methanol/Acetone: Segregate into Non-Halogenated Organic Waste .

Step 2: Segregation (The "Do Not Mix" Rule)

Goal: Prevent in-container reactions.

• Action: Designate a specific Satellite Accumulation Area (SAA) container for "Alkaline Organic Amines."

• CRITICAL STOP: Never pour this waste into a container labeled "Waste Acid" or "Oxidizing Waste" (e.g., Chromic acid, Piranha solution).

  • Reasoning: Amines + Acid = Heat/Spatter. Amines + Oxidizers = Fire/Explosion.

Step 3: Packaging

Goal: Containment integrity.

• Material: Use HDPE (High-Density Polyethylene) carboys. Glass is acceptable but prone to breakage.

• Avoid: Do not use metal cans (steel/aluminum) for the free base, as amines can corrode aluminum and react with surface coatings.

• Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

Step 4: Labeling & Handoff

Goal: Regulatory Compliance (RCRA).

• Label Text:

• Waste Codes:

  • D002: Corrosivity (if pH > 12.5 or corrodes steel).

  • D001: Ignitability (if flash point < 60°C).

Part 4: Visualization (Logic & Workflow)

The following diagram illustrates the decision logic for segregating this amine waste.

Caption: Figure 1. Waste stream segregation logic for piperazine derivatives. Note the critical divergence based on solvent carrier and the mandatory compatibility check.

Part 5: Scientific Rationale for Incineration

Why do we mandate incineration for this compound?

• Nitrogen Heterocycle Destruction: Biological wastewater treatment plants (WWTPs) often struggle to degrade complex nitrogen heterocycles like piperazines fully. If released, they can persist in aquatic environments.

• Thermal Oxidation: Incineration at temperatures > 1000°C ensures the complete oxidation of the piperazine ring into

  , , and (which is then scrubbed).

• Regulatory Prohibition: Under 40 CFR 261.3 , mixing this waste with standard trash constitutes illegal disposal of hazardous waste.

Part 6: Emergency Contingencies

Spill Response (Small Scale < 500mL):

• Evacuate: Clear the immediate area.

• PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.

• Neutralize: Do not use strong acid. Use a commercial Amphoteric Absorbent or a clay-based absorbent (e.g., vermiculite).

  • Note: If using a specific neutralizer, use Citric Acid powder sparingly to lower pH, but watch for heat generation.

• Collect: Scoop absorbed material into a hazardous waste bag/pail. Label as "Spill Debris: Corrosive/Organic."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link]

• PubChem. (2024). Piperazine Compound Summary & Safety Data. National Library of Medicine. [Link]

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• 2. epfl.ch [epfl.ch]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine

As researchers and scientists in drug development, our work with novel chemical entities demands a profound respect for safety. The compound (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine, a substituted piperazine derivative, requires meticulous handling. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, we can infer its hazard profile from closely related analogs like 2-Methylpiperazine. This guide provides a comprehensive framework for selecting and using Personal Protective Equipment (PPE), ensuring your safety remains the paramount consideration in the laboratory.

Our approach is built on the foundational principle that PPE is the final barrier between you and a potential hazard. Its effectiveness is predicated on a thorough understanding of the chemical's risks and the correct implementation of engineering and administrative controls.

Hazard Assessment: Understanding the Adversary

Based on data from analogous piperazine compounds, we must assume (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine presents a multi-faceted threat. The primary hazards are its flammability and its corrosivity, which can cause severe damage to skin and eyes.

• Flammable Solid (Assumed Hazard H228): Like many fine organic solids, this compound is likely a flammable solid.[1][2] This means it can be easily ignited by sparks, heat, or friction, and the resulting fire may propagate quickly.[3] All work should be conducted away from ignition sources, and spark-proof tools should be used.[2][3]

• Corrosivity (Assumed Hazard H314): The most significant immediate risk is the compound's potential to cause severe skin burns and eye damage.[1][2] Contact with skin or eyes can lead to rapid tissue destruction and irreversible harm. Immediate and thorough rinsing is critical in case of exposure, but prevention through proper PPE is the primary goal.

• Irritation (Assumed Hazard H315, H319, H335): Even in lower concentrations or with brief contact, the compound is expected to be a skin and eye irritant.[4][5] Inhalation of its dust or aerosols may also cause respiratory tract irritation.[4][5]

Foundational Safety: Engineering and Administrative Controls

Before any PPE is selected, higher-level controls must be in place. These are non-negotiable prerequisites for handling this type of chemical.

• Engineering Controls: All handling of (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine must occur within a certified chemical fume hood to control dust and vapors. The work area should be equipped with a safety shower and an eyewash station, and these must be tested regularly.[1]

• Administrative Controls: Develop a written Standard Operating Procedure (SOP) for all tasks involving this compound. Minimize the quantity of material handled at any given time. Ensure all personnel are trained on the specific hazards and the contents of the Chemical Hygiene Plan (CHP), as mandated by OSHA.[6]

The Last Line of Defense: A Multi-Layered PPE Protocol

A risk-based approach dictates that PPE selection must be tailored to the specific procedure being performed. The following protocol outlines the minimum required PPE, with additional recommendations for higher-risk tasks.

Eye and Face Protection: A Non-Negotiable Barrier

Given the severe risk of eye damage, robust eye protection is mandatory.

• Minimum Requirement: At all times when in the laboratory where this chemical is present, ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum.[7][8]

• Required for Handling: For any task involving the transfer, weighing, or manipulation of the compound, you must upgrade to chemical splash goggles.[7] These provide a seal around the eyes, protecting against splashes and dust.

• High-Risk Tasks: When handling larger quantities (>50g) or performing reactions where there is a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[7][9] The face shield provides a secondary layer of protection for the entire face.

Skin and Body Protection: Impervious and Comprehensive Coverage

Protecting the skin requires a two-pronged approach: appropriate gloves and a protective lab coat.

• Gloves:

  • Selection: Use chemically resistant, disposable gloves. Nitrile gloves are a common and effective choice for protection against a wide range of chemicals, including weak acids and bases.[10][11][12] However, always consult a specific chemical resistance chart for piperazine derivatives if available.[13]

  • Technique: Double-gloving is recommended for enhanced protection during handling. Always inspect gloves for any signs of degradation or punctures before use.[9] Use proper glove removal technique (without touching the outer surface) to prevent skin contact.[9] Contaminated gloves must be disposed of as hazardous waste.[9]

• Protective Clothing:

  • Lab Coat: A flame-resistant lab coat is essential due to the compound's flammability. Ensure the coat has long sleeves and is fully buttoned.

  • Apron/Coveralls: For tasks with a high splash potential, supplement the lab coat with a chemical-resistant apron or impervious coveralls.[9]

Respiratory Protection: Guarding Against Inhalation

Engineering controls are the primary method for preventing inhalation. However, respiratory protection may be necessary in specific situations.

• When Required: A NIOSH-approved respirator is required if you are generating dust or aerosols that cannot be controlled within a fume hood, or during an emergency situation such as a large spill.[2][5][14]

• Selection: For particulates, a filtering facepiece respirator (e.g., N95) may be sufficient for low levels of dust. For higher concentrations or unknown exposure levels, a full-face respirator with appropriate cartridges or a powered air-purifying respirator (PAPR) is necessary.[15] A respiratory protection program, including medical evaluation and fit testing, is required by OSHA (29 CFR 1910.134).[6][14]

Footwear

Closed-toe shoes are a minimum requirement in any laboratory setting.[7][8] Shoes should be made of a material like leather that offers some chemical resistance.

Operational and Disposal Plans

Step-by-Step PPE Protocol

• Preparation: Before entering the lab, ensure long pants and closed-toe shoes are worn. Tie back long hair.

• Donning (in order):

  • Put on the inner pair of nitrile gloves.

  • Don your flame-resistant lab coat, ensuring it is fully buttoned.

  • Put on the outer pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

  • Don chemical splash goggles.

  • If required, don a face shield and/or respirator.

• Doffing (in order): To prevent cross-contamination, remove PPE in the following order before leaving the work area:

  • Remove the outer pair of gloves using the proper technique.

  • Remove the face shield (if used).

  • Remove the lab coat, turning it inside out as you remove it.

  • Remove goggles.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water.[9]

Disposal of Contaminated PPE

All disposable PPE that has come into contact with (S)-1-(1-Ethyl-propyl)-2-methyl-piperazine must be considered hazardous waste.

• Collect contaminated gloves, wipes, and other disposable items in a designated, sealed hazardous waste container.

• Dispose of the waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[4]

Summary of Hazards and Protective Measures

Hazard Category	Specific Risk	Required Engineering Control	Minimum PPE	Recommended PPE for High-Risk Tasks
Physical	Flammable Solid	Chemical Fume Hood	Flame-Resistant Lab Coat, Nitrile Gloves	Anti-static protective clothing
Health	Severe Skin Burns	Safety Shower / Eyewash Station	Chemical Goggles, Nitrile Gloves, Lab Coat	Face Shield (with goggles), Chemical-Resistant Apron
Health	Severe Eye Damage	Eyewash Station	Chemical Goggles	Face Shield (worn over goggles)
Health	Respiratory Irritation	Chemical Fume Hood	N/A (with proper ventilation)	NIOSH-approved Respirator

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE for any given task involving this compound.

Caption: Workflow for selecting appropriate PPE based on the task.

References

• SAFETY DATA SHEET . TCI Chemicals.

• 1-ISO PROPYL PIPERAZINE CAS NO 4318-42-7 MATERIAL SAFETY DATA SHEET SDS/MSDS . CDH Fine Chemical.

• (S)-1-N-Boc-2-methyl-piperazine Safety Data Sheet . AK Scientific, Inc.

• SAFETY DATA SHEET - 2-Methylpiperazine . Fisher Scientific.

• 2-Methylpiperazine Safety Data Sheet . Santa Cruz Biotechnology.

• Material Safety Data Sheet - (S)-(+)-2-Methylpiperazine MSDS . ScienceLab.com (via Amazon S3).

• Nitrile Glove Chemical Resistance Guide . S&G Gloves.

• Personal Protective Equipment Requirements for Laboratories . Environmental Health and Safety, University of Colorado Boulder.

• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection . National Center for Biotechnology Information (PMC).

• Chemical Resistance of Latex and Nitrile Gloves . USA Scientific, Inc.

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide . Lab Manager.

• OSHA Laboratory Standard | OSHA Lab Safety Standard . Compliancy Group.

• Chemical Resistance Reference Chart . Medicom.

• Chapter 19 PERSONAL PROTECTIVE EQUIPMENT (PPE) . OSHAcademy.

• Kimberly Clark Nitrile Gloves Chemical Resistance Guide . Kimberly-Clark.

• 1,4-Bis(2-methyl-1-propen-1-yl)piperazine Safety Data Sheets . Echemi.

• Nitrile Gloves and Their Chemical Resistance . SOSCleanroom.com.

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